Calystegine C1

• CAS: 156705-04-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Natural Sources and Isolation of Calystegine C1

Abstract

Calystegine C1, a polyhydroxylated nortropane alkaloid, is a potent glycosidase inhibitor with significant therapeutic potential. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the natural distribution of Calystegine C1 and detailed, field-proven methodologies for its extraction, isolation, and characterization. The protocols described herein are designed to be self-validating, emphasizing the causality behind experimental choices to ensure reproducibility and scientific integrity.

Introduction: The Significance of Calystegine C1

Calystegine C1 belongs to a class of organic compounds known as tropane alkaloids, characterized by a nitrogenous bicyclic structure.[1] These compounds are of significant interest to the pharmaceutical and agrochemical industries due to their biological activities. Calystegine C1, in particular, is a powerful inhibitor of glycosidases, enzymes that play crucial roles in various biological processes.[2][3] Its ability to modulate glycosidase activity makes it a promising candidate for the development of therapeutics for metabolic disorders and other diseases.[4][5] The potent inhibition of mammalian β-glucosidase and α-galactosidase activities in vitro by Calystegine C1 highlights its potential, while also raising considerations for its presence in the human diet.[2][3]

Natural Sources of Calystegine C1

Calystegine C1 is found in a variety of plant species, primarily within the Solanaceae (nightshade), Convolvulaceae (morning glory), and Moraceae (mulberry) families.[2][3] Understanding the distribution and concentration of Calystegine C1 in these natural sources is the first critical step in its isolation for research and development.

Key Plant Families and Species

• Solanaceae Family: This family is a rich source of tropane alkaloids and calystegines.[6]

  • Solanum tuberosum (Potato): Calystegines, including C1, are present in various parts of the potato plant, with the highest concentrations found in sprouts and peels.[7][8][9][10] The concentration in sprouts can be up to 100 times higher than in the tuber flesh.[7]

  • Atropa belladonna (Deadly Nightshade): This notorious plant is a well-known source of tropane alkaloids and also accumulates calystegines in its root cultures.[11][12][13]

  • Lycium chinense (Goji Berry): The roots of this plant have been found to contain a diverse array of calystegines, including C1.[4]

  • Other Solanum Species: Calystegine C1 has been detected in the fruits of various wild Solanum species, such as S. lycocarpum, S. paniculatum, S. crinitum, and S. acanthodes.[14] Edible members of this family, including sweet and chili peppers, eggplants, and tomatoes, also contain Calystegine C1.[2][3]

• Convolvulaceae Family:

  • Calystegia sepium (Hedge Bindweed): This plant is a significant source of calystegines, which accumulate predominantly in young, meristematic parts.[15][16] The biosynthesis of calystegines in C. sepium has been shown to derive from the tropane alkaloid pathway.[17]

• Moraceae Family:

  • Morus alba (White Mulberry): This species is another documented source of Calystegine C1.[1]

Distribution within the Plant

The concentration of Calystegine C1 can vary significantly between different parts of the same plant. As a general observation, the highest concentrations are often found in actively growing tissues and storage organs. For instance, in Solanum tuberosum, the sprouts and peels contain substantially higher levels of calystegines than the flesh.[7][8][10] Similarly, in Calystegia sepium, the young and meristematic tissues show the highest accumulation.[15][16] This organ-specific accumulation is a critical consideration for optimizing the yield of extracted Calystegine C1.

Isolation and Purification of Calystegine C1: A Methodological Deep Dive

The isolation of Calystegine C1 from its natural sources is a multi-step process that leverages its physicochemical properties, particularly its hydrophilic and basic nature.[18]

Extraction: Liberating Calystegines from the Plant Matrix

The initial step involves extracting the alkaloids from the plant material. The choice of solvent and extraction method is paramount for achieving high extraction efficiency.

Rationale for Solvent Selection: Due to their polyhydroxylated structure, calystegines are highly water-soluble.[18] Therefore, polar solvents are the most effective for their extraction. Mixtures of water and methanol are commonly employed, with ratios varying from 50:50 (v/v) to 80:20 (v/v) depending on the specific plant material and protocol.[18] The use of a hydro-alcoholic solvent system ensures the efficient solubilization of the polar calystegines while also extracting a broader range of compounds that will be removed in subsequent purification steps.

Recommended Extraction Protocol:

• Preparation of Plant Material: Air-dry the plant material and grind it into a fine powder to increase the surface area for solvent penetration.

• Maceration: Suspend the powdered plant material in a water/methanol (50:50, v/v) solution.[18]

• Extraction: Macerate the mixture for 24 hours at room temperature with continuous stirring. Repeat the extraction process three times with fresh solvent to ensure exhaustive extraction.

• Filtration and Concentration: Combine the extracts, filter to remove solid plant debris, and concentrate the filtrate under reduced pressure to remove the methanol. The resulting aqueous extract is the starting point for purification.

Purification: The Power of Ion-Exchange Chromatography

The crude aqueous extract contains a complex mixture of compounds. Ion-exchange chromatography (IEC) is a powerful and essential technique for the selective isolation of the basic calystegine alkaloids from this mixture.[18][19][20]

Principle of Ion-Exchange Chromatography for Calystegine Isolation:

IEC separates molecules based on their net charge.[21][22] Calystegine C1, being a nortropane alkaloid, possesses a secondary amine group that is protonated at acidic to neutral pH, giving it a net positive charge. This positive charge allows it to bind to a negatively charged cation-exchange resin. Neutral and acidic compounds in the extract will not bind to the resin and can be washed away. The bound calystegines can then be selectively eluted by increasing the pH or the ionic strength of the mobile phase.

Detailed Ion-Exchange Chromatography Protocol:

• Resin Preparation: Use a strong cation-exchange resin (e.g., Dowex 50W-X8). Pre-condition the resin by washing it sequentially with 1 M HCl, deionized water (until neutral), 1 M NaOH, and again with deionized water (until neutral). Finally, equilibrate the resin with the starting buffer (e.g., 50 mM sodium acetate, pH 5.0).

• Loading the Sample: Adjust the pH of the crude aqueous extract to match the equilibration buffer and apply it to the prepared cation-exchange column.

• Washing: Wash the column extensively with the equilibration buffer to remove unbound neutral and anionic compounds.

• Elution: Elute the bound calystegines using a step or gradient elution with a basic solution, such as 2 M ammonium hydroxide. The ammonium hydroxide deprotonates the amine group of the calystegines, releasing them from the resin.

• Fraction Collection and Analysis: Collect the eluted fractions and analyze them for the presence of calystegines using a suitable analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Workflow for Calystegine C1 Isolation

Caption: Workflow for the isolation of Calystegine C1.

High-Performance Liquid Chromatography (HPLC) for Final Purification and Analysis

While ion-exchange chromatography provides significant purification, further separation may be necessary to isolate Calystegine C1 from other co-eluting calystegines. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a versatile and high-resolution technique suitable for this purpose.[23][24][25][26]

Rationale for RP-HPLC: In RP-HPLC, separation is based on the hydrophobic/hydrophilic interactions between the analyte and the stationary phase.[23] Although calystegines are polar, subtle differences in their hydroxylation patterns lead to differences in their polarity, allowing for their separation on a reversed-phase column.

Typical RP-HPLC Conditions for Calystegine C1 Analysis:

• Column: A C18 or C8 column is commonly used.[23]

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

• Detection: As calystegines lack a strong chromophore, direct UV detection can be challenging. Derivatization or the use of a more universal detector like an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is often necessary for sensitive detection.

Analytical Characterization of Calystegine C1

Once isolated, the identity and purity of Calystegine C1 must be confirmed using various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of calystegines.[2][3] Due to their low volatility, calystegines require derivatization, typically silylation, prior to GC analysis.[18] The mass fragmentation patterns of the derivatized calystegines provide definitive structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of isolated natural products.[27] ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each atom in the molecule, allowing for the confirmation of the nortropane skeleton and the stereochemistry of the hydroxyl groups.

Quantitative Data Summary

The following table summarizes the reported concentrations of calystegines in various plant materials. This data can be used to select appropriate starting materials for extraction.

Plant Species	Plant Part	Calystegine(s)	Concentration
Solanum tuberosum	Sprouts	Total Calystegines	Up to 3.3 mg/g fresh mass[8]
Solanum tuberosum	Peel	Total Calystegines	218–2581 mg/kg dry mass[9][10]
Solanum tuberosum	Flesh	Total Calystegines	6–316 mg/kg dry mass[9][10]
Calystegia sepium	Hairy Root Cultures	Total Calystegines	Up to 1.5 mg/g dry mass[17]
Solanum lycopersicum (Tomato)	Fruit	Calystegine B2 & C1	0.65 mg/kg (C1) to 12.47 mg/kg (B2)[8]

Conclusion

This technical guide has outlined the key natural sources of Calystegine C1 and provided a detailed, step-by-step methodology for its isolation and purification. The combination of a polar solvent extraction followed by cation-exchange chromatography and subsequent HPLC purification is a robust and effective strategy for obtaining high-purity Calystegine C1 for research and drug development purposes. The analytical techniques described are essential for the structural confirmation and quantification of the isolated compound. By understanding the principles behind each step, researchers can adapt and optimize these protocols for their specific needs, paving the way for further investigation into the therapeutic potential of this fascinating nortropane alkaloid.

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An In-Depth Technical Guide to Calystegine C1: From Chemical Structure to Therapeutic Potential

This guide provides a comprehensive technical overview of Calystegine C1, a polyhydroxylated nortropane alkaloid of significant interest to researchers, scientists, and drug development professionals. We will delve into its chemical architecture, physicochemical properties, natural origins, and its potent biological activity as a glycosidase inhibitor. This document is designed to be a core resource, offering not just factual information but also insights into experimental methodologies and the rationale behind them.

Unveiling the Molecular Architecture: Chemical Structure and Properties

Calystegine C1 is a member of the calystegine class of alkaloids, which are characterized by a nortropane skeleton. These compounds are structurally analogous to sugars, a feature that underpins their biological activity.

1.1. IUPAC Nomenclature and Structural Formula

The precise chemical name for Calystegine C1 is (1R,2S,3R,4S,5R,6R)-8-azabicyclo[3.2.1]octane-1,2,3,4,6-pentol[1]. Its chemical structure is defined by a bicyclic system with five hydroxyl groups, contributing to its high polarity.

• Molecular Formula: C₇H₁₃NO₅[1][2]

• Molecular Weight: 191.18 g/mol [1][2]

• CAS Number: 156705-04-3[1][2]

1.2. Physicochemical Characteristics

A thorough understanding of the physicochemical properties of Calystegine C1 is paramount for its extraction, purification, and formulation in research and development settings.

Property	Value	Source
Molecular Weight	191.18 g/mol	[1][2]
Molecular Formula	C₇H₁₃NO₅	[1][2]
XLogP3	-3.4	PubChem
Hydrogen Bond Donor Count	6	PubChem
Hydrogen Bond Acceptor Count	6	PubChem
Rotatable Bond Count	0	PubChem
Exact Mass	191.07937252	PubChem
Monoisotopic Mass	191.07937252	PubChem
Topological Polar Surface Area	113 Ų	PubChem
Heavy Atom Count	13	PubChem
Complexity	225	PubChem

Natural Occurrence and Biosynthesis

Calystegine C1 is a natural product found in a variety of plant species, most notably within the Solanaceae (nightshade) and Convolvulaceae (morning glory) families. Its presence has been documented in common edible plants, raising interest in its dietary implications and potential pharmacological effects.

2.1. Plant Sources

Notable plant sources of Calystegine C1 include:

• Solanum tuberosum (potato)

• Duboisia leichhardtii

• Ipomoea violacea

• Various species of Hyoscyamus and Lycium[3]

The concentration of Calystegine C1 can vary significantly depending on the plant species, cultivar, plant part (roots, leaves, tubers), and growing conditions.

2.2. Biosynthetic Pathway

The biosynthesis of Calystegine C1 is intricately linked to the tropane alkaloid pathway, a well-established metabolic route in many Solanaceae species. The pathway begins with the amino acid ornithine and proceeds through several enzymatic steps to the key intermediate, tropinone.

From tropinone, the pathway to calystegines diverges from the synthesis of other tropane alkaloids like atropine and scopolamine. The first committed step towards calystegine biosynthesis is the reduction of tropinone to pseudotropine (3β-tropanol), catalyzed by pseudotropine-forming tropinone reductase (TR-II)[4][5]. Subsequent hydroxylation steps on the pseudotropine core are believed to lead to the formation of the various calystegines, including Calystegine C1, although the exact enzymatic sequence for these final steps is still under investigation[5][6].

Caption: Simplified biosynthetic pathway of Calystegine C1.

Mechanism of Action: A Potent Glycosidase Inhibitor

The biological significance of Calystegine C1 lies in its potent and selective inhibition of glycosidase enzymes. These enzymes are crucial for the breakdown of complex carbohydrates into simpler sugars, and their dysfunction is implicated in various diseases.

3.1. Competitive Inhibition

Calystegine C1 acts as a competitive inhibitor of several glycosidases. Its structural mimicry of monosaccharides allows it to bind to the active site of these enzymes, thereby preventing the binding and subsequent hydrolysis of the natural carbohydrate substrates[7]. The nitrogen atom in the nortropane ring is typically protonated at physiological pH, and it is thought to interact with key acidic residues in the enzyme's active site, mimicking the transition state of the glycosidic bond cleavage[8].

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An In-Depth Technical Guide to the Biosynthesis of Calystegine C1 in Plants

Abstract: Calystegine C1, a polyhydroxylated nortropane alkaloid, is a potent inhibitor of glycosidase enzymes, holding significant promise for therapeutic applications.[1][2] Found predominantly in plants of the Solanaceae and Convolvulaceae families, its biosynthesis represents a critical branch of the well-studied tropane alkaloid pathway.[1][3] This technical guide provides a comprehensive overview of the Calystegine C1 biosynthetic pathway, synthesizing foundational knowledge with recent, groundbreaking discoveries in its enzymatic machinery. We will delve into the key diversion point from general tropane alkaloid synthesis, elucidate the roles of newly characterized acyltransferases and cytochrome P450 enzymes, and present field-proven methodologies for pathway investigation. This document is intended for researchers, scientists, and drug development professionals seeking a detailed, mechanistic understanding of how plants construct this valuable secondary metabolite.

The Foundational Framework: The Tropane Alkaloid Pathway

The biosynthesis of all tropane alkaloids, including calystegines, begins with the amino acid L-ornithine (or its precursor L-arginine). The initial committed step is the methylation of putrescine, formed from ornithine, by putrescine N-methyltransferase (PMT).[4] The resulting N-methylputrescine undergoes oxidative deamination to form 4-methylaminobutanal, which spontaneously cyclizes to a 1-methyl-Δ¹-pyrrolinium cation. This cation then serves as a substrate for a unique type III polyketide synthase, which catalyzes condensation with malonyl-CoA units to eventually form the bicyclic ketone, tropinone.[5][6] Tropinone is the central precursor from which the pathways to various tropane and nortropane alkaloids diverge.

The Critical Branch Point: Stereospecific Reduction of Tropinone

The metabolic fate of tropinone is determined by the action of two distinct, NADPH-dependent enzymes from the short-chain dehydrogenase/reductase (SDR) family: Tropinone Reductase I (TRI) and Tropinone Reductase II (TRII).[7][8][9] The differential activity of these two enzymes represents the primary regulatory node controlling the metabolic flux towards different classes of alkaloids.

• Tropinone Reductase I (TRI): Catalyzes the reduction of tropinone to tropine (3α-tropanol). Tropine is the precursor for medicinally important alkaloids such as hyoscyamine and scopolamine.[7]

• Tropinone Reductase II (TRII): Catalyzes the stereospecific reduction of tropinone to pseudotropine (3β-tropanol). Pseudotropine is the committed precursor for the biosynthesis of all calystegines.[3][7][10][11]

The causality behind this metabolic channeling lies in the distinct stereochemistry of the alcohol products. The orientation of the 3-hydroxyl group dictates which subsequent enzymes can act upon the tropane core. For calystegine biosynthesis, only the β-configuration of pseudotropine is a valid substrate for the downstream pathway. Therefore, the expression and activity levels of TRII are a determining factor for a plant's capacity to produce calystegines.[7][10]

Elucidation of the Calystegine-Specific Pathway

For many years, the steps converting pseudotropine into the various calystegines remained largely unknown.[2][3] However, recent research leveraging metabolomics, transcriptomics, and rigorous biochemical characterization has illuminated the key enzymatic transformations leading to the nortropane skeleton and its subsequent hydroxylation.

Step 1: Acylation of Pseudotropine - A Key Intermediate

A pivotal discovery identified the first committed step after pseudotropine formation: its esterification with an acyl-CoA moiety. A landmark 2024 study identified a 3β-tigloyloxytropane synthase (TS) in Atropa belladonna.[1][12][13] This enzyme, a member of the BAHD acyltransferase family, catalyzes the condensation of pseudotropine with tigloyl-CoA to form 3β-tigloyloxytropane , a key intermediate for calystegine biosynthesis.[1][12]

The experimental choice to search for a BAHD acyltransferase was logical, as this family is known to be involved in the esterification of secondary metabolites.[1] Researchers used a combination of metabolite and gene expression association analysis to pinpoint the TS gene, noting its expression was highly correlated with the accumulation of 3β-tigloyloxytropane in plant roots.[1] Uniquely, this TS enzyme was found to be localized to the mitochondria, a departure from the typically cytosolic localization of other known BAHD acyltransferases, suggesting a novel compartmentalization of this pathway.[1][12][13]

Step 2: N-Demethylation of the Tropane Ring

The conversion from a tropane to a nortropane skeleton requires the removal of the N-methyl group. A metabolomics-guided study using virus-induced gene silencing (VIGS) identified a cytochrome P450, AbP450-5021 , as the key N-demethylase.[10] This enzyme was shown to act on the acylated intermediate, 3β-tigloyloxytropane, converting it to 3β-tigloyloxynorpseudotropane.[10][12] This finding is crucial as it demonstrates that demethylation occurs after acylation, a previously unknown sequence of events. The logic of using VIGS is that by silencing the candidate gene, researchers could observe a corresponding decrease in the downstream products (acyl norpseudotropines and calystegines) and an accumulation of the substrate (acyl pseudotropines), thereby validating the enzyme's function in planta.[10]

Step 3: Sequential Ring Hydroxylation

Calystegine C1 is characterized by five hydroxyl groups on its nortropane ring. These are installed by subsequent hydroxylation reactions. The same metabolomics-guided study identified a second critical cytochrome P450, AbP450-116623 , which functions as a ring-hydroxylase.[10][12] This enzyme acts on the acylated norpseudotropine intermediate to add hydroxyl groups to the tropane core. It is hypothesized that a series of P450s and potentially other dioxygenases are responsible for installing the full complement of hydroxyl groups seen in Calystegine C1.

Step 4: Final Hydrolysis

The final proposed step in the pathway is the hydrolysis of the tigloyl ester from the fully hydroxylated nortropane backbone to release the final calystegine.[10][11] While the specific esterase(s) responsible for this reaction have not yet been definitively characterized, this step is biochemically necessary to yield the non-acylated final product.

Pathway Visualization

The following diagram illustrates the elucidated biosynthetic pathway from the key branchpoint, tropinone, to Calystegine C1.

Fig. 2: Workflow for TRII recombinant expression and assay.

Step-by-Step Methodology:

• Gene Cloning and Expression:

  • Amplify the full-length cDNA of the candidate TRII gene from plant root cDNA library.

  • Clone the amplicon into a suitable E. coli expression vector containing an affinity tag (e.g., a His-tag).

  • Transform the construct into an expression strain like E. coli BL21(DE3).

  • Grow a liquid culture to mid-log phase (OD₆₀₀ ≈ 0.6) and induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside).

• Protein Purification:

  • Harvest the cells by centrifugation and resuspend in lysis buffer.

  • Lyse the cells (e.g., by sonication) and clarify the lysate by centrifugation.

  • Apply the supernatant to a Ni-NTA affinity chromatography column.

  • Wash the column to remove non-specifically bound proteins.

  • Elute the His-tagged TRII protein using an imidazole gradient.

  • Verify purity and protein concentration using SDS-PAGE and a Bradford assay.

• Enzyme Activity Assay: [10] * Rationale: TRII activity is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺ during the reduction of tropinone.

  • Prepare a standard assay mixture (1.0 mL total volume) in a quartz cuvette containing:

    • 100 mM Potassium Phosphate Buffer (pH 6.2)

    • 0.2 mM NADPH

    • Purified TRII enzyme (e.g., 1-5 µg)

  • Equilibrate the mixture in a spectrophotometer at 30°C.

  • Initiate the reaction by adding the substrate, 5 mM tropinone.

  • Record the decrease in absorbance at 340 nm over time.

  • Control: A blank assay containing the same mixture but without tropinone must be run to account for any substrate-independent NADPH oxidation.

• Product Confirmation:

  • Run a larger scale enzymatic reaction.

  • Extract the products with an organic solvent (e.g., dichloromethane).

  • Analyze the extract by Gas Chromatography-Mass Spectrometry (GC-MS) and compare the retention time and mass spectrum with an authentic pseudotropine standard to unequivocally confirm the reaction product's identity and stereospecificity.

Metabolic Engineering and Future Perspectives

The elucidation of the Calystegine C1 pathway opens new avenues for metabolic engineering. By understanding the key regulatory nodes, targeted strategies can be developed to enhance the production of these valuable compounds.

• Overexpression of TRII: Increasing the expression of TRII can divert more tropinone towards the calystegine pathway, potentially increasing yields. [10]* Co-expression of Pathway Genes: The simultaneous overexpression of TRII, TS, and key P450s in a plant or microbial host (e.g., Saccharomyces cerevisiae) could enable the complete de novo synthesis of calystegines. [1][7]* Suppression of Competing Pathways: Downregulating the expression of TRI could further enhance the metabolic flux towards pseudotropine and, consequently, calystegines. [10] Future research will focus on identifying the remaining hydroxylases and the terminal esterase to complete the pathway's puzzle. This will provide a full genetic toolkit for the robust biotechnological production of specific calystegines, paving the way for their sustainable supply for pharmacological research and development.

References

• Zeng, Y., et al. (2024). Discovering a mitochondrion-localized BAHD acyltransferase involved in calystegine biosynthesis and engineering the production of 3β-tigloyloxytropane. Nature Communications, 15(1), 3623. [Link]

• Bedewitz, M. A., et al. (2022). Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids. Nature Communications, 13(1), 4293. [Link]

• Zeng, Y., et al. (2024). Discovering a mitochondrion-localized BAHD acyltransferase involved in calystegine biosynthesis and engineering the production of 3β-tigloyloxytropane. ResearchGate. [Link]

• Kaiser, H., et al. (2006). Overexpression of tropinone reductases alters alkaloid composition in Atropa belladonna root cultures. Planta, 225(1), 217-227. [Link]

• Dräger, B., et al. (1995). Calystegines as a new group of tropane alkaloids in Solanaceae. Planta Medica, 61(6), 562-565. [Link]

• Asano, N., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 7(8), 1085-1088. [Link]

• Richter, U., et al. (2005). Calystegines in Calystegia sepium derive from the tropane alkaloid pathway. Phytochemistry, 66(15), 1772-1779. [Link]

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• Bansal, R., et al. (2013). Molecular cloning and catalytic characterization of a recombinant tropine biosynthetic tropinone reductase from Withania coagulans leaf. Plant Physiology and Biochemistry, 66, 1-10. [Link]

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• Richter, U., et al. (2008). Calystegines derive from the tropane alkaloid biosynthetic pathway and share the first enzymatic steps. ResearchGate. [Link]

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• Kushwaha, A. K., et al. (2013). Tropine Forming Tropinone Reductase Gene from Withania somnifera (Ashwagandha): Biochemical Characteristics of the Recombinant Enzyme and Novel Physiological Overtones of Tissue-Wide Gene Expression Patterns. PLoS ONE, 8(9), e74777. [Link]

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Calystegine C1: A Technical Guide to its Mechanism of Action as a Glycosidase Inhibitor

Foreword

In the intricate world of carbohydrate biochemistry, the modulation of glycosidase activity is a critical area of research with profound implications for human health and disease. Among the diverse array of glycosidase inhibitors, the calystegines, a class of polyhydroxylated nortropane alkaloids, have emerged as potent and specific modulators of these enzymes. This technical guide provides an in-depth exploration of the mechanism of action of a particularly promising member of this family, Calystegine C1. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, presents detailed experimental methodologies, and offers insights into the therapeutic potential of this remarkable natural product.

Introduction to Calystegines and Glycosidases

1.1. The Glycosidase Family: Catalysts of Carbohydrate Metabolism

Glycosidases, also known as glycoside hydrolases, are a ubiquitous class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates. Their roles are fundamental to a vast array of biological processes, including digestion, lysosomal degradation of glycoconjugates, and glycoprotein processing. Dysregulation of glycosidase activity is implicated in numerous pathologies, ranging from metabolic disorders like diabetes to lysosomal storage diseases such as Gaucher and Fabry disease.

1.2. Calystegines: Nature's Glycosidase Inhibitors

Calystegines are a group of naturally occurring polyhydroxylated nortropane alkaloids found in various plant species, notably within the Solanaceae and Convolvulaceae families.[1] Structurally, they are classified as iminosugars, mimicking the structure of monosaccharides.[1] This structural similarity is the cornerstone of their biological activity. Calystegine C1, a pentahydroxylated calystegine, has garnered significant attention for its potent and selective inhibition of specific glycosidases.[2][3]

The Core Mechanism: Competitive Inhibition

The primary mechanism by which Calystegine C1 exerts its effect on glycosidases is through competitive inhibition.[1][3][4] This mode of action is a direct consequence of its structural analogy to the natural monosaccharide substrates of these enzymes.

2.1. Mimicking the Transition State

Glycosidase-catalyzed hydrolysis of a glycosidic bond proceeds through a transient, high-energy oxocarbenium ion-like transition state. Potent inhibitors often mimic the charge and conformation of this transition state. Calystegine C1, with its protonated nitrogen atom at physiological pH and multiple hydroxyl groups, effectively mimics the key features of the transition state, allowing it to bind with high affinity to the enzyme's active site.

2.2. Active Site Occupation

By binding tightly within the active site, Calystegine C1 physically obstructs the entry of the natural substrate, thereby preventing catalysis. The inhibition is reversible, as the binding is non-covalent. The equilibrium between the enzyme, inhibitor, and substrate dictates the degree of inhibition.

Caption: Competitive inhibition of a glycosidase by Calystegine C1.

Specificity and Potency: A Quantitative Perspective

The inhibitory prowess of Calystegine C1 is not uniform across all glycosidases. It exhibits a distinct profile of selectivity, a feature crucial for its potential therapeutic applications. The potency of inhibition is quantified by the inhibition constant (Ki), which represents the concentration of inhibitor required to produce half-maximum inhibition. A lower Ki value signifies a more potent inhibitor.

Table 1: Inhibitory Activity of Calystegine C1 against Various Glycosidases

Glycosidase Target	Source Organism	Inhibition Constant (Ki)	Reference
β-Glucosidase	Bovine	15 µM	[4]
β-Glucosidase	Human	1.5 µM	[4]
β-Glucosidase	Rat	1.0 µM	[4]
β-Xylosidase	Human	0.13 µM	[4]
α-Galactosidase	Coffee Bean	Inhibition lowered or abolished	[3]

Data presented as Ki values, where a lower value indicates higher potency.

The data clearly indicates that Calystegine C1 is a potent inhibitor of β-glucosidases and β-xylosidases, while its effect on α-galactosidases is significantly less pronounced.[3][4] This selectivity is attributed to the specific stereochemistry of its hydroxyl groups and the nortropane ring system, which dictates its fit within the active sites of different glycosidases.

Structural Insights into the Enzyme-Inhibitor Interaction

While a crystal structure of a glycosidase in complex with Calystegine C1 is not yet publicly available, molecular docking studies and structural data from related calystegines provide significant insights into the molecular interactions driving inhibition.

4.1. Key Interactions in the Active Site

Molecular docking studies of calystegine B2, a close analog of C1, with human lysosomal β-glucocerebrosidase (a β-glucosidase) have revealed the critical amino acid residues involved in binding.[5] These studies suggest that the binding is stabilized by a network of hydrogen bonds and favorable van der Waals interactions.[5] Key interactions likely involve:

• Catalytic Residues: The protonated nitrogen of the nortropane ring is predicted to form strong electrostatic interactions with the catalytic glutamic acid residues (e.g., Glu235 and Glu340 in β-glucocerebrosidase) that are essential for catalysis.[5]

• Hydrogen Bonding Network: The multiple hydroxyl groups of Calystegine C1 are expected to form a dense network of hydrogen bonds with polar residues within the active site, such as aspartate, asparagine, and tryptophan.[5]

• Hydrophobic Interactions: Aromatic residues like phenylalanine and tryptophan in the active site can engage in van der Waals interactions with the hydrophobic faces of the nortropane ring system.[5]

Caption: Predicted interactions of Calystegine C1 in a glycosidase active site.

Experimental Protocols for Studying Calystegine C1 Inhibition

To rigorously characterize the inhibitory mechanism of Calystegine C1, a series of well-defined biochemical assays are essential. The following protocols provide a framework for determining the mode of inhibition and the inhibition constant (Ki).

5.1. Protocol 1: Determination of IC50

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.

Materials:

• α-Glucosidase (from Saccharomyces cerevisiae or other suitable source)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Phosphate buffer (0.1 M, pH 6.8)

• Calystegine C1 stock solution

• Sodium carbonate (Na2CO3) solution (0.2 M)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of Calystegine C1 in phosphate buffer.

• In a 96-well plate, add 20 µL of each Calystegine C1 dilution to respective wells. Include a control well with 20 µL of buffer only.

• Add 125 µL of α-glucosidase solution (e.g., 0.1 U/mL in phosphate buffer) to each well.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 20 µL of pNPG solution (e.g., 1 mM in phosphate buffer) to each well.

• Incubate the plate at 37°C for a further 15 minutes.

• Stop the reaction by adding 80 µL of 0.2 M Na2CO3 solution.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each Calystegine C1 concentration relative to the control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value from the resulting dose-response curve.

5.2. Protocol 2: Kinetic Analysis of Inhibition Mode

This protocol utilizes Lineweaver-Burk plots to determine the mode of inhibition (competitive, non-competitive, or mixed).

Materials:

• Same as Protocol 1.

Procedure:

• Perform the α-glucosidase assay with varying concentrations of the substrate (pNPG) in the absence of Calystegine C1.

• Repeat the assay with varying concentrations of pNPG in the presence of two or three different fixed concentrations of Calystegine C1 (typically around its IC50 value).

• Calculate the initial reaction velocity (v) for each substrate and inhibitor concentration.

• Plot the reciprocal of the velocity (1/v) against the reciprocal of the substrate concentration (1/[S]) for each inhibitor concentration. This is the Lineweaver-Burk plot.

• Analyze the resulting plots:

  • Competitive Inhibition: The lines will intersect on the y-axis (Vmax remains constant, Km increases).

  • Non-competitive Inhibition: The lines will intersect on the x-axis (Km remains constant, Vmax decreases).

  • Mixed Inhibition: The lines will intersect in the second quadrant (both Km and Vmax change).

  • Uncompetitive Inhibition: The lines will be parallel.

5.3. Protocol 3: Determination of the Inhibition Constant (Ki)

The Ki for a competitive inhibitor can be determined from the Lineweaver-Burk plot data or by using a Dixon plot.

Dixon Plot Method:

• Perform the α-glucosidase assay with a fixed concentration of substrate (e.g., at or below the Km value) and varying concentrations of Calystegine C1.

• Repeat the assay with one or two other fixed substrate concentrations.

• Plot the reciprocal of the velocity (1/v) against the inhibitor concentration ([I]).

• The lines for the different substrate concentrations will intersect at a point where the x-coordinate is equal to -Ki.

Caption: Workflow for characterizing Calystegine C1 inhibition.

Beyond Inhibition: Calystegine C1 as a Pharmacological Chaperone

In addition to its role as a competitive inhibitor, Calystegine C1 and its analogs have shown promise as pharmacological chaperones. This is a particularly exciting avenue for therapeutic development, especially in the context of lysosomal storage diseases.

6.1. The Concept of Pharmacological Chaperoning

Many genetic diseases, including some lysosomal storage disorders, are caused by mutations that lead to misfolding of an enzyme.[6] While the misfolded enzyme may still be catalytically active, the cell's quality control machinery in the endoplasmic reticulum recognizes it as defective and targets it for degradation. A pharmacological chaperone is a small molecule that can bind to the misfolded enzyme and stabilize its conformation, allowing it to fold correctly, escape degradation, and be trafficked to its proper cellular location (e.g., the lysosome).

6.2. Calystegines in Gaucher and Fabry Disease

• Gaucher Disease: This disease is caused by a deficiency of the lysosomal enzyme β-glucocerebrosidase.[6] Studies have shown that certain calystegines can act as pharmacological chaperones for mutant forms of β-glucocerebrosidase, increasing its cellular levels and activity.[5] The binding of the calystegine in the active site stabilizes the enzyme's structure.

• Fabry Disease: This is another lysosomal storage disorder resulting from a deficiency of α-galactosidase A. While Calystegine C1 itself is not a strong inhibitor of α-galactosidase, synthetic N-methylated derivatives of other calystegines have been shown to be potent and specific inhibitors of this enzyme, suggesting their potential as pharmacological chaperones for Fabry disease.[3]

Future Directions and Therapeutic Implications

The potent and selective glycosidase inhibitory activity of Calystegine C1, coupled with its potential as a pharmacological chaperone, positions it as a valuable lead compound for drug development.

• Metabolic Disorders: As an inhibitor of carbohydrate-digesting enzymes, Calystegine C1 and its derivatives could be explored for the management of type 2 diabetes by slowing down the absorption of glucose.

• Lysosomal Storage Diseases: The pharmacological chaperone activity of calystegines offers a promising therapeutic strategy for diseases like Gaucher disease, potentially providing an oral alternative to enzyme replacement therapy.

• Antiviral and Anticancer Research: Given the crucial role of glycosidases in viral replication and cancer cell biology, the inhibitory properties of Calystegine C1 may also find applications in these fields.

Further research is warranted to fully elucidate the structure-activity relationships of Calystegine C1 and its analogs, to optimize their selectivity and potency, and to evaluate their efficacy and safety in preclinical and clinical studies.

References

• Gloster, T. M., & Davies, G. J. (2010). Glycosidase inhibition: assessing mimicry of the transition state. Organic & Biomolecular Chemistry, 8(2), 305–320.
• Golubev, A. M., et al. (2004). Crystal Structure of Alpha-Galactosidase From Trichoderma Reesei and Its Complex With Galactose: Implications for Catalytic Mechanism. Protein Science, 13(7), 1957-1966.
• Kato, A., et al. (2014). Docking and SAR studies of calystegines: binding orientation and influence on pharmacological chaperone effects for Gaucher's disease. Bioorganic & Medicinal Chemistry, 22(8), 2435-2441.
• Kato, A., et al. (2015). Small Molecule Chaperones for the Treatment of Gaucher Disease and GBA1-Associated Parkinson Disease. Frontiers in Neurology, 11, 595.
• Molyneux, R. J., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Journal of Agricultural and Food Chemistry, 45(10), 3909-3914.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10081256, Calystegine C1. Retrieved from [Link]

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• Asano, N., et al. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. European Journal of Biochemistry, 248(2), 294-303.
• Zuniga, A., et al. (2021). Inhibition of cysteine protease cathepsin L increases the level and activity of lysosomal glucocerebrosidase. JCI Insight, 6(3), e143239.
• Molyneux, R. J., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Journal of Agricultural and Food Chemistry, 45(10), 3909-3914.

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An In-Depth Technical Guide to the Initial Discovery and Characterization of Calystegine C1

Introduction

Within the intricate world of natural product chemistry, the discovery of novel bioactive compounds frequently opens new avenues for both fundamental research and therapeutic development. Calystegine C1, a polyhydroxylated nortropane alkaloid, stands as a prime example of such a discovery.[1][2] As a member of the iminosugar class, its structure, featuring a bicyclic nitrogenous core adorned with five hydroxyl groups, mimics that of monosaccharides, the natural substrates for glycosidase enzymes.[2][3][4] This structural mimicry is the foundation of its potent and selective inhibitory activity against specific glycosidases, making it a molecule of significant interest.[1][2]

This technical guide provides a comprehensive narrative of the initial scientific journey with Calystegine C1. We will delve into the context of its discovery, the meticulous processes of its isolation from natural sources, the sophisticated spectroscopic techniques used to elucidate its precise molecular architecture, and the foundational biochemical assays that first defined its functional role as a powerful enzyme inhibitor. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the foundational work on this important natural product.

Part I: Discovery and Isolation – The Search for Novel Alkaloids

The Scientific Context: A New Class of Glycosidase Inhibitors

The investigation into Calystegine C1 did not occur in a vacuum. It was preceded by the discovery of a new class of polyhydroxy alkaloids, collectively named "calystegines," from the roots of plants like Convolvulus arvensis.[5] Initial studies on crude alkaloid extracts from these plants, purified by ion-exchange chromatography, revealed significant inhibitory activity against β-glucosidase and α-galactosidase.[5] This established the nortropane alkaloids as a new structural class of potent glycosidase inhibitors, setting the stage for the targeted search and isolation of novel, potentially more potent, analogues like Calystegine C1.

Source Identification and Rationale

The first successful isolations of Calystegine C1 were achieved from plants within the Solanaceae family, notably from the leaves of Duboisia leichhardtii and the roots of Lycium chinense (Goji berry).[6][7][8] The Solanaceae family, which includes common plants like potatoes, tomatoes, and eggplants, is a well-known reservoir of diverse alkaloids.[1][6] The decision to investigate these species was therefore a logical, experience-driven choice, founded on the established phytochemical profile of the plant family and the precedent set by the earlier discovery of other calystegines.

Isolation Workflow: From Plant Matrix to Purified Analyte

The isolation of a polar, basic compound like Calystegine C1 from a complex plant matrix requires a multi-step approach designed to systematically remove interfering substances while concentrating the target analyte. The causality behind the workflow is to exploit the unique physicochemical properties of the alkaloid—its polarity and its basic nitrogen atom.

Caption: General workflow for the isolation of Calystegine C1.

Detailed Protocol: Isolation and Purification of Calystegine C1

This protocol synthesizes established methodologies for the extraction of calystegines from plant tissues.[6][9][10] Each step is designed to be self-validating through analytical monitoring (e.g., Thin Layer Chromatography or GC-MS) of the fractions.

1. Preparation of Plant Material:

• Air-dry the plant material (e.g., leaves or roots) to reduce water content and facilitate efficient extraction.

• Grind the dried material into a fine powder to maximize the surface area available for solvent penetration.

2. Defatting (Lipid Removal):

• Rationale: Plant tissues contain significant quantities of lipids and chlorophyll that can interfere with chromatographic separation. A non-polar solvent is used to selectively remove these components.

• Macerate the powdered plant material in petroleum ether (or hexane) at a 1:5 (w/v) ratio.

• Stir for 12-24 hours at room temperature.

• Filter the mixture and discard the solvent. The defatted plant material is retained. Repeat this step until the solvent runs clear.

3. Hydroalcoholic Extraction:

• Rationale: Calystegine C1 is a highly polar molecule. A polar solvent system is required for its efficient extraction from the plant matrix.

• Extract the defatted powder with an aqueous methanol solution (e.g., 50% Methanol in Water, v/v) at a 1:10 (w/v) ratio.

• Macerate for 24 hours with continuous stirring at room temperature.

• Filter the extract and collect the supernatant. Repeat the extraction process on the plant residue two more times to ensure complete recovery.

• Combine the supernatants and concentrate them under reduced pressure using a rotary evaporator to yield a crude aqueous extract.

4. Cation-Exchange Chromatography:

• Rationale: This is the key purification step, exploiting the basicity of the nortropane nitrogen. At a near-neutral pH, this nitrogen is protonated, carrying a positive charge that allows it to bind to a negatively charged cation-exchange resin. Neutral and acidic compounds will pass through the column unretained.

• Prepare a column with a strong cation-exchange resin (e.g., Dowex 50WX8, H⁺ form).

• Adjust the pH of the crude aqueous extract to ~6.0 and load it onto the equilibrated column.

• Wash the column extensively with deionized water to remove unbound sugars, salts, and other neutral/acidic metabolites.

• Elute the bound calystegines with a basic solution, typically 2 M ammonium hydroxide. The high pH deprotonates the nitrogen atom, neutralizing its charge and releasing it from the resin.

• Collect the basic eluate and concentrate it under reduced pressure to yield a purified total calystegine fraction. This fraction can be further resolved into individual calystegines using more advanced chromatographic techniques if necessary, but is often pure enough for initial characterization.

Part II: Structural Elucidation – Deciphering the Molecular Blueprint

Once isolated, determining the exact chemical structure of the novel compound was paramount. This process is a systematic investigation that combines multiple spectroscopic techniques to piece together the molecular puzzle, from elemental composition to three-dimensional stereochemistry.[11][12]

Caption: Logic flow for the structural elucidation of Calystegine C1.

Mass Spectrometry (MS)

The initial characterization relied on Gas Chromatography-Mass Spectrometry (GC-MS).[9][13] This technique provided two critical pieces of information:

• Molecular Weight: The analysis established the molecular weight of Calystegine C1 as 191.18 g/mol .[2][8]

• Molecular Formula: High-resolution mass spectrometry confirmed the elemental composition as C₇H₁₃NO₅.[2][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS provides the formula, NMR spectroscopy is the definitive tool for elucidating the complex three-dimensional arrangement of atoms.[14][15][16] A suite of NMR experiments was necessary to unambiguously assign the structure.

• ¹H and ¹³C NMR: These fundamental 1D experiments revealed the number and chemical environments of all proton and carbon atoms, respectively, confirming the 7 carbons and 13 protons suggested by the molecular formula.

• 2D Correlation Spectroscopy (COSY): This experiment established proton-proton (¹H-¹H) coupling networks, allowing for the mapping of adjacent protons and the tracing of spin systems within the nortropane ring.

• Heteronuclear Single Quantum Coherence (HSQC): This 2D experiment was critical for directly correlating each proton signal to the carbon atom to which it is attached, building the C-H bond framework of the molecule.

• Heteronuclear Multiple Bond Correlation (HMBC): To assemble the complete carbon skeleton, HMBC was employed. This experiment detects longer-range (2-3 bond) correlations between protons and carbons. It was instrumental in connecting the different spin systems identified by COSY and placing the hydroxyl groups and the bridgehead carbons of the bicyclic system.

• Nuclear Overhauser Effect Spectroscopy (NOESY): With the planar structure established, the final step was to determine the relative stereochemistry. The NOESY experiment detects protons that are physically close in space, even if they are not connected through bonds. The observation of specific NOE correlations between protons on the nortropane ring and the hydroxyl groups allowed for the definitive assignment of their stereochemical orientations, leading to the final structure.[7]

The culmination of this rigorous analysis identified the compound as (1R,2S,3R,4S,5R,6R)-8-azabicyclo[3.2.1]octane-1,2,3,4,6-pentol , now known as Calystegine C1.[8]

Part III: Initial Functional Characterization – A Potent Glycosidase Inhibitor

Hypothesis: A Structure Primed for Inhibition

The polyhydroxylated nortropane structure of Calystegine C1 strongly suggested it would function as a glycosidase inhibitor.[5] The spatial arrangement of its hydroxyl groups mimics the structure of a monosaccharide ring, the natural substrate of glycosidase enzymes. The positively chargeable nitrogen atom at physiological pH further mimics the proposed oxocarbenium ion-like transition state of the glycosidic bond cleavage reaction.[2][4] This led to the hypothesis that Calystegine C1 would act as a competitive inhibitor, binding to the enzyme's active site and blocking access to the true substrate.

Protocol: In Vitro Glycosidase Inhibition Assay

The inhibitory potential of Calystegine C1 was assessed using a standard spectrophotometric enzyme assay.

• Reagent Preparation:

  • Prepare a buffer solution appropriate for the target enzyme (e.g., citrate or phosphate buffer).

  • Dissolve the specific glycosidase enzyme (e.g., β-glucosidase from bovine liver) in the buffer to a working concentration.

  • Prepare a solution of a chromogenic substrate (e.g., p-nitrophenyl-β-D-glucopyranoside), which releases a colored product (p-nitrophenol) upon enzymatic cleavage.

  • Prepare serial dilutions of purified Calystegine C1 in the buffer.

• Assay Procedure:

  • In a 96-well microplate, add the buffer, a specific concentration of the Calystegine C1 solution (or buffer for the control), and the enzyme solution.

  • Pre-incubate the mixture for 5-10 minutes at the optimal temperature for the enzyme (e.g., 37°C) to allow the inhibitor to bind.

  • Initiate the reaction by adding the chromogenic substrate to all wells.

  • Measure the change in absorbance over time at 405 nm using a microplate reader. The rate of color development is directly proportional to enzyme activity.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the enzyme activity against the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

  • To determine the inhibition constant (Kᵢ) and the mode of inhibition (e.g., competitive), repeat the assay with varying substrate concentrations and analyze the data using a Lineweaver-Burk or Dixon plot.

Initial Findings: Potent and Selective Inhibition

The initial enzymatic assays confirmed the hypothesis with striking results. Calystegine C1 was found to be a potent competitive inhibitor of several mammalian glycosidases.[1] Its activity was particularly pronounced against β-glucosidases and β-xylosidase.

Table 1: Inhibitory Activity of Calystegine C1 against Various Glycosidases

Enzyme Source	Enzyme Type	Inhibition Constant (Kᵢ) in µM
Bovine Liver	β-Glucosidase	15[1]
Human Liver	β-Glucosidase	1.5[1]
Rat Liver	β-Glucosidase	1.0[1]

| Human Liver | β-Xylosidase | 0.13[1] |

The low micromolar and even nanomolar Kᵢ values signify a very high affinity of Calystegine C1 for the active sites of these enzymes.[1] Furthermore, structure-activity relationship studies revealed the importance of its extensive hydroxylation; the presence of the hydroxyl group at the C-6 position was shown to significantly enhance its inhibitory potential against β-glucosidase and β-galactosidase compared to other calystegines lacking this feature.[3][7]

Conclusion

The initial discovery and characterization of Calystegine C1 represent a successful application of natural product chemistry principles. The journey began with a logical exploration of alkaloid-rich plant families and employed a robust, multi-step workflow to isolate this novel compound. Its complex molecular architecture was meticulously pieced together using a combination of mass spectrometry and advanced NMR techniques. Finally, its biological function was confirmed through targeted enzymatic assays, which established it as one of the most potent naturally occurring β-glucosidase inhibitors. This foundational work has paved the way for further research into its biological roles, biosynthetic pathways, and potential applications as a pharmacological tool or therapeutic agent.[2]

References

• Molyneux, R. J., Nash, R. J., & Asano, N. (1996). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Journal of Natural Products, 59(9), 841-845. [Link]

• Reis, F. S., et al. (2014). Calystegines in Solanum lycocarpum and other wild Solanum fruits and their α-glucosidase inhibitory activity. CABI Digital Library. [Link]

• Molyneux, R. J., Pan, Y. T., & Goldmann, A. (1993). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of Biochemistry and Biophysics, 304(1), 81-88. [Link]

• Kais B, et al. (2018). Calystegine distribution in some solanaceous species. ResearchGate. [Link]

• Asano, N., et al. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. European Journal of Biochemistry, 248(1), 294-303. [Link]

• Tepfer, D., et al. (1999). Biological Activities of the Nortropane Alkaloid, Calystegine B2, and Analogs: Structure−Function Relationships. Journal of Agricultural and Food Chemistry, 47(3), 1144-1147. [Link]

• Davies, G. J., Gloster, T. M., & Henrissat, B. (2005). Glycosidase inhibition: assessing mimicry of the transition state. RSC Publishing. [Link]

• Dräger, B. (2004). Chemistry and biology of calystegines. Natural Product Reports, 21(2), 211-223. [Link]

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• Various Authors. (n.d.). Structure Elucidation. Retrieved from [Link]

• Chandrasekhar, S., & Jagadeshwar, R. V. (2003). A short synthetic route to the calystegine alkaloids. Tetrahedron Letters, 44(40), 7439-7441. [Link]

• Sharifi, A., et al. (2008). Isolation and Identification of Calystegines in Root Cultures of four Physalis Species. Iranian Journal of Pharmaceutical Research, 7(4), 289-293. [Link]

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• Davis, R. A., & Fechner, G. A. (2015). NMR spectroscopy: structure elucidation of cycloelatanene A: a natural product case study. Concepts in Magnetic Resonance Part A, 44(5), 263-279. [Link]

• NP-MRD. (2022). Showing NP-Card for Calystegine C1 (NP0046150). Retrieved from [Link]

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• Hypha Discovery. (n.d.). Structure Elucidation and NMR. Retrieved from [Link]

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In Vitro Efficacy of Calystegine C1: A Technical Guide for Researchers

This guide provides an in-depth technical overview of the in vitro methodologies used to characterize the biological effects of Calystegine C1, a polyhydroxylated nortropane alkaloid. Designed for researchers, scientists, and drug development professionals, this document details the core principles and practical protocols for assessing the glycosidase inhibitory activity of Calystegine C1 and its subsequent cellular consequences.

Introduction to Calystegine C1: A Potent Glycosidase Inhibitor

Calystegine C1 is a naturally occurring iminosugar found in various plant species, including those of the Solanaceae and Convolvulaceae families.[1][2] Its chemical structure, a nortropane alkaloid with multiple hydroxyl groups, mimics that of monosaccharides, the natural substrates of glycosidase enzymes.[3][4][5] This structural similarity allows Calystegine C1 to act as a potent and competitive inhibitor of several glycosidases, most notably β-glucosidase and β-xylosidase.[1] By binding to the active site of these enzymes, Calystegine C1 disrupts the normal cleavage of glycosidic bonds in various glycoconjugates, leading to a range of biological effects.

Chemical Structure of Calystegine C1:

• Chemical Formula: C₇H₁₃NO₅

• Molecular Weight: 191.18 g/mol

• CAS Number: 156705-04-3[1][4]

The potent and specific nature of its inhibitory activity makes Calystegine C1 a valuable tool for studying the roles of glycosidases in biological processes and a potential candidate for therapeutic development in diseases associated with aberrant glycosidase activity.

Core Mechanism of Action: Competitive Inhibition of Glycosidases

The primary mechanism by which Calystegine C1 exerts its effects is through the competitive inhibition of glycosidase enzymes. This mode of inhibition is characterized by the inhibitor binding reversibly to the active site of the enzyme, thereby competing with the natural substrate.

Principles of Enzyme Kinetic Analysis

To fully characterize the inhibitory properties of Calystegine C1, it is essential to perform detailed enzyme kinetic studies. These studies allow for the determination of key parameters such as the half-maximal inhibitory concentration (IC₅₀) and the inhibition constant (Kᵢ), which provide quantitative measures of the inhibitor's potency and its binding affinity for the enzyme, respectively. The relationship between these parameters for a competitive inhibitor can be described by the Cheng-Prusoff equation:

Kᵢ = IC₅₀ / (1 + [S]/Kₘ)

Where:

• Kᵢ is the inhibition constant.

• IC₅₀ is the half-maximal inhibitory concentration.

• [S] is the substrate concentration.

• Kₘ is the Michaelis-Menten constant of the substrate.

The type of inhibition (competitive, non-competitive, or uncompetitive) can be determined by analyzing the effect of the inhibitor on the Michaelis-Menten kinetics of the enzyme, often visualized using a Lineweaver-Burk plot.

In Vitro Assays for Characterizing Calystegine C1 Effects

A series of well-established in vitro assays can be employed to thoroughly investigate the inhibitory activity and cellular effects of Calystegine C1.

Enzyme Inhibition Assays

The foundational step in characterizing Calystegine C1 is to determine its inhibitory activity against specific glycosidases.

This assay quantifies the ability of Calystegine C1 to inhibit the activity of β-glucosidase using the chromogenic substrate p-nitrophenyl-β-D-glucopyranoside (pNPG).

Experimental Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM sodium acetate buffer, pH 5.0.

  • Substrate Stock Solution: 10 mM pNPG in assay buffer.

  • Enzyme Solution: Purified β-glucosidase (from a commercial source, e.g., almond) diluted in assay buffer to a working concentration that yields a linear reaction rate over the desired time course.

  • Inhibitor Stock Solution: Calystegine C1 dissolved in a suitable solvent (e.g., water or DMSO) to a high concentration (e.g., 10 mM).

  • Stop Solution: 1 M sodium carbonate (Na₂CO₃).

• Assay Procedure (96-well plate format): a. To each well, add 50 µL of assay buffer. b. Add 10 µL of varying concentrations of Calystegine C1 (serially diluted from the stock solution) to the test wells. For the control (uninhibited) wells, add 10 µL of the solvent used for the inhibitor. c. Add 20 µL of the enzyme solution to all wells and pre-incubate for 10 minutes at 37°C. d. Initiate the reaction by adding 20 µL of the pNPG substrate solution to all wells. e. Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction remains in the linear range. f. Stop the reaction by adding 100 µL of the stop solution to each well. g. Measure the absorbance at 405 nm using a microplate reader. The yellow color of the p-nitrophenolate ion is proportional to the enzyme activity.

• Data Analysis: a. Calculate the percentage of inhibition for each Calystegine C1 concentration relative to the control. b. Plot the percentage of inhibition against the logarithm of the Calystegine C1 concentration to generate a dose-response curve. c. Determine the IC₅₀ value from the curve using non-linear regression analysis.

A similar protocol can be used to assess the inhibitory effect of Calystegine C1 on β-xylosidase activity, using p-nitrophenyl-β-D-xylopyranoside (pNPX) as the substrate.

Experimental Protocol:

The protocol is analogous to the β-glucosidase assay, with the following modifications:

• Substrate: Use a stock solution of 10 mM pNPX.

• Enzyme: Use purified β-xylosidase.

• Assay Conditions: Optimal pH and temperature may vary depending on the source of the enzyme and should be optimized accordingly.

To elucidate the mode of inhibition, kinetic studies are performed by measuring the reaction rates at varying concentrations of both the substrate and Calystegine C1.

Experimental Protocol:

• Perform the enzyme assay as described above with multiple concentrations of the substrate (e.g., 0.5x, 1x, 2x, 4x, 8x Kₘ).

• For each substrate concentration, measure the initial reaction rates in the absence and presence of at least two different fixed concentrations of Calystegine C1 (typically around its IC₅₀ value).

• Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

  • Competitive Inhibition: The lines will intersect on the y-axis (Vmax remains unchanged, apparent Kₘ increases).

  • Non-competitive Inhibition: The lines will intersect on the x-axis (Vmax decreases, Kₘ remains unchanged).

  • Uncompetitive Inhibition: The lines will be parallel (both Vmax and Kₘ decrease).

Data Summary: Inhibitory Activity of Calystegine C1

Enzyme	Source	Substrate	Kᵢ (µM)	Inhibition Type	Reference
β-Glucosidase	Bovine Liver	pNPG	15	Competitive	[1]
β-Glucosidase	Human Liver	pNPG	1.5	Competitive	[1]
β-Glucosidase	Rat Liver	pNPG	1.0	Competitive	[1]
β-Xylosidase	Human	pNPX	0.13	Competitive	[1]

Cell-Based Assays

Cell-based assays are crucial for understanding the physiological consequences of Calystegine C1's inhibitory activity in a more biologically relevant context.

This assay is widely used to predict the intestinal absorption of orally administered compounds. The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates into a polarized monolayer of enterocytes with tight junctions, mimicking the intestinal barrier.

Experimental Workflow for Caco-2 Permeability Assay

Caption: Workflow for the Caco-2 permeability assay.

Experimental Protocol:

• Cell Culture: a. Seed Caco-2 cells onto permeable Transwell inserts in a multi-well plate. b. Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions. c. Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER). Only use monolayers with TEER values above a predetermined threshold.

• Transport Study: a. Wash the cell monolayer with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES). b. To study apical-to-basolateral (A-B) transport (absorption), add Calystegine C1 to the apical chamber and fresh transport buffer to the basolateral chamber. c. To study basolateral-to-apical (B-A) transport (efflux), add Calystegine C1 to the basolateral chamber and fresh transport buffer to the apical chamber. d. Incubate the plate at 37°C with gentle shaking. e. At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with fresh transport buffer.

• Sample Analysis and Calculation: a. Quantify the concentration of Calystegine C1 in the collected samples using a suitable analytical method, such as liquid chromatography-mass spectrometry (LC-MS). b. Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the steady-state flux (rate of appearance of the compound in the receiver chamber).

  • A is the surface area of the Transwell membrane.

  • C₀ is the initial concentration of the compound in the donor chamber.

Inhibition of glycosidases by Calystegine C1 can lead to alterations in the glycosylation patterns of cellular proteins. These changes can be investigated using lectin blotting.

Lectin Blotting Protocol:

• Cell Culture and Treatment: a. Culture a suitable cell line (e.g., HeLa, HEK293) to sub-confluency. b. Treat the cells with varying concentrations of Calystegine C1 for a specified period (e.g., 24-48 hours). Include an untreated control.

• Protein Extraction and Quantification: a. Lyse the cells in a suitable lysis buffer containing protease inhibitors. b. Quantify the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting: a. Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE). b. Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Lectin Staining: a. Block the membrane with a suitable blocking buffer (e.g., 3% BSA in TBST) for 1 hour at room temperature. b. Incubate the membrane with a biotinylated lectin specific for the glycan structures of interest (e.g., Concanavalin A for mannose-containing glycans) diluted in blocking buffer for 1-2 hours. c. Wash the membrane extensively with TBST. d. Incubate the membrane with streptavidin-horseradish peroxidase (HRP) conjugate for 1 hour. e. Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Changes in the banding patterns or intensities on the lectin blot between treated and untreated samples can indicate alterations in glycoprotein profiles.[6][7][8][9][10]

Inhibition of lysosomal glycosidases can lead to the accumulation of undigested substrates within the lysosomes, mimicking the phenotype of a lysosomal storage disease. This can be modeled in vitro using a potent glycosidase inhibitor. While Calystegine C1 is a competitive inhibitor, a similar conceptual approach using an irreversible inhibitor like conduritol B epoxide (CBE) for β-glucosidase can be used to study the downstream effects of enzyme inhibition.[11][12][13]

Conceptual Workflow for Modeling Lysosomal Storage

Caption: Conceptual workflow for an in vitro lysosomal storage model.

Assessment of Lysosomal Function:

• Lysosomal Enzyme Activity: The activity of specific lysosomal glycosidases in cell lysates can be measured using fluorogenic substrates, such as 4-methylumbelliferyl-β-D-glucopyranoside for β-glucosidase.[3][9]

• Lysosomal Staining: Lysosomes can be visualized using fluorescent dyes like LysoTracker, and their morphology and number can be assessed by fluorescence microscopy. Co-staining with antibodies against lysosomal membrane proteins (e.g., LAMP1) can provide further characterization.

Conclusion

The in vitro methodologies detailed in this guide provide a robust framework for the comprehensive characterization of Calystegine C1's effects as a glycosidase inhibitor. By systematically evaluating its impact on enzyme kinetics and cellular processes, researchers can gain valuable insights into its mechanism of action and potential therapeutic applications. The integration of biochemical assays with cell-based models is essential for translating fundamental enzymatic inhibition into a deeper understanding of its physiological consequences.

References

• Molyneux, R. J., et al. (1995). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of Biochemistry and Biophysics, 318(1), 1-7.

• Human Metabolome Database. (2012). Showing metabocard for Calystegine C1 (HMDB0031346). Retrieved from [Link]

• NP-MRD. (2022). Showing NP-Card for Calystegine C1 (NP0046150). Retrieved from [Link]

• PubChem. (n.d.). Calystegine C1. Retrieved from [Link]

• Asparia Glycomics. (n.d.). Lectin Glycoblotting. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Lectin blotting - Glycoscience Protocols (GlycoPODv2). In Glycoscience Protocols. Retrieved from [Link]

• Yang, Z., & Hancock, W. S. (2015). Studying Extracellular Signaling Utilizing a Glycoproteomic Approach: Lectin Blot Surveys, a First and Important Step. In Methods in Molecular Biology (Vol. 1273, pp. 13-22). Humana Press.

• Japan Consortium for Glycobiology and Glycotechnology Database. (n.d.). [Lectin blotting]:Glycoscience Protocol Online Database. Retrieved from [Link]

• Matto, M., et al. (1995). In vitro accumulation of glucocerebroside in neuroblastoma cells: a model for study of Gaucher disease pathobiology. Journal of neurochemistry, 65(6), 2654-2662.
• Le Novère, N. (2007). Arcadia: a visualization tool for metabolic pathways.

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For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Calystegine C1: From Molecular Characteristics to Therapeutic Potential

Abstract

Calystegine C1 is a polyhydroxylated nortropane alkaloid belonging to the iminosugar class of compounds. Naturally occurring in various plant species, particularly within the Solanaceae and Convolvulaceae families, it has garnered significant scientific interest due to its potent and selective inhibition of glycosidase enzymes. This guide provides a comprehensive technical overview of Calystegine C1, detailing its physicochemical properties, methods of isolation, principles of chemical synthesis, mechanism of action, and its burgeoning potential in therapeutic applications, particularly in the context of metabolic disorders.

Core Molecular Profile

Calystegine C1 is structurally defined as a nortropane ring system adorned with five hydroxyl groups. This high degree of hydroxylation and its nitrogen-containing bicyclic structure are central to its biological activity, allowing it to act as a structural mimic of monosaccharide sugars.

Physicochemical Properties

A precise understanding of Calystegine C1's molecular characteristics is fundamental for its application in research and development. The key quantitative data are summarized below.

Property	Value	Source(s)
Molecular Formula	C₇H₁₃NO₅	[1][2][3]
Molecular Weight	191.18 g/mol	[1][2][3]
Monoisotopic Mass	191.07937252 Da	[2]
IUPAC Name	(1R,2S,3R,4S,5R,6R)-8-azabicyclo[3.2.1]octane-1,2,3,4,6-pentol	[2]
CAS Number	156705-04-3	[1][2]
Chemical Class	Nortropane Alkaloid, Iminosugar	[1]

Isolation and Characterization

Calystegine C1 is a natural product, and its isolation from plant sources is a critical process for obtaining material for research. The hydrophilic nature of the molecule dictates the choice of extraction and purification methodologies.

Natural Occurrence

Calystegine C1, along with other calystegines, has been identified in a variety of edible and medicinal plants, including:

• Solanaceae Family : Potatoes (Solanum tuberosum), Eggplant (S. melongena), Peppers (Capsicum annuum), and Chinese Wolfberry (Lycium chinense)[4][5].

• Convolvulaceae Family : Sweet Potatoes (Ipomoea batatas) and Field Bindweed (Convolvulus arvensis)[3][4].

Experimental Protocol: Extraction and Purification

The isolation of calystegines relies on their high polarity and basicity. The following protocol outlines a general yet effective method based on ion-exchange chromatography.[2]

Step 1: Extraction

• Air-dry and grind the plant material (e.g., seeds, roots, or leaves) to a fine powder.

• Perform maceration of the ground material in an aqueous methanol solution (e.g., 50% v/v) for 24 hours. This step is typically repeated three times to ensure exhaustive extraction.

• Centrifuge the mixture to pellet the solid plant material.

• Collect and pool the supernatants.

• Evaporate the solvent from the pooled supernatant under reduced pressure to yield a crude extract.

Step 2: Ion-Exchange Chromatography

• Redissolve the crude extract in deionized water.

• Apply the aqueous extract to a strong cation-exchange column (e.g., Amberlite IR 120B, H⁺ form). The basic nature of the calystegines (due to the secondary amine) causes them to be retained on the column, while neutral and acidic compounds are washed through.

• Elute the retained alkaloids from the cation-exchange column using an ammonia solution (e.g., 2 M NH₄OH).

• (Optional) For further purification, pass the ammonia eluate through an anion-exchange column (e.g., Dowex 1x2, Cl⁻ form) to remove any remaining anionic contaminants.

• Collect the final eluate containing the purified total calystegine fraction and evaporate to dryness.

Workflow for the isolation of calystegines from plant material.

Analytical Characterization

Due to their low volatility, calystegines require derivatization for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Trimethylsilyl (TMS) ethers are commonly formed to increase volatility. GC-MS is then used to separate and identify individual calystegines, including C1, based on their characteristic fragmentation patterns and retention times.[2][4] Nuclear Magnetic Resonance (NMR) spectroscopy is also a crucial tool for structural elucidation of novel calystegines and confirmation of known structures.

Chemical Synthesis Strategies

While isolation from natural sources is common, total chemical synthesis provides an unambiguous route to enantiopure calystegines and their analogues for structure-activity relationship (SAR) studies. Although a specific total synthesis for Calystegine C1 is not detailed in the immediate literature, the strategies employed for related calystegines, such as B2, B3, and B4, are highly instructive. These routes often start from chiral pool precursors like simple sugars and involve complex stereocontrolled reactions. Key synthetic steps include:

• Zinc-mediated fragmentation of protected iodo-glycosides.

• Barbier-type allylation to introduce key functionalities.

• Ring-closing olefin metathesis (RCM) to construct the core bicyclic nortropane framework.[6][7]

These advanced synthetic methodologies underscore the chemical complexity of the calystegine scaffold and the necessity of sophisticated organic chemistry to access these molecules for drug development.

Mechanism of Action: Glycosidase Inhibition

The therapeutic and biological effects of Calystegine C1 are a direct consequence of its ability to inhibit glycosidase enzymes.

The Iminosugar Mimicry Paradigm

Glycosidases are enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates. They typically feature an active site precisely shaped to accommodate a specific sugar substrate. Calystegine C1, as an iminosugar, possesses a three-dimensional structure that closely resembles that of a monosaccharide. The key distinction is the substitution of the endocyclic oxygen with a nitrogen atom.

This structural mimicry allows Calystegine C1 to enter the active site of a glycosidase. The protonated nitrogen at physiological pH can then interact strongly with negatively charged acidic residues (e.g., aspartate or glutamate) that are essential for catalysis, leading to potent, competitive inhibition.[8]

Competitive inhibition of a glycosidase by Calystegine C1.

Potency and Selectivity

Calystegine C1 has demonstrated potent inhibitory activity against several mammalian glycosidases. The specific pattern and stereochemistry of the hydroxyl groups on the nortropane ring are critical determinants of both its potency and its selectivity for different enzymes.

Enzyme Target	Source	Inhibition Constant (Kᵢ)	Source(s)
β-Glucosidase	Rat Liver	1.0 µM	[4]
β-Xylosidase	Human	0.13 µM	[4]
β-Glucosidase	Bovine	15 µM	[4]

The sub-micromolar inhibition of human β-xylosidase is particularly noteworthy, indicating a high affinity for this enzyme. This selectivity is crucial for developing targeted therapies while minimizing off-target effects.

Therapeutic and Research Applications

The potent biological activity of Calystegine C1 and related compounds makes them valuable tools for research and promising candidates for drug development.

Diabetes and Metabolic Control

By inhibiting intestinal α-glucosidases (e.g., maltase and sucrase), iminosugars can slow the digestion of complex carbohydrates into absorbable glucose.[9] This mechanism, employed by approved anti-diabetic drugs like miglitol, helps to lower postprandial blood glucose levels. Studies on total calystegine extracts have shown significant antihyperglycemic and hypolipidemic effects in diabetic mouse models, suggesting their potential as leads for new Type 2 diabetes therapies.[10]

Lysosomal Storage Disorders

Certain genetic diseases, such as Fabry's disease, are caused by a deficiency in specific lysosomal glycosidases (e.g., α-galactosidase), leading to the harmful accumulation of substrates.[5] Specific glycosidase inhibitors, such as N-methylated derivatives of other calystegines, have been used to create cellular and animal models of these diseases, facilitating the study of disease pathology and the testing of potential treatments like enzyme replacement or chaperone therapies.[1][5]

Research Tool in Glycobiology

The selective inhibition of specific glycosidases by Calystegine C1 allows researchers to probe the function of these enzymes in various biological pathways. By blocking a particular enzymatic step, scientists can study the downstream consequences, helping to elucidate the complex roles of glycans in cellular communication, viral entry, and other fundamental processes.[8]

Conclusion

Calystegine C1 stands out as a natural product of significant scientific importance. Its well-defined molecular structure, potent and selective glycosidase inhibitory activity, and demonstrated efficacy in preclinical models of metabolic disease position it as a valuable lead compound for drug discovery. Further research into its synthesis, formulation, and in vivo pharmacology will be essential to fully realize its therapeutic potential for the benefit of human health.

References

• Tepfer, D., Goldmann, A., Pamboukdjian, N., et al. (1996). Biological activities of the nortropane alkaloid, calystegine B2, and analogs: structure-function relationships. Journal of Natural Products, 59(9), 858-863. [Link]

• Molyneux, R. J., Nash, R. J., & Asano, N. (1996). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Phytochemistry, 42(6), 1591-1595. [Link]

• Bourebaba, L., Gali, L., Ouinten, M., et al. (2022). Calystegines Improve the Metabolic Activity of Human Adipose Derived Stromal Stem Cells (ASCs) under Hyperglycaemic Condition through the Reduction of Oxidative/ER Stress, Inflammation, and the Promotion of the AKT/PI3K/mTOR Pathway. International Journal of Molecular Sciences, 23(6), 3189. [Link]

• Brock, A., Herz, C., Scherer, M., et al. (2013). Inhibition of human intestinal α-glucosidases by calystegines. Journal of Agricultural and Food Chemistry, 61(26), 6323-6330. [Link]

• Molyneux, R. J., Pan, Y. T., Goldmann, A., et al. (1993). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of Biochemistry and Biophysics, 304(1), 81-88. [Link]

• Molyneux, R. J., Nash, R. J., & Asano, N. (1996). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. FAO AGRIS. [Link]

• PubChem. (n.d.). Calystegine C1. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Asano, N., Nishida, M., Kizu, H., et al. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. Journal of Natural Products, 60(9), 929-933. [Link]

• Bourebaba, L., Mary, Y., & Bourebaba, Y. (2016). Evaluation of antidiabetic effect of total calystegines extracted from Hyoscyamus albus. Biomedicine & Pharmacotherapy, 82, 452-458. [Link]

• Skaanderup, P. R., & Madsen, R. (2003). A short synthetic route to the calystegine alkaloids. The Journal of Organic Chemistry, 68(6), 2115-2122. [Link]

• Azemi, M. E., Mosaddegh, M., Cheraghali, A. M., et al. (2010). Isolation and Identification of Calystegines in Root Cultures of four Physalis Species. Iranian Journal of Pharmaceutical Research, 5(1). [Link]

• SID. (n.d.). Isolation and Identification of Calystegines in Root Cultures of four Physalis Species. Retrieved January 16, 2026, from [Link]

• Kaliappan, K. P., Das, P., Chavan, S. T., & Sabharwal, S. G. (2009). A versatile access to calystegine analogues as potential glycosidases inhibitors. The Journal of Organic Chemistry, 74(16), 6266-6274. [Link]

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Calystegine C1: A Technical Guide on the Nortropane Alkaloid's Core Attributes and Therapeutic Horizons

Abstract

Calystegine C1, a polyhydroxylated nortropane alkaloid, stands at the forefront of natural product research due to its potent and selective inhibition of glycosidase enzymes. First isolated from the Convolvulaceae and Solanaceae plant families, this iminosugar has garnered significant interest for its therapeutic potential in a range of human diseases, including lysosomal storage disorders, viral infections, and cancer.[1][2] This in-depth technical guide provides a comprehensive review of Calystegine C1, meticulously detailing its history, chemical architecture, natural occurrence, and biosynthesis. It further explores the core mechanism of its biological activity, presents detailed experimental protocols for its isolation and characterization, and discusses its current and future applications in drug development. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this promising bioactive compound.

The Genesis of a Glycosidase Inhibitor: History and Chemical Profile

Discovery and Natural Distribution

The story of calystegines began in the late 1980s with their isolation from the roots of Calystegia sepium (hedge bindweed).[3] These compounds belong to a class of molecules known as nortropane alkaloids, which are characterized by a bicyclic nitrogen-containing core.[4] Calystegine C1 is found in a variety of plants, most notably within the Solanaceae (nightshade) and Convolvulaceae (morning glory) families.[1][5] Edible plants such as potatoes (Solanum tuberosum), tomatoes, eggplants, and sweet peppers are known to contain Calystegine C1 and other related calystegines.[5][6] Its presence has also been identified in other families, including Moraceae and Erythroxylaceae.[5][7]

Chemical Architecture

Calystegine C1 is a polyhydroxylated nortropane alkaloid with the chemical formula C₇H₁₃NO₅ and a molecular weight of 191.18 g/mol .[1][8] Its structure is defined by a nortropane skeleton, which is a bicyclo[3.2.1]octane ring system with a nitrogen bridge.[4] The defining feature of Calystegine C1 is the presence of five hydroxyl groups, which impart a high degree of polarity to the molecule.[2][9] This polyhydroxylated nature is crucial to its biological activity, as it allows the molecule to mimic the structure of monosaccharides.[1]

Table 1: Physicochemical Properties of Calystegine C1

Property	Value	Reference
Molecular Formula	C₇H₁₃NO₅	[8]
Molecular Weight	191.18 g/mol	[8]
CAS Number	156705-04-3	[1]
Topological Polar Surface Area	113 Ų	[9]
Hydrogen Bond Donors	6	[9]
Hydrogen Bond Acceptors	6	[9]

Biosynthesis

The biosynthesis of Calystegine C1 is intricately linked to the tropane alkaloid pathway.[10][11] The pathway begins with the amino acid ornithine, which is converted through several enzymatic steps to the key intermediate, tropinone.[12] Tropinone can then be reduced by two different enzymes: tropinone reductase I (TRI) to form tropine (a precursor to hyoscyamine and scopolamine), or tropinone reductase II (TRII) to form pseudotropine.[7] Calystegine biosynthesis proceeds specifically from pseudotropine.[7][12] A recent model suggests that pseudotropine (3β-tropanol) is first esterified to 3β-tigloyloxytropane, which then undergoes demethylation, hydroxylation, and hydrolysis to yield the various calystegines.[11][13]

Core Mechanism of Action: Potent Glycosidase Inhibition

The primary biological function of Calystegine C1 stems from its ability to act as a potent and competitive inhibitor of glycosidase enzymes.[1][5]

Principle of Competitive Inhibition

Glycosidases are enzymes that catalyze the hydrolysis of glycosidic bonds in complex carbohydrates. Iminosugars like Calystegine C1 are structural mimics of the natural monosaccharide substrates of these enzymes. Due to this structural similarity, Calystegine C1 can bind to the active site of a glycosidase, effectively blocking the natural substrate from binding and preventing its breakdown.[1][14] This competitive inhibition is the foundation of its diverse pharmacological effects.

Competitive inhibition of a glycosidase by Calystegine C1.

Enzyme Specificity and Potency

Calystegine C1 exhibits inhibitory activity against a range of glycosidases, with notable potency against β-glucosidase and β-xylosidase.[5] Its specificity is determined by the precise stereochemistry of its hydroxyl groups, which dictates how well it fits into the active site of different enzymes.

Table 2: Inhibitory Activity (Kᵢ values) of Calystegine C1 against Various Glycosidases

Enzyme	Source	Kᵢ (µM)	Reference
β-Glucosidase	Human Liver	1.5	[5]
β-Glucosidase	Bovine Liver	15	[5]
β-Glucosidase	Rat Liver	1.0	[5]
β-Xylosidase	Human Liver	0.13	[5][6]
α-Galactosidase	Coffee Bean	Low to no inhibition	[15]

The potent inhibition of these enzymes raises the possibility of toxicity if large amounts of calystegine-containing plants are consumed.[5][6]

Methodologies for Research and Analysis

Experimental Protocol: Isolation and Purification

The hydrophilic nature of calystegines requires specific extraction and purification techniques, typically centered around ion-exchange chromatography.[16]

Step-by-Step Protocol:

• Extraction: Homogenize dried and ground plant material (e.g., seeds, roots) and extract by maceration in an aqueous methanol solution (e.g., 50% methanol).[16] This is typically repeated multiple times to ensure complete extraction.

• Initial Cleanup: Centrifuge the extract and evaporate the supernatant to dryness.

• Cation-Exchange Chromatography: Dissolve the dried extract in water and apply it to a strong cation-exchange resin column (e.g., Amberlite IR 120B, H⁺ form). The positively charged nortropane alkaloids will bind to the resin.

• Washing: Wash the column thoroughly with water to remove neutral and anionic compounds.

• Elution: Elute the bound calystegines from the column using an aqueous ammonia solution (e.g., 2 M NH₄OH).

• Anion-Exchange Chromatography (Optional Cleanup): The eluted fraction can be passed through an anion-exchange column (e.g., Dowex 1x2, Cl⁻ form) to remove any remaining anionic impurities.[16]

• Final Purification: The resulting calystegine-enriched fraction can be further purified and individual calystegines separated using techniques like high-performance liquid chromatography (HPLC).

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Extraction and Purification of Calystegine C1 from Plant Material

Abstract

Calystegine C1, a polyhydroxylated nortropane alkaloid, is a potent inhibitor of glycosidase enzymes, making it a molecule of significant interest for therapeutic research and drug development, particularly in areas related to carbohydrate metabolism disorders.[1][2] This application note provides a comprehensive, field-proven protocol for the extraction and purification of Calystegine C1 from plant sources. The methodology is designed for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but the underlying chemical principles that ensure a robust and reproducible workflow. The protocol employs a hydro-alcoholic extraction followed by a critical purification step using strong cation-exchange (SCX) chromatography, with an optional final polishing step using preparative High-Performance Liquid Chromatography (HPLC) for high-purity applications.

Introduction and Scientific Principle

Calystegines are a group of hydrophilic alkaloids found predominantly in the Solanaceae (e.g., potato, tomato) and Convolvulaceae (e.g., bindweed) plant families.[1][3] Unlike many alkaloids that are lipophilic, calystegines possess multiple hydroxyl groups, rendering them highly soluble in water and polar organic solvents.[4][5] This property is the cornerstone of the extraction strategy but also presents a challenge, as traditional alkaloid extraction methods involving liquid-liquid partitioning from an alkaline aqueous phase into a non-polar solvent are ineffective; calystegines remain in the aqueous layer.

Therefore, the successful isolation of Calystegine C1 hinges on a two-stage strategy:

• Efficient Crude Extraction: Utilizing a polar solvent system, such as an aqueous methanol solution, to effectively solubilize and extract the highly polar calystegines from the plant matrix.[4]

• Selective Purification by Ion-Exchange Chromatography (IEC): Exploiting the basic nature of the nortropane nitrogen atom.[6] At a neutral or slightly acidic pH, this nitrogen is protonated, carrying a positive charge. This allows the molecule to bind strongly to a stationary phase with fixed negative charges, such as a strong cation-exchange (SCX) resin.[7][8] Neutral and acidic compounds in the crude extract do not bind and are washed away. The bound calystegines can then be selectively released (eluted) by introducing a basic mobile phase (e.g., ammonium hydroxide in methanol), which deprotonates the nitrogen, neutralizes its charge, and disrupts the ionic interaction with the resin.[7][9]

This protocol provides a self-validating system, where the specificity of the ion-exchange mechanism ensures a high degree of purification from the complex plant matrix.

Plant Material and Expected Yield

The concentration of calystegines varies significantly between plant species and even different parts of the same plant.[10][11] Selecting appropriate starting material is critical for achieving a satisfactory yield.

Plant Species	Plant Part	Calystegine C1 Concentration	Other Major Calystegines	Reference
Solanum tuberosum (Potato)	Sprouts, Peels	Present	A3, B2	[3][10]
Solanum lycopersicum (Tomato)	Fruit	Present	A3, B2	[10][12]
Solanum melongena (Eggplant)	Fruit, Leaves	Present	A3, B1, B2	[3][12]
Calystegia sepium (Hedge Bindweed)	Hairy Root Cultures	Present (up to 1.5 mg/g dry mass total calystegines)	A3, B-group	[10][13]
Solanum lycocarpum	Fruits	Detected	A3, B1, B2	[14]
Physalis species	Fruits	Detected	A3, B1, B2	[12]

Detailed Extraction and Purification Protocol

Materials and Reagents

• Plant Material: Dried and powdered (e.g., potato sprouts, Calystegia sepium roots).

• Solvents: Methanol (ACS or HPLC grade), Deionized Water.

• Acids/Bases: Acetic Acid (glacial), Ammonium Hydroxide (28-30%).

• Chromatography Media: Strong Cation-Exchange (SCX) silica-based resin (e.g., Teledyne ISCO RediSep® Rf Gold SCX or equivalent).[7]

• Equipment: Laboratory blender or mill, maceration vessel, rotary evaporator, filtration apparatus (e.g., Büchner funnel), glass chromatography column, pH meter, lyophilizer (optional).

• Optional HPLC: Preparative HPLC system with a C18 column.[15][16]

Step-by-Step Methodology

Part A: Crude Extraction

• Homogenization: Weigh 100 g of dried, powdered plant material. A fine powder is crucial for maximizing the surface area available for solvent penetration.[17]

• Maceration: Place the powdered material into a large flask. Add 1 L of 50% aqueous methanol (Methanol:Water, 50:50, v/v).[4] This solvent mixture is optimal for extracting highly hydrophilic compounds while still precipitating some macromolecules.

• Extraction: Seal the flask and macerate for 24 hours at room temperature with continuous stirring. This prolonged contact time ensures exhaustive extraction.[18]

• Filtration: Filter the mixture through a Büchner funnel with filter paper. Collect the liquid filtrate (the crude extract).

• Re-extraction (Optional but Recommended): To maximize yield, return the solid plant residue (the marc) to the flask and repeat steps 2-4 with fresh solvent at least one more time.

• Concentration: Combine the filtrates and concentrate the volume under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C. Concentrate until all methanol is removed and an aqueous extract remains. Lyophilize or proceed directly to purification.

Part B: Purification by Strong Cation-Exchange (SCX) Chromatography

Causality: This is the most critical step. The protocol is designed to specifically capture the basic calystegine alkaloids while washing away neutral sugars, organic acids, and other non-basic metabolites.

• Column Preparation: Prepare a slurry of the SCX resin in deionized water and pack it into a glass column. The bed volume should be appropriate for the amount of extract.

• Column Equilibration: Equilibrate the column by washing it with 3-5 column volumes of deionized water or 5% acetic acid in methanol.[7] The acidic condition ensures the sulfonic acid groups on the resin are ready for exchange and the sample will load efficiently.

• Sample Preparation and Loading: Dissolve the concentrated aqueous extract from Part A in a minimal amount of 5% aqueous acetic acid. This ensures that Calystegine C1 (a basic alkaloid) is fully protonated (positively charged).[7] Apply the acidified extract slowly onto the top of the equilibrated SCX column.

• Washing: Wash the column with 3-5 column volumes of deionized water, followed by 3-5 column volumes of methanol. This step removes all unbound, non-basic compounds from the resin. The calystegines will remain bound to the column.

• Elution: Elute the bound calystegines by passing 3-5 column volumes of 5% ammonium hydroxide in methanol through the column.[9] The basic NH₄OH deprotonates the calystegines, neutralizing their charge and releasing them from the SCX resin.

• Fraction Collection: Collect the eluate. This fraction contains the enriched calystegines.

• Final Concentration: Evaporate the solvent from the eluate using a rotary evaporator to yield the purified calystegine-enriched fraction.

Part C: (Optional) Final Purification by Preparative HPLC

For applications requiring >95% purity, a final polishing step using reversed-phase HPLC is recommended.[15][19]

• System: A preparative HPLC system with a C18 column (e.g., 250 mm x 10 mm, 5 µm).[20]

• Mobile Phase: A gradient of acetonitrile (or methanol) and water with a modifier like 0.1% formic acid or trifluoroacetic acid is typically effective. The exact conditions must be optimized based on analytical scale runs.

• Procedure: Dissolve the calystegine-enriched fraction from Part B in the mobile phase, filter, and inject onto the column. Collect the fractions corresponding to the Calystegine C1 peak, guided by an analytical chromatogram.

• Post-Processing: Combine the pure fractions and remove the solvent via rotary evaporation or lyophilization.

Experimental Workflow Diagram

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Synthesis of Calystegine C1 Derivatives for Structure-Activity Relationship (SAR) Studies

An Application Note and Protocol Guide for Drug Development Professionals

Abstract

Calystegine C1, a polyhydroxylated nortropane alkaloid, is a potent inhibitor of various glycosidase enzymes, making it a compelling scaffold for therapeutic development.[1][2] This guide provides a detailed framework for the synthesis of Calystegine C1 derivatives to enable comprehensive structure-activity relationship (SAR) studies. We outline a strategic synthetic approach starting from a commercially available carbohydrate precursor, focusing on the construction of the core nortropane skeleton and subsequent derivatization. The protocols herein are designed to be robust and adaptable, providing researchers with the necessary tools to generate a library of novel Calystegine C1 analogs. By explaining the causality behind key experimental choices, this document serves as both a practical guide and an educational resource for scientists in the field of medicinal chemistry and drug development.

Introduction: The Therapeutic Potential of Calystegine C1

Iminosugars, including the calystegine family of alkaloids, represent a significant class of carbohydrate mimetics that have garnered substantial interest for their ability to inhibit glycosidases—enzymes crucial to carbohydrate metabolism.[1][3] Calystegines are characterized by a nortropane skeleton, a nitrogenous bicyclic structure, adorned with multiple hydroxyl groups.[4][5] The specific number and stereochemical arrangement of these hydroxyls dictate their inhibitory potency and selectivity against different glycosidases.[6]

Calystegine C1, with its five hydroxyl groups, is a particularly potent inhibitor of mammalian β-glucosidase and human β-xylosidase.[2][7] This inhibitory profile suggests potential therapeutic applications in conditions where modulating glycosidase activity is beneficial, such as lysosomal storage disorders or diabetes.[8][9] However, to optimize this natural scaffold for clinical use, a thorough understanding of its structure-activity relationships (SAR) is essential.

Synthesizing a focused library of derivatives allows for the systematic exploration of how modifications to the Calystegine C1 structure impact its biological activity. Key questions to be addressed include:

• How do substituents on the bridgehead nitrogen affect enzyme binding and selectivity?

• Which hydroxyl groups are critical for potent inhibition?

• Can we enhance selectivity for a specific glycosidase by modifying a particular position?

Answering these questions requires a robust and flexible synthetic strategy that allows for the controlled modification of the calystegine core. The primary challenge lies in the regioselective manipulation of multiple reactive hydroxyl groups, which necessitates a sophisticated use of protecting group strategies.[10][11] This guide details a synthetic pathway designed to produce a key calystegine intermediate, which can then be used to generate a diverse set of derivatives for SAR evaluation.

Part 1: Retrosynthetic Analysis and Strategic Considerations

The synthesis of a complex, stereochemically rich molecule like Calystegine C1 requires careful planning. Our retrosynthetic strategy begins by disconnecting the target derivatives back to a common, advanced intermediate, which in turn is derived from a readily available chiral starting material.

Key Strategic Decisions:

• Chiral Pool Starting Material: D-xylose is selected as an inexpensive and commercially available starting material that provides the correct stereochemistry for several key chiral centers in the target molecule. Syntheses of related calystegines have successfully employed carbohydrate precursors.[12]

• Formation of the Bicyclic Core: The defining nortropane skeleton will be constructed using an intramolecular cyclization strategy. A key step involves a Nozaki-Hiyama-Kishi (NHK) reaction, which has proven effective in forming the seven-membered ring present in the calystegine core.[12]

• Protecting Group Strategy: Given the multiple hydroxyl groups, an orthogonal protecting group strategy is crucial.[13] We will employ silyl ethers (e.g., TBDMS) for their stability and ease of removal, and benzyl ethers, which can be removed under different conditions (hydrogenolysis), allowing for selective deprotection and derivatization.[14][15]

The overall synthetic workflow is depicted below.

Caption: General Retrosynthetic Strategy for Calystegine C1 Derivatives.

Part 2: Core Synthesis Protocol: A General Route to a Protected Calystegine Scaffold

This section provides a detailed, step-by-step methodology for the synthesis of a key cycloheptanone intermediate from D-xylose. This intermediate is poised for the final steps to create the core calystegine scaffold.

Materials & Reagents:

• D-Xylose

• Acetone, 2,2-dimethoxypropane, p-toluenesulfonic acid (p-TSA)

• Sodium hydride (NaH), Benzyl bromide (BnBr)

• Hydrochloric acid (HCl)

• Sodium periodate (NaIO₄)

• (Iodomethyl)triphenylphosphonium iodide, Sodium hexamethyldisilazide (NaHMDS)

• Chromium(II) chloride (CrCl₂), Nickel(II) chloride (NiCl₂)

• Standard solvents for reaction and chromatography (DMF, THF, DCM, EtOAc, Hexanes)

• Reagents for workup and purification (Silica gel, etc.)

Protocol 2.1: Synthesis of Linear Aldehyde Precursor from D-Xylose

Rationale: This multi-step sequence transforms D-xylose into a linear aldehyde containing a Z-vinyl iodide. This functionality is critical for the subsequent intramolecular cyclization. The protecting group strategy is initiated here, with acetonides protecting the 1,2- and 3,5-hydroxyls, followed by benzylation of the remaining free hydroxyl.

Step 1: Di-acetonide Protection of D-Xylose

• Suspend D-xylose (1.0 eq) in anhydrous acetone.

• Add 2,2-dimethoxypropane (2.5 eq) and a catalytic amount of p-TSA (0.05 eq).

• Stir the mixture at room temperature for 12-16 hours until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding triethylamine (Et₃N) and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (EtOAc/Hexanes gradient) to yield the di-acetonide protected xylose.

  • Expert Insight: The di-acetonide protection is a standard and efficient way to mask four of the five hydroxyl groups in one step, simplifying the subsequent synthetic manipulations.

Step 2: Selective Deprotection and Benzylation

• Dissolve the di-acetonide protected xylose (1.0 eq) in a mixture of acetic acid and water (e.g., 80% AcOH).

• Stir at 40 °C for 4-6 hours, monitoring carefully by TLC for the selective removal of the more labile 3,5-acetonide.

• Concentrate the reaction mixture and purify by chromatography to isolate the mono-acetonide diol.

• Dissolve the resulting diol (1.0 eq) in anhydrous DMF. Cool to 0 °C.

• Add NaH (1.1 eq) portion-wise and stir for 30 minutes.

• Add Benzyl bromide (1.1 eq) dropwise and allow the reaction to warm to room temperature, stirring for 8-12 hours.

• Carefully quench the reaction with methanol, dilute with water, and extract with EtOAc.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by chromatography to yield the benzylated product.

  • Expert Insight: Selective deprotection is achieved due to the higher stability of the five-membered 1,2-acetonide ring compared to the six-membered 3,5-acetonide. Benzylation protects the resulting primary alcohol, leaving a single free hydroxyl for the next step.

Step 3: Oxidative Cleavage and Stork Olefination

• Dissolve the product from Step 2 (1.0 eq) in a THF/water mixture.

• Add NaIO₄ (1.5 eq) and stir at room temperature for 2 hours.

• Filter the solids and extract the filtrate with DCM. Dry the organic layer and concentrate carefully to yield the crude aldehyde.

• In a separate flask, suspend (iodomethyl)triphenylphosphonium iodide (2.0 eq) in anhydrous THF at -78 °C.

• Add NaHMDS (2.0 eq) dropwise and stir for 1 hour.

• Add the crude aldehyde from the previous step (dissolved in THF) to the ylide solution.

• Stir at -78 °C for 4 hours, then warm to room temperature.

• Quench with saturated NH₄Cl solution, extract with ether, and purify by flash chromatography to yield the Z-vinyl iodide.

  • Expert Insight: The Stork olefination conditions are specifically chosen to favor the formation of the Z-isomer, which is required for the correct stereochemical outcome in the subsequent ring-closing reaction.[12]

Protocol 2.2: Intramolecular Nozaki-Hiyama-Kishi (NHK) Cyclization

Rationale: This is the key ring-forming step. The NHK reaction provides a reliable method for forming the seven-membered cycloheptanone ring from the linear aldehyde-vinyl iodide precursor.[12]

• Prepare a solution of the vinyl iodide precursor (1.0 eq) in anhydrous THF.

• In a separate flask, add CrCl₂ (8.0 eq) and a catalytic amount of NiCl₂ (0.01 eq) under an inert atmosphere (Argon).

• Add the THF solution of the precursor to the catalyst mixture dropwise via syringe pump over 8-10 hours.

• Stir the reaction for an additional 12 hours at room temperature.

• Quench the reaction by exposing it to air and adding water.

• Filter the mixture through a pad of Celite, washing with EtOAc.

• Extract the aqueous layer with EtOAc. Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography to yield the desired protected cycloheptanone intermediate.

  • Expert Insight: The slow addition of the substrate is critical to maintain pseudo-high dilution conditions, which favors the intramolecular cyclization over intermolecular polymerization. The nickel catalyst is essential for the reaction involving vinyl halides.

Part 3: Synthesis of Calystegine C1 Derivatives

From the core cycloheptanone intermediate, the synthesis can diverge to create a library of derivatives. First, the ketone is reduced, and protecting groups are manipulated to unmask the nitrogen and hydroxyl groups for derivatization.

Sources

• 1. biosynth.com [biosynth.com]
• 2. The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. General methods for iminosugar synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. np-mrd.org [np-mrd.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Calystegine C1 | C7H13NO5 | CID 10081256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Protecting Group Strategies in Natural Product Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Concise synthesis of calystegines B2 and B3via intramolecular Nozaki–Hiyama–Kishi reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. media.neliti.com [media.neliti.com]
• 14. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 15. jocpr.com [jocpr.com]

Application Notes and Protocols: Utilizing Calystegine C1 as a Glycosidase Inhibitor

Introduction

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those from the Solanaceae and Convolvulaceae families.[1][2][3] Structurally, calystegines mimic monosaccharides, which allows them to act as competitive inhibitors of glycosidase enzymes.[4] These enzymes play a crucial role in carbohydrate metabolism by breaking down complex carbohydrates into simpler sugars.[4] This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of Calystegine C1 as a glycosidase inhibitor in various assays.

Calystegine C1 is a pentahydroxylated nortropane alkaloid.[5] Its mechanism of action involves binding to the active site of glycosidase enzymes, thereby preventing the hydrolysis of their natural substrates.[4] This inhibitory activity is particularly potent against certain β-glucosidases and α-galactosidases, making Calystegine C1 a valuable tool for studying the roles of these enzymes in biological processes.[2][6][7] The specificity of Calystegine C1 and other calystegines can be influenced by the number and stereochemistry of their hydroxyl groups.[5][6]

This guide will cover the essential principles of glycosidase inhibition assays, provide detailed step-by-step protocols for utilizing Calystegine C1, and offer insights into data analysis and interpretation.

Principle of the Assay

The core principle behind a glycosidase inhibition assay is to measure the activity of a glycosidase enzyme in the presence and absence of an inhibitor. A common method is a colorimetric assay that uses a synthetic substrate, such as p-nitrophenyl-α-D-glucopyranoside (pNPG) for α-glucosidases or p-nitrophenyl-β-D-glucopyranoside for β-glucosidases.[8][9] The glycosidase cleaves the substrate, releasing p-nitrophenol, a chromophore that absorbs light at 405 nm and is yellow in color.[8][9] The presence of an effective inhibitor like Calystegine C1 will reduce the rate of this color change, and the degree of inhibition can be quantified by measuring the absorbance.[8]

Materials and Reagents

Equipment

• Microplate reader capable of measuring absorbance at 405 nm

• 96-well microplates

• Incubator set to 37°C

• Multichannel pipette

• Standard laboratory glassware and consumables

Reagents

• Calystegine C1 (stock solution, e.g., 10 mM in buffer or DMSO)

• Glycosidase enzyme (e.g., β-glucosidase from almonds, α-galactosidase from coffee beans)

• Appropriate enzyme substrate (e.g., p-nitrophenyl-β-D-glucopyranoside or p-nitrophenyl-α-D-galactopyranoside)

• Reaction buffer (e.g., 0.1 M Potassium Phosphate Buffer, pH 6.8)[8]

• Stop solution (e.g., 0.1 M Sodium Carbonate)[8]

• Positive control inhibitor (e.g., Acarbose for α-glucosidases)[8]

• DMSO (if used for dissolving inhibitor)

Experimental Protocols

Protocol 1: Determination of IC50 for Calystegine C1 against β-Glucosidase

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of Calystegine C1 against a target glycosidase.

1. Preparation of Reagents:

• Phosphate Buffer (0.1 M, pH 6.8): Prepare by mixing appropriate amounts of monobasic and dibasic potassium phosphate in distilled water and adjusting the pH.[8]

• β-Glucosidase Solution (0.5 U/mL): Dissolve β-glucosidase powder in cold phosphate buffer to the desired concentration. Prepare this solution fresh.[8]

• p-Nitrophenyl-β-D-glucopyranoside (pNP-Glc) Solution (5 mM): Dissolve the substrate in phosphate buffer.[9]

• Calystegine C1 Stock Solution (10 mM): Dissolve Calystegine C1 in phosphate buffer. From this stock, prepare a series of dilutions to test a range of final concentrations (e.g., 0.1 µM to 100 µM).

• Stop Solution (0.1 M Sodium Carbonate): Dissolve sodium carbonate in distilled water.[8]

2. Assay Procedure (96-well plate format):

Step	Action	Volume (µL)	Notes
1	Add phosphate buffer to all wells.	50
2	Add Calystegine C1 dilutions to test wells.	20
3	Add buffer to control wells (no inhibitor).	20
4	Add β-Glucosidase solution to all wells except the blank.	20	Pre-incubate the plate at 37°C for 10-15 minutes.[8][9]
5	Initiate the reaction by adding pNP-Glc solution to all wells.	20
6	Incubate the plate at 37°C.	20 minutes
7	Terminate the reaction by adding Sodium Carbonate solution.	50	[9]
8	Measure absorbance at 405 nm.	-

3. Data Analysis:

The percentage of inhibition is calculated using the following formula:

% Inhibition = [(Acontrol - Asample) / Acontrol] * 100 [9]

Where:

• Acontrol is the absorbance of the well with the enzyme but without the inhibitor.

• Asample is the absorbance of the well with the enzyme and Calystegine C1.

Plot the % inhibition against the logarithm of the Calystegine C1 concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing the Assay Workflow

Caption: General workflow for a glycosidase inhibition assay.

Enzyme Specificity and Kinetic Analysis

Calystegine C1 is a potent competitive inhibitor of bovine, human, and rat liver β-glucosidases, with reported Ki values of 15 µM, 1.5 µM, and 1 µM, respectively.[2] It is also a very strong inhibitor of human β-xylosidase with a Ki of 0.13 µM.[2] The addition of a hydroxyl group at the C6 position, as seen in Calystegine C1, enhances its inhibitory activity towards β-glucosidase and β-galactosidase but reduces or eliminates its effect on α-galactosidase.[6]

To determine the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive), kinetic studies should be performed. This involves measuring the initial reaction rates at various substrate concentrations in the presence of different fixed concentrations of Calystegine C1. The data can then be plotted using methods such as Lineweaver-Burk or Michaelis-Menten to determine the kinetic parameters (Km and Vmax) and the inhibition constant (Ki).

Visualizing Inhibition Kinetics

Caption: Mechanism of competitive inhibition by Calystegine C1.

Applications in Research and Drug Development

The ability of Calystegine C1 to potently and selectively inhibit certain glycosidases makes it a valuable tool in several research areas:

• Elucidating Biological Pathways: By inhibiting specific glycosidases, researchers can study the downstream effects and better understand the roles of these enzymes in cellular processes.

• Lysosomal Storage Disorders: Some lysosomal storage diseases, like Fabry disease, are caused by deficiencies in glycosidase activity.[6] Specific inhibitors can be used to study disease models.[6]

• Diabetes Research: α-glucosidase inhibitors are used to manage type 2 diabetes by delaying carbohydrate digestion.[8][9] While Calystegine C1 is more potent against β-glucosidases, the study of calystegines, in general, contributes to the understanding of carbohydrate metabolism and the development of new antidiabetic agents.[1][3][10]

• Antiviral Research: Glycosidase inhibitors can interfere with the proper folding of viral glycoproteins, which is essential for viral replication for some viruses.[11]

Troubleshooting

Problem	Possible Cause	Solution
High background absorbance	Substrate instability or contamination.	Prepare fresh substrate solution. Ensure buffer pH is correct.
Low enzyme activity	Improper enzyme storage or dilution.	Store enzyme according to manufacturer's instructions. Prepare fresh dilutions before use.
Inconsistent results	Pipetting errors or temperature fluctuations.	Use calibrated pipettes. Ensure consistent incubation times and temperatures.
Inhibitor insolubility	Poor solubility in aqueous buffer.	Use a co-solvent like DMSO, ensuring the final concentration does not exceed 1% to avoid affecting enzyme activity.[8][9]

Conclusion

Calystegine C1 is a potent and selective glycosidase inhibitor with significant utility in biochemical and pharmacological research. By following the detailed protocols and understanding the principles outlined in these application notes, researchers can effectively utilize Calystegine C1 to investigate the roles of glycosidases in health and disease, and to explore its potential as a therapeutic agent.

References

• Molt, O., et al. (2013). Inhibition of Human Intestinal α-Glucosidases by Calystegines. Journal of Agricultural and Food Chemistry, 61(23), 5585-5590. [Link]

• Asano, N. (2003). Alkaloid Glycosidase Inhibitors. In: Kinghorn, A.D. (eds) Comprehensive Natural Products Chemistry. Elsevier. [Link]

• Lord, M., et al. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. Plant Methods, 17(1), 19. [Link]

• Asano, N., et al. (2001). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 11(12), 1065-1068. [Link]

• Dineshkumar, B., et al. (2018). In vitro α-glucosidase inhibitory assay. protocols.io. [Link]

• Asano, N., et al. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. European Journal of Biochemistry, 248(1), 294-303. [Link]

• Shobana, S., et al. (2019). In vitro α-amylase and α-glucosidase inhibitory assay. protocols.io. [Link]

• Molyneux, R. J., et al. (1993). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of Biochemistry and Biophysics, 304(1), 81-88. [Link]

• Davies, G. J., et al. (2009). Glycosidase inhibition: assessing mimicry of the transition state. Chemical Communications, (36), 5345-5357. [Link]

• Molt, O., et al. (2013). Inhibition of human intestinal α-glucosidases by calystegines. PubMed. [Link]

• Belkacem, N., et al. (2022). Calystegines Improve the Metabolic Activity of Human Adipose Derived Stromal Stem Cells (ASCs) under Hyperglycaemic Condition through the Reduction of Oxidative/ER Stress, Inflammation, and the Promotion of the AKT/PI3K/mTOR Pathway. Oxidative Medicine and Cellular Longevity. [Link]

• Gloster, T. M. & Davies, G. J. (2010). Glycosidase inhibition: assessing mimicry of the transition state. Organic & Biomolecular Chemistry, 8(2), 305-320. [Link]

• Donoso, F., et al. (2020). Calystegines are Potential Urine Biomarkers for Dietary Exposure to Potato Products. Molecular Nutrition & Food Research, 64(20), e2000515. [Link]

• Asano, N., et al. (2001). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 11(12), 1065-1068. [Link]

• Belkacem, N., et al. (2019). Evaluation of antidiabetic effect of total calystegines extracted from Hyoscyamus albus. Journal of Drug Delivery and Therapeutics, 9(3), 268-274. [Link]

• André, S., et al. (2014). Absolute and relative IC 50 values of synthetic ligands C1-C6 for... ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Calystegine C1. PubChem Compound Database. [Link]

• NP-MRD. (2022). Showing NP-Card for Calystegine C1 (NP0046150). [Link]

• Human Metabolome Database. (2012). Showing metabocard for Calystegine C1 (HMDB0031346). [Link]

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• 3. Inhibition of human intestinal α-glucosidases by calystegines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biosynth.com [biosynth.com]
• 5. Alkaloid Glycosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Calystegins, a novel class of alkaloid glycosidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols: The Use of Calystegine C1 in Metabolic Pathway Research

Introduction: Unveiling Calystegine C1, a Potent Glycosidase Inhibitor

Calystegine C1 is a polyhydroxylated nortropane alkaloid, a class of natural compounds known as iminosugars.[1] It is synthesized by various plants, notably within the Solanaceae (e.g., potatoes, eggplant) and Convolvulaceae families.[1][2][3] Structurally, Calystegine C1 mimics monosaccharides, the building blocks of carbohydrates. This molecular mimicry is the key to its potent biological activity: the competitive inhibition of glycosidase enzymes.[1][4] These enzymes are critical for a vast array of biological processes, from digestion to the post-translational modification of proteins. By selectively blocking specific glycosidases, Calystegine C1 serves as a powerful chemical tool for researchers to dissect complex metabolic pathways, model human diseases, and explore novel therapeutic strategies.[1][5]

This guide provides an in-depth exploration of Calystegine C1's mechanism, applications, and detailed protocols for its use in metabolic research, tailored for scientists in academic and drug development settings.

Part 1: The Molecular Mechanism of Calystegine C1

The efficacy of Calystegine C1 as a research tool lies in its specific and potent inhibition of certain glycoside hydrolases (glycosidases).

Competitive Inhibition: Calystegine C1's structure, with its polyhydroxylated nortropane core, closely resembles the transition state of the natural sugar substrates of glycosidases.[1] This allows it to bind to the enzyme's active site with high affinity. However, unlike a true substrate, it cannot be hydrolyzed. This reversible binding action effectively blocks the natural substrate from accessing the active site, thereby inhibiting the enzyme's function.[1][6][7] This mode of action is known as competitive inhibition, where the inhibitor and substrate compete for the same binding site.[7][8] The degree of inhibition is therefore dependent on the relative concentrations of the inhibitor and the substrate.[7]

Enzyme Specificity: Calystegine C1 is not a universal glycosidase inhibitor. Its inhibitory profile is specific, making it particularly valuable for studying certain pathways. It is a potent competitive inhibitor of mammalian β-glucosidase and α-galactosidase.[2][4][9] For instance, studies have demonstrated its strong inhibition of human liver β-glucosidase and α-galactosidase with Ki values in the low micromolar range.[2][9] This specificity allows researchers to target distinct enzymatic steps within complex cellular processes.

Physicochemical Properties of Calystegine C1
Molecular Formula	C₇H₁₃NO₅[1][10]
Molecular Weight	191.18 g/mol [1][10]
Class	Nortropane Alkaloid (Iminosugar)[1][11]
Appearance	White to off-white solid
Storage	Store at 2°C - 8°C, keep container well-closed[1]
CAS Number	156705-04-3[1][10]

Inhibitory Profile of Calystegine C1 (Reported Kᵢ Values)
Enzyme	Source	Kᵢ (µM)
β-Glucosidase	Human Liver	1.5[2][9]
β-Glucosidase	Rat Liver	1.0[2][9]
β-Glucosidase	Bovine Liver	15[2][9]
β-Xylosidase	Human Liver	0.13[2][9]

Note: Kᵢ (inhibition constant) is a measure of inhibitor potency; a lower Kᵢ value indicates a more potent inhibitor. Values can vary based on assay conditions.

Figure 1: Mechanism of competitive inhibition by Calystegine C1.

Part 2: Core Applications in Metabolic Research

Application 1: Probing N-Linked Glycoprotein Processing

N-linked glycoproteins undergo extensive modifications within the endoplasmic reticulum (ER) and Golgi apparatus.[12] This process, known as "trimming," involves the sequential removal of glucose and mannose residues by specific glycosidases, which is a critical quality control step before protein transport.[5][12]

Calystegine C1 and other inhibitors can be used to arrest this process at specific points, allowing researchers to study the functional consequences of immature glycosylation.[5][12] By inhibiting ER or Golgi-resident glucosidases, one can investigate the role of proper glycan structure in protein folding, stability, trafficking, and function.[13]

Figure 2: N-Linked Glycan processing pathway and points of inhibition.

Application 2: Modeling Lysosomal Storage Disorders (LSDs)

Many LSDs, such as Gaucher and Fabry disease, are caused by genetic defects in specific lysosomal glycosidases (e.g., β-glucocerebrosidase and α-galactosidase, respectively).[5][14] This leads to the toxic accumulation of undigested substrates within the lysosome, causing widespread cellular dysfunction.[14][15][16]

By inhibiting the relevant enzyme, Calystegine C1 can be used in cell culture or animal models to phenocopy the biochemical characteristics of an LSD.[17] This provides a controllable system to study the downstream pathological events, such as impaired autophagy, calcium dysregulation, and inflammation, that are hallmarks of these diseases.[14][18]

Application 3: Investigating Pharmacological Chaperone Therapy

A fascinating application arises from using Calystegine C1 at sub-inhibitory concentrations.[5][19] Some genetic mutations cause an enzyme to misfold in the ER, leading to its premature degradation via the ER-associated degradation (ERAD) pathway, even though the enzyme's active site might still be functional.[19][20]

Small molecules that bind to the active site, like Calystegine C1, can act as "pharmacological chaperones."[20][21] By stabilizing the protein's correct conformation, the chaperone helps the mutant enzyme escape ERAD, facilitating its proper trafficking to the lysosome.[19][20] Once in the lysosome, the higher concentration of the natural substrate can displace the chaperone, allowing the rescued enzyme to function, thereby increasing residual activity and potentially ameliorating the disease phenotype.[5][19]

Figure 3: The action of Calystegine C1 as a pharmacological chaperone.

Part 3: Experimental Protocols

Protocol 1: In Vitro Glycosidase Inhibition Assay (Colorimetric)

This protocol determines the inhibitory potency (IC₅₀) of Calystegine C1 on a purified glycosidase using a chromogenic substrate, such as p-nitrophenyl-β-D-glucopyranoside (pNPG). The enzyme cleaves pNPG to release p-nitrophenol (pNP), which is yellow at alkaline pH and can be quantified spectrophotometrically.[22][23][24]

Materials:

• Purified glycosidase (e.g., β-glucosidase from almonds)

• Calystegine C1

• p-Nitrophenyl-β-D-glucopyranoside (pNPG) substrate

• Assay Buffer (e.g., 100 mM Sodium Acetate, pH 5.0)

• Stop Solution (e.g., 1 M Sodium Carbonate, Na₂CO₃)

• 96-well microplate

• Microplate reader (405 nm)

• Incubator (37°C)

Figure 4: Experimental workflow for the in vitro glycosidase inhibition assay.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Calystegine C1 in Assay Buffer. Perform serial dilutions to create a range of concentrations (e.g., 0.1 µM to 100 µM).

  • Prepare a working solution of the glycosidase in ice-cold Assay Buffer. The final concentration should yield a linear reaction rate for at least 30 minutes.

  • Prepare the pNPG substrate solution in Assay Buffer (e.g., 1-2 mM).[22][23]

• Assay Setup (in a 96-well plate):

  • Test Wells: 20 µL of Calystegine C1 dilution + 20 µL Assay Buffer + 20 µL enzyme solution.

  • Positive Control (100% Activity): 40 µL Assay Buffer + 20 µL enzyme solution.

  • Negative Control (0% Activity/Blank): 60 µL Assay Buffer (no enzyme).

  • Rationale: Controls are essential to define the dynamic range of the assay. The blank corrects for non-enzymatic substrate hydrolysis.

• Pre-incubation:

  • Cover the plate and pre-incubate at 37°C for 10 minutes.

  • Rationale: This allows the inhibitor to bind to the enzyme before the substrate is introduced, which is critical for equilibrium-dependent inhibitors.[25]

• Reaction Initiation:

  • Add 20 µL of the pNPG substrate solution to all wells to start the reaction. The total volume is now 80 µL.

  • Mix gently by tapping the plate.

• Incubation:

  • Incubate the plate at 37°C for an appropriate time (e.g., 20-30 minutes). The incubation time should be within the linear range of the enzyme's activity.

• Reaction Termination:

  • Stop the reaction by adding 50 µL of 1 M Na₂CO₃ to each well.[26] The solution should turn yellow in wells with enzymatic activity.

  • Rationale: The high pH denatures the enzyme, stopping the reaction, and deprotonates the p-nitrophenol product, causing the color change.[23]

• Data Acquisition:

  • Read the absorbance of the plate at 405 nm using a microplate reader.[23][26]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percent inhibition for each Calystegine C1 concentration using the formula: % Inhibition = 100 * (1 - (Abs_Inhibitor / Abs_PositiveControl))

  • Plot % Inhibition versus the log of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 2: Cell-Based Assay to Monitor Glycosylation Changes

This protocol describes how to treat cultured cells with Calystegine C1 and assess changes in glycoprotein processing via mobility shifts on an SDS-PAGE gel, often visualized by Western blotting.

Materials:

• Mammalian cell line of interest (e.g., HEK293T, HeLa)

• Complete cell culture medium

• Calystegine C1

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• SDS-PAGE equipment and reagents

• Western blot equipment and reagents

• Primary antibody against a glycoprotein of interest

• Secondary antibody (HRP-conjugated)

• Chemiluminescence substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells and allow them to adhere and grow to ~70-80% confluency.

  • Prepare a stock solution of Calystegine C1 in sterile culture medium.

  • Treat cells with varying concentrations of Calystegine C1 (e.g., 1 µM, 10 µM, 100 µM) for 24-48 hours. Include an untreated control (vehicle only).

  • Rationale: The incubation time must be sufficient for protein turnover to occur, allowing for the synthesis of new glycoproteins in the presence of the inhibitor.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the plate, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the soluble proteins.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Normalize all samples to the same protein concentration and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with a primary antibody specific to a known glycoprotein.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Develop the blot using a chemiluminescence substrate and image the results.

• Data Interpretation:

  • Inhibition of glycosidases by Calystegine C1 will prevent the trimming of sugar residues from N-linked glycans.

  • The resulting glycoproteins will have a higher molecular weight due to the retained sugar moieties.

  • This will appear as a dose-dependent upward shift in the band mobility of the target glycoprotein on the Western blot compared to the untreated control.

References

• Taylor & Francis Online. (n.d.). A microtitre plate assay for measuring glycosidase activity. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Alkaloid Glycosidase Inhibitors. PMC. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). A microtitre plate assay for measuring glycosidase activity. Retrieved from [Link]

• OIV. (n.d.). COEI-1-GLYCOS Determination of glycosidase activity in enzymatic preparations. Retrieved from [Link]

• PubMed. (n.d.). Methods for Determination of α-Glycosidase, β-Glycosidase, and α-Galactosidase Activities in Dried Blood Spot Samples. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A simplified and miniaturized glucometer-based assay for the detection of β-glucosidase activity. PMC. Retrieved from [Link]

• PubMed. (n.d.). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Retrieved from [Link]

• ResearchGate. (n.d.). Calystegine distribution in some solanaceous species | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Inhibition of Human Intestinal -Glucosidases by Calystegines. Retrieved from [Link]

• PubMed. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. Retrieved from [Link]

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Application Note: A Multi-Assay Protocol for Determining the Cytotoxicity of Calystegine C1

Introduction

Calystegine C1, a polyhydroxylated nortropane alkaloid found in various plants of the Solanaceae family, has garnered interest in the scientific community for its biological activities.[1] Primarily known as a potent glycosidase inhibitor, Calystegine C1's structural similarity to monosaccharides allows it to interfere with carbohydrate metabolism.[1] This inhibitory action on glycosidases, enzymes often overexpressed in cancer cells and implicated in tumor progression and invasion, suggests a potential therapeutic application for Calystegine C1 as a cytotoxic agent.[2][3]

This application note provides a comprehensive and detailed protocol for researchers, scientists, and drug development professionals to assess the cytotoxic effects of Calystegine C1 on cancer cell lines. The described methodologies are designed to not only quantify cell death but also to elucidate the underlying mechanism, specifically differentiating between necrosis and apoptosis. A multi-assay approach is crucial for a robust evaluation of a novel compound's anti-cancer potential.

Scientific Rationale and Experimental Design

The cytotoxic evaluation of Calystegine C1 is structured as a three-tiered approach, moving from a general assessment of cell viability to a more detailed investigation of the mode of cell death.

• Initial Viability Screening (MTT Assay): To determine the dose-dependent effect of Calystegine C1 on the metabolic activity of cancer cells. This initial screen helps to identify the effective concentration range and the half-maximal inhibitory concentration (IC50).

• Membrane Integrity Assessment (LDH Assay): To quantify cell membrane damage, a hallmark of late-stage apoptosis and necrosis. This assay complements the MTT assay by providing a different perspective on cell death.

• Apoptosis Characterization (Annexin V & Caspase-3 Assays): To specifically investigate if Calystegine C1 induces programmed cell death. The Annexin V assay identifies early apoptotic cells, while the caspase-3 assay measures the activity of a key executioner caspase in the apoptotic cascade.

The following diagram illustrates the overall experimental workflow:

Caption: Workflow for Annexin V and PI staining.

Procedure:

• Seed cells in a 6-well plate and treat them with Calystegine C1 at concentrations around the determined IC50 value for the appropriate duration.

• Harvest both the adherent and floating cells. Centrifuge the cell suspension and wash the cells twice with cold PBS. [4]3. Resuspend the cells in 1X binding buffer at a concentration of approximately 1 x 10^6 cells/mL. [5]4. To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution. [5]5. Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. [6]6. Add 400 µL of 1X binding buffer to each tube. [6]7. Analyze the cells by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase that is activated during apoptosis and is responsible for the cleavage of many cellular proteins. [7]This colorimetric assay measures the activity of caspase-3 in cell lysates.

Procedure:

• Lyse the treated and control cells using the lysis buffer provided in the kit.

• Incubate the lysates on ice for 10-20 minutes.

• Centrifuge the lysates to pellet the cell debris and collect the supernatant.

• Add the cell lysate to a 96-well plate.

• Add the reaction buffer containing the caspase-3 substrate (DEVD-pNA) to each well. [8]6. Incubate the plate at 37°C for 1-2 hours.

• Measure the absorbance at 405 nm. The absorbance is proportional to the amount of caspase-3 activity.

Data Analysis:

Compare the absorbance of the treated samples to the untreated control to determine the fold-increase in caspase-3 activity.

Conclusion

This comprehensive protocol provides a robust framework for the in-vitro evaluation of Calystegine C1's cytotoxic properties. By employing a combination of assays that measure metabolic activity, membrane integrity, and specific markers of apoptosis, researchers can obtain a detailed understanding of the compound's anti-cancer potential. Adherence to the described methodologies, including appropriate controls and careful data analysis, will ensure the generation of reliable and reproducible results, which are essential for the advancement of novel cancer therapeutic strategies.

References

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 6(19), e1953. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved January 16, 2026, from [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved January 16, 2026, from [Link]

• UCL. (n.d.). Method for Analysing Apoptotic Cells via Annexin V Binding. Retrieved January 16, 2026, from [Link]

• UCL. (n.d.). The Annexin V Apoptosis Assay. Retrieved January 16, 2026, from [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. Retrieved January 16, 2026, from [Link]

• Al-Mokadem, A. S., & El-Daly, S. M. (2022). Glycosidase activated prodrugs for targeted cancer therapy. Chemical Society Reviews, 51(22), 9496-9528. [Link]

• Stanković, J., Mladenović, M., Bogojević, D., Tasić, G., Stanković, D. M., & Mihailović, M. (2017). α-Glucosidase inhibitory activity and cytotoxic effects of some cyclic urea and carbamate derivatives. Medicinal Chemistry Research, 26(2), 346-356. [Link]

• E. B. Tsyrenova, et al. (2021). Evaluation of Cytotoxicity and α-Glucosidase Inhibitory Activity of Amide and Polyamino-Derivatives of Lupane Triterpenoids. Molecules, 26(16), 4956. [Link]

• Tiaris Biosciences. (n.d.). LDH Cytotoxicity Assay Kit. Retrieved January 16, 2026, from [Link]

• Chan, G. K., Klein, H. E., & Lee, A. V. (2011). A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time. PloS one, 6(11), e26908. [Link]

• Chan, G. K., Klein, H. E., & Lee, A. V. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. [Link]

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• European Food Safety Authority. (2019). Overview of Available Toxicity Data for Calystegines. EFSA Journal, 17(1), e05549. [Link]

• The Royal Society of Chemistry. (2025). Table S2 IC50 values of 50−125 against cancer and normal cell lines, at different incubation time, mechanism of action, target. Retrieved January 16, 2026, from [Link]

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Application Notes and Protocols: Harnessing Calystegine C1 in Cell Culture Experiments

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Calystegine C1 in a variety of cell culture-based experiments. This document offers in-depth scientific background, detailed experimental protocols, and expert insights to ensure the successful application of this potent glycosidase inhibitor.

Introduction to Calystegine C1: A Potent Glycosidase Inhibitor

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those from the Solanaceae and Convolvulaceae families.[1] Its structure mimics that of monosaccharides, allowing it to act as a competitive inhibitor of glycosidase enzymes.[1] This inhibitory activity is the foundation of its utility in a range of biological research areas, from investigating fundamental cellular processes to exploring potential therapeutic applications.

The primary mechanism of action of Calystegine C1 is the potent and competitive inhibition of specific glycosidases, particularly β-glucosidase.[2] By binding to the active site of these enzymes, Calystegine C1 disrupts the normal breakdown of complex carbohydrates.[1] This targeted inhibition makes it an invaluable tool for studying carbohydrate metabolism, lysosomal function, and the cellular consequences of impaired glycoside hydrolysis.

Core Applications in Cell Culture

Calystegine C1's unique properties lend themselves to three primary areas of investigation in cell culture:

• Elucidating Glycosidase Function: As a selective inhibitor, it allows for the controlled disruption of specific glycosidase activities within a cellular context, enabling researchers to study the downstream effects on cellular pathways and functions.

• Cancer Cell Biology: The role of glycosidases in cancer progression is an active area of research. Calystegine C1 can be used to probe the effects of glycosidase inhibition on cancer cell proliferation, cell cycle progression, and viability.

• Modeling Lysosomal Storage Disorders: Deficiencies in lysosomal glycosidases are the hallmark of several lysosomal storage diseases, such as Gaucher disease. Calystegine C1 can be used to mimic the biochemical phenotype of these disorders in healthy cells, providing a valuable in vitro model for studying disease pathogenesis and evaluating potential therapeutic strategies.[3]

Section 1: Preparation of Calystegine C1 for Cell Culture

Accurate and consistent preparation of Calystegine C1 is paramount for reproducible experimental outcomes.

Reagent and Equipment

• Calystegine C1 (powder form)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile, filtered pipette tips

• Vortex mixer

• 37°C water bath (optional)

• 0.22 µm sterile syringe filter

Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the preparation of a 10 mM stock solution, a common starting concentration for many cell culture experiments.

Rationale: DMSO is a widely used solvent for dissolving hydrophobic compounds for use in cell culture.[4] Preparing a concentrated stock solution minimizes the volume of solvent added to the cell culture medium, thereby reducing potential solvent-induced cytotoxicity.[5]

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Calystegine C1 powder. For a 10 mM stock solution, you will need 1.9118 mg of Calystegine C1 per 1 mL of DMSO (Molecular Weight of Calystegine C1 is 191.18 g/mol ).

• Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the Calystegine C1 powder.

• Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[4]

• Sterilization: For optimal sterility, filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile vial. This step is critical for preventing contamination of your cell cultures.[4]

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound. Store the aliquots at -20°C, protected from light.

Property	Value	Source
Molecular Formula	C₇H₁₃NO₅	[6]
Molecular Weight	191.18 g/mol	[1]
Recommended Solvent	DMSO	[4]
Storage of Stock Solution	-20°C, protected from light	[4]

Section 2: Protocol for Investigating Glycosidase Inhibition in Cultured Cells

This protocol provides a framework for assessing the inhibitory effect of Calystegine C1 on β-glucosidase activity within cultured cells.

Experimental Objective

To determine the concentration-dependent inhibition of intracellular β-glucosidase activity by Calystegine C1.

Workflow Overview

Caption: Workflow for assessing β-glucosidase inhibition by Calystegine C1 in cultured cells.

Detailed Protocol

Materials:

• Cultured cells of interest (e.g., fibroblasts, cancer cell lines)

• Complete cell culture medium

• Calystegine C1 stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS), sterile

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• β-Glucosidase assay kit (containing a suitable substrate like p-nitrophenyl-β-D-glucopyranoside)[7]

• 96-well clear flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of the assay. Allow cells to adhere and grow for 24 hours.

• Calystegine C1 Treatment:

  • Prepare a series of dilutions of the Calystegine C1 stock solution in complete cell culture medium to achieve the desired final concentrations. A starting range of 1 µM to 100 µM is recommended, based on reported Ki values.[2]

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Calystegine C1 concentration).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of Calystegine C1 or vehicle.

  • Incubate the cells for a predetermined time (e.g., 24, 48, or 72 hours).

• Cell Lysis:

  • After the incubation period, wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of cell lysis buffer to each well and incubate on ice for 30 minutes with gentle agitation.

  • Collect the cell lysates and centrifuge to pellet cell debris. Transfer the supernatant (containing the intracellular proteins) to fresh tubes.

• β-Glucosidase Activity Assay:

  • Follow the manufacturer's instructions for the β-glucosidase activity assay kit.[7] Typically, this involves adding the cell lysate to a reaction mixture containing the substrate.

  • Incubate the reaction for the recommended time at the specified temperature.

  • Measure the absorbance of the product at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Normalize the β-glucosidase activity to the total protein concentration of each lysate (determined by a standard protein assay like BCA).

  • Calculate the percentage of inhibition for each Calystegine C1 concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the Calystegine C1 concentration to determine the IC₅₀ value.

Section 3: Protocol for Assessing the Effects of Calystegine C1 on Cancer Cells

This section details protocols to evaluate the impact of Calystegine C1 on cancer cell viability and cell cycle progression.

Cell Viability Assay

Objective: To determine the cytotoxic or cytostatic effects of Calystegine C1 on a cancer cell line.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., HepG2) in a 96-well plate and allow them to attach overnight.

• Treatment: Treat the cells with a range of Calystegine C1 concentrations (e.g., 10 µM to 500 µM) for 24, 48, and 72 hours. Include a vehicle control.

• Viability Assessment: Utilize a colorimetric assay such as MTT or a fluorescence-based assay like resazurin to measure cell viability according to the manufacturer's instructions.

• Data Analysis: Express the results as a percentage of the vehicle-treated control and calculate the IC₅₀ value for each time point.

Cell Cycle Analysis

Objective: To investigate the effect of Calystegine C1 on the distribution of cells in different phases of the cell cycle.

Caption: Workflow for cell cycle analysis using flow cytometry.

Protocol:

• Cell Culture and Treatment: Culture cancer cells in larger format vessels (e.g., 6-well plates) and treat with Calystegine C1 at concentrations around the IC₅₀ value for a specific time (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization, wash with PBS, and collect by centrifugation.

  • Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA-binding dye (e.g., propidium iodide) and RNase A to prevent staining of double-stranded RNA.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity of the DNA dye is proportional to the DNA content, allowing for the quantification of cells in G0/G1, S, and G2/M phases.

• Data Analysis: Use appropriate software to analyze the flow cytometry data and determine the percentage of cells in each phase of the cell cycle for treated and control samples.

Section 4: Protocol for Modeling Lysosomal Dysfunction

This protocol describes how to use Calystegine C1 to induce a lysosomal dysfunction phenotype, which can serve as a model for certain lysosomal storage disorders.

Rationale

By inhibiting lysosomal glycosidases, Calystegine C1 can lead to the accumulation of undigested substrates within the lysosome, mimicking the cellular pathology of diseases like Gaucher disease, which is caused by a deficiency in β-glucosidase.[3] This can lead to changes in lysosomal pH and overall lysosomal function.[8][9]

Protocol for Inducing and Assessing Lysosomal Dysfunction

Materials:

• Cultured cells (e.g., fibroblasts)

• Calystegine C1 stock solution

• Lysosomal pH indicator dye (e.g., LysoTracker Red DND-99)

• Lysosomal membrane integrity dye (e.g., Acridine Orange)

• Fluorescence microscope or plate reader

Procedure:

• Cell Treatment: Treat cells with Calystegine C1 at a concentration known to significantly inhibit the target glycosidase (e.g., 50-100 µM for β-glucosidase) for an extended period (e.g., 48-72 hours) to allow for substrate accumulation.

• Lysosomal pH Measurement:

  • Incubate the treated and control cells with a lysosomal pH indicator dye according to the manufacturer's protocol.

  • Visualize the cells using fluorescence microscopy or quantify the fluorescence intensity using a plate reader. A change in fluorescence can indicate an alteration in lysosomal pH.

• Assessment of Lysosomal Enzyme Activity:

  • Prepare cell lysates from treated and control cells as described in Section 2.3.

  • Perform activity assays for other lysosomal enzymes to assess the broader impact of Calystegine C1 treatment on lysosomal function.

• Data Analysis: Compare the lysosomal pH and enzyme activities between Calystegine C1-treated and control cells.

Section 5: Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no inhibition of glycosidase activity	- Inactive Calystegine C1.- Incorrect assay conditions.- Insufficient cellular uptake.	- Verify the quality and storage of Calystegine C1.- Optimize assay parameters (pH, temperature, substrate concentration).- Increase incubation time or concentration of Calystegine C1.
High background in viability assays	- DMSO toxicity.- Contamination.	- Ensure the final DMSO concentration is below 0.5%.- Perform a DMSO toxicity curve for your cell line.- Check for microbial contamination.
Poor resolution in cell cycle analysis	- Inappropriate cell fixation.- Presence of cell clumps.- Insufficient staining.	- Ensure proper fixation with cold ethanol.- Gently pipette to create a single-cell suspension before staining.- Optimize staining time and dye concentration.
Variability between experiments	- Inconsistent Calystegine C1 concentration.- Cell passage number and confluency.	- Prepare fresh dilutions of Calystegine C1 for each experiment.- Use cells within a consistent passage number range and at a similar confluency.

References

• Maegawa, G. H., et al. (2014). Docking and SAR studies of calystegines: binding orientation and influence on pharmacological chaperone effects for Gaucher's disease. Bioorganic & Medicinal Chemistry Letters, 24(7), 1794-1798.

• National Funding for Gaucher Disease. (n.d.). Small Molecule Chaperones for Gaucher Disease. Retrieved January 15, 2026, from [Link]

• Sawkar, A. R., et al. (2002). Chemical chaperones increase the cellular activity of N370S β-glucosidase: a therapeutic strategy for Gaucher disease. Proceedings of the National Academy of Sciences, 99(23), 15428-15433.
• Stegelmeier, B. L., et al. (2008). The comparative pathology of the glycosidase inhibitors swainsonine, castanospermine, and calystegines A3, B2, and C1 in mice.
• Molyneux, R. J., et al. (1995). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Archives of Biochemistry and Biophysics, 316(2), 657-662.
• Blattner, B., et al. (2013). Inhibition of human intestinal α-glucosidases by calystegines. Journal of Agricultural and Food Chemistry, 61(25), 5966-5972.
• Lee, J. H., et al. (2018). Crude extract and solvent fractions of Calystegia soldanella induce G1 and S phase arrest of the cell cycle in HepG2 cells. Oncology Letters, 16(5), 6035-6042.

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• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved January 15, 2026, from [Link]

• YouTube. (2020, November 23). Cell Culture Troubleshooting Tips and Tricks. Retrieved January 15, 2026, from [Link]

• ResearchGate. (n.d.). How to determine inhibition mechanism of alpha glucosidase inhibitors?. Retrieved January 15, 2026, from [Link]

• Stewart, M. P., et al. (2019). Trapped! A Critical Evaluation of Methods for Measuring Total Cellular Uptake versus Cytosolic Localization.

• Elabscience. (n.d.). β-Glucosidase (β-GC) Activity Assay Kit (E-BC-K822-M). Retrieved January 15, 2026, from [Link]

• Picollo, A., & Pusch, M. (2005). Lysosomal pH and enzyme activity in Clcn7−/− cells. EMBO Reports, 6(11), 1082-1087.

• ResearchGate. (n.d.). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. Retrieved January 15, 2026, from [Link]

• Lee, C. Y., et al. (2022). Modulating lysosomal pH: a molecular and nanoscale materials design perspective. Chemical Society Reviews, 51(1), 154-181.
• Stevenson, C. L., et al. (1999). Effect of peptide concentration and temperature on leuprolide stability in dimethyl sulfoxide. International Journal of Pharmaceutics, 190(2), 227-238.
• Awan, M., et al. (2020). Dimethyl Sulfoxide: A Central Player Since the Dawn of Cryobiology, is Efficacy Balanced by Toxicity?. Cryobiology, 93, 1-13.
• Al-Khafaji, K., & Al-Fahad, D. (2021). The Effect of DMSO, IPTG and Incubation Temperature on Growth Hormone Protein Expression in E.coli. Biomacromolecular Journal, 7(3), 86-92.
• Al-Samhari, M. M., et al. (2021). Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-CoV-2 protease 3CLpro. The FASEB Journal, 35(8), e21774.

Sources

• 1. biosynth.com [biosynth.com]
• 2. The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Docking and SAR studies of calystegines: binding orientation and influence on pharmacological chaperone effects for Gaucher's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. researchgate.net [researchgate.net]
• 8. Lysosomal alkalinization, lipid oxidation, and reduced phagosome clearance triggered by activation of the P2X7 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Modulating lysosomal pH: a molecular and nanoscale materials design perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Calystegine C1 Extraction

Welcome to the dedicated technical support guide for the extraction and purification of Calystegine C1. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this potent glycosidase inhibitor and to troubleshoot common issues, particularly low yield.

Introduction to Calystegine C1

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, most notably within the Convolvulaceae (e.g., Calystegia sepium or Hedge Bindweed) and Solanaceae (e.g., Solanum tuberosum or potato) families.[1] Its structure, mimicking that of monosaccharides, allows it to act as a competitive inhibitor of glycosidase enzymes, making it a compound of significant interest for therapeutic research.[1] However, its high polarity presents unique challenges in achieving high-yield extractions. This guide provides in-depth troubleshooting advice and detailed protocols to optimize your extraction workflow.

Frequently Asked Questions (FAQs)

Q1: What is a realistic yield to expect for Calystegine C1?

A1: The yield of Calystegine C1 is highly dependent on the plant source, the specific tissue used, and the developmental stage of the plant. For instance, calystegines are found in higher concentrations in the young, meristematic parts of Calystegia sepium.[2] While specific yields for C1 from wild plants can vary, studies on hairy root cultures of Calystegia sepium have reported total calystegine accumulation up to 1.5 mg/g of dry mass.[3] This figure can serve as a general benchmark, but yields from raw plant material may differ.

Q2: Which plant parts of Calystegia sepium should I use for the best yield?

A2: For Calystegia sepium, the roots are a primary source for calystegine extraction.[3][4][5] The plant is a perennial, and its fleshy, white roots can form dense networks.[4][5] It is advisable to harvest roots during the active growing season.

Q3: Can I use common solvents like chloroform or hexane for the initial extraction?

A3: Due to the highly polar nature of calystegines, which contain multiple hydroxyl groups, non-polar solvents like chloroform or hexane are ineffective for their extraction. These solvents are more suitable for extracting lipophilic compounds. For calystegines, polar solvents such as methanol, ethanol, or mixtures of these with water are required.

Q4: Why is my final product not pure? I see multiple spots on my TLC.

A4: Crude plant extracts are complex mixtures containing numerous compounds with similar polarities. A single purification step is often insufficient. Low purity can be due to co-extraction of other polar compounds, including other calystegine analogs, sugars, and amino acids. A multi-step purification strategy, typically involving ion exchange chromatography followed by a final polishing step, is necessary to achieve high purity.

Troubleshooting Guide: Overcoming Low Yield

Low yield is the most common challenge in Calystegine C1 isolation. The following sections break down the extraction process into key stages and address potential pitfalls and their solutions.

Stage 1: Plant Material and Initial Extraction

Issue: My crude extract shows very low levels of Calystegine C1 upon initial analysis.

Potential Cause	Scientific Explanation & Solution
Incorrect Plant Material	The concentration of calystegines is highest in young, actively growing tissues.[2] Solution: Use the fleshy roots of Calystegia sepium harvested during a period of active growth. For other sources like potatoes, sprouts and peels have significantly higher concentrations than the tuber flesh.
Inefficient Grinding	The solvent needs to penetrate the plant tissue to extract the target compounds. Inadequate grinding limits the surface area available for extraction. Solution: Ensure the plant material is thoroughly dried (lyophilized or oven-dried at low temperature) and ground to a fine, homogenous powder.
Inappropriate Solvent Choice	Calystegine C1 is a highly polar molecule due to its multiple hydroxyl groups. Solution: Use a polar solvent system. An acidified methanol or a methanol/water mixture is effective. Acidification (e.g., with 0.1% formic or acetic acid) ensures the nortropane nitrogen is protonated, increasing its solubility in the polar solvent.
Insufficient Extraction Time/Cycles	A single, short extraction may not be sufficient to fully extract the calystegines from the plant matrix. Solution: Perform multiple extraction cycles (at least 3) with fresh solvent and combine the supernatants. Consider using methods like sonication or pressurized liquid extraction to improve efficiency.[6]
Enzymatic Degradation	Upon homogenization, endogenous plant enzymes (e.g., peroxidases, glycosidases) are released and can potentially degrade target alkaloids.[7] Solution: Minimize the time between grinding and solvent addition. Performing the extraction at a low temperature (4°C) or briefly heating the plant material (blanching) before extraction can help to denature these enzymes.

Stage 2: Purification

The high polarity and cationic nature of Calystegine C1 at acidic or neutral pH are the key properties to exploit during purification. A common and effective strategy involves cation exchange chromatography.

Issue: I am losing my compound during the purification steps.

Potential Cause	Scientific Explanation & Solution
Improper pH for Ion Exchange	For cation exchange chromatography (either SPE or column), the target molecule must be positively charged to bind to the negatively charged stationary phase. Solution: Before loading your extract onto a strong cation exchange (SCX) column, ensure the pH is acidic (pH < 6). This protonates the nitrogen atom of the nortropane ring, giving it a positive charge.[8]
Incorrect Elution from SCX Cartridge	Once bound, the calystegine must be displaced from the resin. Eluting with a neutral or acidic solvent will not be effective. Solution: Elute the SCX cartridge with a basic solution. A common eluent is a mixture of methanol and aqueous ammonia (e.g., 5% ammonia in methanol).[6] The ammonia deprotonates the calystegine, neutralizing its charge and releasing it from the resin.
Co-elution with Salts	If a high concentration of other cations (e.g., K+, Na+) is present in the crude extract, they can compete with the protonated calystegine for binding sites on the ion exchange resin, leading to lower binding capacity and potential loss of the compound. Solution: Consider a preliminary desalting step if your extract has high salt content. Alternatively, ensure the capacity of your ion exchange column is sufficient for both the target compound and competing ions.
Irreversible Binding	In rare cases, very strong interactions with the stationary phase can lead to poor recovery. Solution: Ensure the correct type of ion exchanger is used. A strong cation exchanger (like those with sulfonic acid groups) is generally appropriate. If recovery is still low, consider a weak cation exchanger and carefully optimize loading and elution pH.

Experimental Protocols

Protocol 1: Extraction of Calystegine C1 from Calystegia sepium Roots

• Preparation of Plant Material:

  • Harvest fresh, healthy roots of Calystegia sepium.

  • Wash the roots thoroughly with deionized water to remove soil and debris.

  • Freeze-dry (lyophilize) the roots until completely dry.

  • Grind the dried roots into a fine powder using a blender or mill.

• Solid-Liquid Extraction:

  • Weigh 10 g of the dried root powder and place it in a flask.

  • Add 100 mL of 80% methanol in water containing 0.1% formic acid.

  • Sonicate the mixture for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 x g for 15 minutes and collect the supernatant.

  • Repeat the extraction process on the plant material pellet two more times with fresh solvent.

  • Combine the three supernatants.

• Solvent Evaporation:

  • Evaporate the combined methanolic extract to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

Protocol 2: Purification using Strong Cation Exchange (SCX) Solid-Phase Extraction (SPE)

• Sample Preparation:

  • Re-dissolve the dried crude extract from Protocol 1 in 10 mL of 0.1 M hydrochloric acid.

• SPE Cartridge Conditioning:

  • Condition a strong cation exchange (SCX) SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol, followed by 5 mL of deionized water, and finally 5 mL of 0.1 M hydrochloric acid. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the re-dissolved acidic extract onto the conditioned SCX cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of 0.1 M hydrochloric acid to remove neutral and acidic impurities.

  • Wash the cartridge with 5 mL of methanol to remove non-polar impurities.

• Elution:

  • Elute the bound calystegines with 10 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Final Step:

  • Evaporate the eluate to dryness under a stream of nitrogen or using a rotary evaporator. The resulting residue is an enriched calystegine fraction ready for analysis or further purification.

Visualization of the Workflow

Caption: Workflow for Calystegine C1 Extraction and Purification.

Analytical Quantification

Q5: What is the best method to accurately quantify Calystegine C1 in my fractions?

A5: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the quantification of calystegines.[9][10][11][12] This method offers high sensitivity and selectivity, which is crucial when dealing with complex plant extracts.

• Chromatography: Due to their high polarity, calystegines are not well retained on standard C18 reversed-phase columns. A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often a better choice.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used. For quantification, Multiple Reaction Monitoring (MRM) is employed, where specific precursor-to-product ion transitions for Calystegine C1 are monitored. This provides excellent specificity and minimizes interference from matrix components.

References

• Scholl, Y., et al. (2001). Calystegines in Calystegia sepium derive from the tropane alkaloid pathway. Phytochemistry, 58(6), 883-9. Available at: [Link]

• Grynkiewicz, G., & Gadzikowska, M. (2008). Solid-liquid extraction and cation-exchange solid-phase extraction using a mixed-mode polymeric sorbent of Datura and related alkaloids. Acta Chromatographica, 20(3), 425-440. Available at: [Link]

• Witte, L., et al. (2004). Calystegines in Calystegia sepium do not inhibit fungal growth and invertase activity but interact with plant invertase. Plant Biology, 6(2), 206-13. Available at: [Link]

• Wang, S., et al. (2019). Study on the separation of alkaloids by ion exchange resin chromatography. Journal of Chromatography B, 1114-1115, 134-143. Available at: [Link]

• Teledyne ISCO. (2012). Purification of Alkaloids. Application Note AN69. Available at: [Link]

• González-Gómez, D., et al. (2022). Mesostructured Silicas as Cation-Exchange Sorbents in Packed or Dispersive Solid Phase Extraction for the Determination of Tropane Alkaloids in Culinary Aromatics Herbs by HPLC-MS/MS. Molecules, 27(15), 4966. Available at: [Link]

• Nash, R.J., et al. (1996). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Archives of Biochemistry and Biophysics, 331(1), 197-204. Available at: [Link]

• da Silva, A. B., et al. (2015). Calystegine distribution in some solanaceous species. Revista Brasileira de Farmacognosia, 25(4), 347-349. Available at: [Link]

• Chemat, F., et al. (2022). Enzymes-Assisted Extraction of Plants for Sustainable and Functional Applications. Molecules, 27(4), 1458. Available at: [Link]

• Raynie, D. E. (2014). Understanding and Improving Solid-Phase Extraction. LCGC North America, 32(12), 924-927. Available at: [Link]

• Metro Vancouver. (2020). Best Management Practices for Hedge Bindweed in the Metro Vancouver Region. Available at: [Link]

• Ghosh, S., et al. (2019). Stability studies of enzyme aided anthocyanin extracts from Prunus nepalensis L. LWT - Food Science and Technology, 102, 181-189. Available at: [Link]

• Botanical Society of Britain and Ireland. (n.d.). Calystegia sepium (L.) R.Br. subsp. sepium, Hedge Bindweed. Available at: [Link]

• Li, D., et al. (2018). Anthocyanin stability and degradation in plants. AoB Plants, 10(4), ply039. Available at: [Link]

• Tsikas, D. (2024). Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry. International Journal of Molecular Sciences, 25(23), 13009. Available at: [Link]

• EarthOne. (n.d.). How To Grow Calystegia sepium. Available at: [Link]

• Lin, Z., & Dai, J. (2007). Application of LC-MS for quantitative analysis and metabolite identification of therapeutic oligonucleotides. Journal of Pharmaceutical and Biomedical Analysis, 44(2), 329-342. Available at: [Link]

• Jakschitz, T., et al. (2022). Pyrrolizidine alkaloids in borage (Borago officinalis): Comprehensive profiling and development of a validated LC-MS/MS method for quantification. Food Chemistry, 385, 132649. Available at: [Link]

• Fischedick, J. T., et al. (2015). Quantitative and qualitative analysis of mitragynine in Kratom (Mitragyna speciosa) by GC–MS, LC-MS/MS and UPLC-PDA. Journal of Pharmaceutical and Biomedical Analysis, 114, 114-122. Available at: [Link]

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• 1. The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calystegines in Calystegia sepium do not inhibit fungal growth and invertase activity but interact with plant invertase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calystegines in Calystegia sepium derive from the tropane alkaloid pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. metrovancouver.org [metrovancouver.org]
• 5. BSBI: Calystegia sepium (L.) R.Br. subsp. sepium [fermanagh.bsbi.org]
• 6. Solid-liquid extraction and cation-exchange solid-phase extraction using a mixed-mode polymeric sorbent of Datura and related alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Application of LC-MS for quantitative analysis and metabolite identification of therapeutic oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Improving Chromatographic Resolution for Calystegine C1

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with the chromatographic analysis of Calystegine C1. Calystegines are a class of polyhydroxylated nortropane alkaloids known for their glycosidase inhibitory activity, making them relevant in various fields of biological and pharmaceutical research. However, their unique chemical properties present significant challenges to achieving optimal chromatographic resolution.

This technical support center provides in-depth, experience-driven answers to common questions and troubleshooting scenarios. Our focus is not just on what to do, but why specific strategies are effective, empowering you to develop robust and reliable analytical methods.

Section 1: Understanding the Challenge: The Properties of Calystegine C1

A successful separation strategy begins with a thorough understanding of the analyte. The physicochemical characteristics of Calystegine C1 are the primary determinants of its behavior in a chromatographic system.

Q1: What are the key chemical properties of Calystegine C1 that affect its chromatography?

Calystegine C1's chromatographic behavior is governed by three main properties:

• High Polarity: With five hydroxyl groups and a bicyclic amine structure, Calystegine C1 is exceptionally hydrophilic (water-loving).[1] This is quantified by its low LogP value (a measure of lipophilicity), which is calculated to be -3.4.[1] This extreme polarity makes it difficult to retain on traditional nonpolar stationary phases like C18.

• Basic Nature: Calystegine C1 is a tropane alkaloid, containing a secondary amine within its structure, which gives it a basic character.[2] This basicity means its ionization state is highly dependent on the mobile phase pH. At acidic to neutral pH, the amine group will be protonated (positively charged), which can lead to undesirable secondary interactions with the stationary phase.

• Chirality: The molecule contains multiple stereocenters, meaning it is chiral.[1] While achiral methods are sufficient for general quantification, the separation of its enantiomer or diastereomers may be necessary for specific pharmacological or metabolic studies, requiring specialized chiral stationary phases.[3]

Property	Value / Description	Chromatographic Implication
Molecular Formula	C₇H₁₃NO₅	-
Molecular Weight	191.18 g/mol	Affects detection, particularly in mass spectrometry.
Structure	Polyhydroxylated Nortropane Alkaloid	High density of polar functional groups.[2]
Polarity (XLogP3)	-3.4	Extremely hydrophilic; poor retention in reversed-phase.[1]
Chemical Class	Basic Compound	Ionization is pH-dependent; risk of peak tailing on silica.[2]

Section 2: Choosing the Right Chromatographic Mode

Given the properties of Calystegine C1, selecting the appropriate chromatographic mode is the most critical decision for successful method development.

Q2: Why is traditional Reversed-Phase (RP-C18) chromatography not ideal for Calystegine C1?

In reversed-phase liquid chromatography (RP-LC), retention is driven by hydrophobic interactions between the analyte and the nonpolar stationary phase (e.g., C18). Because Calystegine C1 is extremely polar, it has very little affinity for the stationary phase and a very high affinity for the polar mobile phase (typically water/acetonitrile or water/methanol). Consequently, it is often unretained and elutes in or near the column's void volume, providing no separation from other polar matrix components.

Q3: What is Hydrophilic Interaction Liquid Chromatography (HILIC) and why is it a good choice?

HILIC is a chromatographic technique specifically designed for the retention and separation of highly polar compounds.[4][5] The mechanism relies on partitioning the analyte between a high-concentration organic mobile phase and a water-enriched layer that forms on the surface of a polar stationary phase.[6][7]

• Causality: Because Calystegine C1 is highly hydrophilic, it preferentially partitions into the immobilized water layer on the stationary phase, leading to strong retention. Elution is achieved by increasing the water content in the mobile phase, which disrupts the partitioning equilibrium and moves the analyte forward.[7] This approach is highly effective and has been successfully used for the analysis of calystegines in complex matrices.[8]

• Advantages for LC-MS: The high organic content of the mobile phase is beneficial for electrospray ionization mass spectrometry (ESI-MS), as it promotes efficient desolvation and can lead to a significant enhancement in signal intensity.[7][9]

Q4: What is Mixed-Mode Chromatography (MMC) and how can it be applied?

Mixed-mode chromatography utilizes a stationary phase with more than one type of functional group, combining multiple retention mechanisms.[10] For a basic compound like Calystegine C1, a common choice is a mixed-mode phase that combines reversed-phase (e.g., C18) and cation-exchange functionalities.

• Causality: At a mobile phase pH where Calystegine C1 is protonated (positively charged), the cation-exchange groups on the stationary phase provide strong ionic retention. The reversed-phase character contributes to separating it from other analytes based on hydrophobicity. This dual mechanism provides excellent retention and unique selectivity for polar ionic compounds without the need for ion-pairing agents.[11]

Q5: When should I consider Ion-Pairing Chromatography (IPC)?

Ion-pairing chromatography is a technique used to increase the retention of ionic compounds in reversed-phase systems.[12] It involves adding an "ion-pairing reagent"—a molecule with a charge opposite to the analyte and a hydrophobic tail (e.g., an alkyl sulfonate)—to the mobile phase.[13][14]

• Causality: The ion-pairing reagent forms a neutral complex with the charged Calystegine C1, or it adsorbs to the stationary phase, creating an impromptu ion-exchanger. This increases the overall hydrophobicity of the analyte complex, enhancing its retention on the C18 column.

• Trustworthiness & Limitations: While effective, IPC has significant drawbacks. The reagents are often not volatile, making them incompatible with mass spectrometry.[11][13] They also equilibrate slowly and can permanently alter the column, meaning a column should be dedicated to a specific ion-pairing method.[13][14] Therefore, IPC is generally considered a last resort when HILIC or MMC are not viable options.

Decision tree for selecting a chromatographic mode.

Section 3: Troubleshooting Common Problems

Even with the correct mode, achieving sharp, symmetrical, and well-resolved peaks can be challenging. This section addresses the most common issues encountered during method development for Calystegine C1.

Q6: My Calystegine C1 peak is tailing. What are the causes and solutions?

Peak tailing for basic compounds like Calystegine C1 is most often caused by secondary ionic interactions with acidic silanol groups present on the surface of silica-based stationary phases.[15] These interactions create alternative retention sites, causing a portion of the analyte molecules to lag behind the main peak, resulting in a tail.

Sources

• 1. Calystegine C1 | C7H13NO5 | CID 10081256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. np-mrd.org [np-mrd.org]
• 3. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 4. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - US [thermofisher.com]
• 5. biocompare.com [biocompare.com]
• 6. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC/UHPLC Technical Tips: Optimization & Best Practices [discover.phenomenex.com]
• 8. Analysis of calystegines in tomato-based products by liquid chromatography-Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. longdom.org [longdom.org]
• 10. Mixed-mode chromatography - Wikipedia [en.wikipedia.org]
• 11. welch-us.com [welch-us.com]
• 12. Ion Pair Chromatography Explained: Principles and Uses | Technology Networks [technologynetworks.com]
• 13. helixchrom.com [helixchrom.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. academic.oup.com [academic.oup.com]

Calystegine C1 Technical Support Center: A Guide to Stability, Storage, and Experimental Best Practices

Welcome to the Technical Support Center for Calystegine C1. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and storage of Calystegine C1, along with troubleshooting common experimental challenges. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is Calystegine C1 and what are its key properties?

Calystegine C1 is a polyhydroxylated nortropane alkaloid, a class of compounds also known as iminosugars.[1][2][3] It is a natural product found in various plants, including those from the Solanaceae and Convolvulaceae families.[1] Its structure mimics that of monosaccharides, allowing it to act as a potent and selective inhibitor of glycosidase enzymes.[1][4]

Property	Value	Source
CAS Number	156705-04-3	[1][5][6]
Molecular Formula	C₇H₁₃NO₅	[1][5][6]
Molecular Weight	191.18 g/mol	[1][5][6]
Appearance	Typically a powder	[3]
Class	Nortropane Alkaloid, Iminosugar	[2][7]

Q2: How should I store solid Calystegine C1?

For optimal stability, solid Calystegine C1 should be stored at 2°C to 8°C in a tightly sealed container.[1] This minimizes exposure to moisture and atmospheric contaminants, preserving the compound's integrity for long-term use.

Stability and Handling of Calystegine C1 Solutions

Q3: What is the recommended solvent for preparing Calystegine C1 stock solutions?

Due to its polyhydroxylated structure, Calystegine C1 is highly water-soluble.[3] Therefore, high-purity water (e.g., Milli-Q or equivalent) is the recommended solvent for preparing aqueous stock solutions. For specific experimental conditions that require an organic solvent, dimethyl sulfoxide (DMSO) can be used, but it is crucial to assess its compatibility with your assay system.

Q4: How stable is Calystegine C1 in aqueous solution, and how should I store stock solutions?

The stability of Calystegine C1 in solution is influenced by pH and temperature. As a tropane alkaloid, it is generally thermostable but can undergo degradation under certain conditions.[8][9][10]

pH Considerations: Iminosugar inhibitors like Calystegine C1 typically exert their inhibitory effect in their protonated form.[11] The activity of many target glycosidases is also pH-dependent, often with optimal activity in the acidic range, consistent with the lysosomal environment where many of these enzymes function.[8][9][12] Studies on tropane alkaloids suggest that degradation is more pronounced at neutral pH (pH 7) compared to acidic conditions.[8][9]

Temperature and Storage Recommendations: For short-term storage (up to a few days), aqueous solutions of Calystegine C1 can be kept at 2°C to 8°C. For long-term storage, it is advisable to aliquot the stock solution into single-use vials and store them at -20°C or below to minimize freeze-thaw cycles.

Storage Condition	Recommended Duration	Rationale
2°C to 8°C	Short-term (days)	Minimizes immediate degradation for daily experimental use.
-20°C or -80°C	Long-term (months)	Preserves the integrity of the compound by slowing down potential hydrolytic degradation.

Workflow for Preparing and Storing Calystegine C1 Stock Solutions

Caption: Workflow for preparing and storing Calystegine C1 stock solutions.

Troubleshooting Guide for Enzymatic Assays

Q5: My glycosidase inhibition assay is showing inconsistent results. What could be the cause?

Inconsistent results in glycosidase inhibition assays can stem from several factors related to the inhibitor, the enzyme, or the assay conditions.

Potential Causes and Troubleshooting Steps:

• Inhibitor Instability:

  • Problem: Calystegine C1 may have degraded in solution.

  • Solution: Prepare fresh stock solutions from solid material. If using frozen stocks, ensure they have not undergone multiple freeze-thaw cycles. It is advisable to perform a stability check of your analytical solutions.[13]

• Incorrect pH:

  • Problem: The assay buffer pH may not be optimal for both enzyme activity and inhibitor binding.

  • Solution: Verify the pH of your buffer. The inhibitory potency of iminosugars like Calystegine C1 is pH-dependent.[11] Ensure the pH is stable throughout the experiment.

• Enzyme Inactivity:

  • Problem: The glycosidase may have lost activity due to improper storage or handling.

  • Solution: Always store enzymes according to the manufacturer's recommendations, typically at low temperatures and in appropriate buffers. Avoid repeated freeze-thaw cycles. Run a positive control with a known inhibitor to confirm enzyme activity.

• Assay Interference:

  • Problem: Components in your sample or buffer may be interfering with the assay.

  • Solution: Check for potential interference from solvents (e.g., high concentrations of DMSO) or other molecules. Run appropriate vehicle controls.

Q6: I am not observing any inhibition, or the inhibition is much lower than expected. What should I check?

• Confirm Enzyme Activity: Before testing the inhibitor, ensure your enzyme is active and the assay is working correctly. Run a reaction without any inhibitor to establish a baseline of 100% activity.[14]

• Verify Inhibitor Concentration: Double-check your calculations and dilutions for the Calystegine C1 stock and working solutions. Serial dilution errors can lead to significantly lower than intended concentrations.

• Pre-incubation Time: Some inhibitors require a pre-incubation period with the enzyme to exert their effect. Consult the literature for your specific enzyme and consider optimizing the pre-incubation time.

• Substrate Concentration: In competitive inhibition, high substrate concentrations can overcome the effect of the inhibitor. Ensure your substrate concentration is appropriate for determining the IC₅₀ value, often at or below the Michaelis-Menten constant (Kₘ).[15]

Logical Flow for Troubleshooting a Glycosidase Inhibition Assay

Caption: A logical workflow for troubleshooting common issues in glycosidase inhibition assays.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution of Calystegine C1

• Calculate the required mass: For 1 mL of a 10 mM solution, the required mass of Calystegine C1 (MW = 191.18 g/mol ) is 0.191 mg.

• Weigh the compound: Accurately weigh the calculated mass of solid Calystegine C1.

• Dissolution: Add the weighed Calystegine C1 to a microcentrifuge tube. Add the desired volume of high-purity water (e.g., 1 mL for a 1 mL stock).

• Mixing: Vortex the solution until the solid is completely dissolved.

• Storage: For immediate use, store at 2°C to 8°C. For long-term storage, aliquot into single-use vials and freeze at -20°C or -80°C.

Protocol 2: General α-Glucosidase Inhibition Assay

This protocol is a general guideline and should be optimized for your specific enzyme and substrate.[14][16]

• Prepare Reagents:

  • Assay Buffer: e.g., 100 mM sodium phosphate buffer, pH 6.8.

  • Enzyme Solution: Prepare a stock solution of α-glucosidase in the assay buffer.

  • Substrate Solution: Prepare a stock solution of a suitable substrate (e.g., p-nitrophenyl-α-D-glucopyranoside, pNPG) in the assay buffer.

  • Inhibitor Solutions: Prepare serial dilutions of Calystegine C1 in the assay buffer.

  • Stop Solution: e.g., 0.1 M Na₂CO₃.

• Assay Procedure (96-well plate format): a. To each well, add 50 µL of assay buffer. b. Add 10 µL of the Calystegine C1 dilution (or vehicle control). c. Add 20 µL of the α-glucosidase solution. d. Pre-incubate the plate at 37°C for 10 minutes. e. Initiate the reaction by adding 20 µL of the pNPG solution. f. Incubate the plate at 37°C for 20 minutes (or a time within the linear range of the reaction). g. Stop the reaction by adding 50 µL of the stop solution. h. Measure the absorbance at 405 nm using a microplate reader.

• Calculate Percentage Inhibition: % Inhibition = [1 - (Abs_sample - Abs_blank) / (Abs_control - Abs_blank)] x 100

  • Abs_sample: Absorbance with enzyme and inhibitor.

  • Abs_control: Absorbance with enzyme and vehicle.

  • Abs_blank: Absorbance with substrate and vehicle, without enzyme.

References

• Lieberman, R. L., D'aquino, J. A., Ringe, D., & Petsko, G. A. (2009). Effects of pH and iminosugar pharmacological chaperones on lysosomal glycosidase structure and stability. Biochemistry, 48(22), 4816–4827. [Link]

• Lieberman, R. L., D'aquino, J. A., Ringe, D., & Petsko, G. A. (2009). The effects of pH and iminosugar pharmacological chaperones on lysosomal glycosidase structure and stability. PMC. [Link]

• Enzyme inhibition by iminosugars: analysis and insight into the glycosidase-iminosugar dependency of pH. (2013). PubMed. [Link]

• Effects of pH and iminosugar pharmacological chaperones on lysosomal glycosidase structure and stability. (2009). PubMed. [Link]

• Lieberman, R. L., D'aquino, J. A., Ringe, D., & Petsko, G. A. (2025). Effects of pH and iminosugar pharmacological chaperones on lysosomal glycosidase structure and stability. ResearchGate. [Link]

• Calystegine C1 | C7H13NO5 | CID 10081256. PubChem. [Link]

• How to determine inhibition mechanism of alpha glucosidase inhibitors? (2016). ResearchGate. [Link]

• Thermal (In)stability of Atropine and Scopolamine in the GC-MS Inlet. (2021). PMC. [Link]

• Protocol for enzyme assays. The Royal Society of Chemistry. [Link]

• Showing NP-Card for Calystegine C1 (NP0046150). NP-MRD. [Link]

• Optimization and Validation of a Microscale In vitro Method to Assess α-Glucosidase Inhibition Activity. (n.d.). PubMed Central. [Link]

• Glycosidase inhibition: assessing mimicry of the transition state. (n.d.). PMC. [Link]

• Facing problem in alpha glucosidase assay? (2023). ResearchGate. [Link]

• Glycosidase inhibitors: update and perspectives on practical use. (n.d.). Oxford Academic. [Link]

• In vitro α-glucosidase inhibitory assay. (2018). Protocols.io. [Link]

• Polyhydroxylated alkaloids -- natural occurrence and therapeutic applications. (2001). PubMed. [Link]

• Iminosugars as Glycosidase Inhibitors: Nojirimycin and Beyond. (n.d.). ResearchGate. [Link]

• Synthesis and Evaluation of Novel Iminosugars Prepared from Natural Amino Acids. (2021). NIH. [Link]

• Multivalent Pyrrolidine Iminosugars: Synthesis and Biological Relevance. (n.d.). PMC. [Link]

• Iminosugar glycosidase inhibitors: structural and thermodynamic dissection of the binding of isofagomine and 1-deoxynojirimycin to beta-glucosidases. (n.d.). PubMed. [Link]

• Iminosugar inhibitors of carbohydrate-active enzymes that underpin cereal grain germination and endosperm metabolism. (n.d.). PubMed. [Link]

• Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry. (2024). PubMed. [Link]

• Polyhydroxylated alkaloids isolated from mulberry trees (Morusalba L.) and silkworms (Bombyx mori L.). (n.d.). PubMed. [Link]

• synthesis of polyhydroxylated alkaloids via allene cyclisation. dr-ntu. [Link]

• Polyhydroxy alkaloids: Chromatographic analysis. (2025). ResearchGate. [Link]

• Stability of Alkaloids during Drying Process and Their Effect on Anticoagulating Activity of Uncariae Ramulus Cum Uncis. (2019). PMC. [Link]

• Brassicaceae contain nortropane alkaloids. (n.d.). PubMed. [Link]

• Synthesis of nortropane alkaloid calystegine B 2 from methyl α-d-xylopyranoside. (n.d.). PubMed. [Link]

• 3 Enzyme Assays. Wiley-Blackwell. [Link]

• Stability of solutions of antineoplastic agents during preparation and storage for in vitro assays. III. Antimetabolites, tubulin-binding agents, platinum drugs, amsacrine, L-asparaginase, interferons, steroids and other miscellaneous antitumor agents. (1989). PubMed. [Link]

• Inhibitory Activity and Mechanism Investigation of Hypericin as a Novel α-Glucosidase Inhibitor. (2021). PMC. [Link]

• Newly discovered coffee compounds beat diabetes drug in lab tests. (2026). ScienceDaily. [Link]

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• 2. np-mrd.org [np-mrd.org]
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• 5. echemi.com [echemi.com]
• 6. Calystegine C1 | C7H13NO5 | CID 10081256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Brassicaceae contain nortropane alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The effects of pH and iminosugar pharmacological chaperones on lysosomal glycosidase structure and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermal (In)stability of Atropine and Scopolamine in the GC-MS Inlet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzyme inhibition by iminosugars: analysis and insight into the glycosidase-iminosugar dependency of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of pH and iminosugar pharmacological chaperones on lysosomal glycosidase structure and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
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α-Glucosidase Inhibition Activity - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Calystegine C1 Enzymatic Inhibition Assays

Welcome to the technical support center for Calystegine C1 enzymatic inhibition assays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of studying this potent glycosidase inhibitor. Calystegine C1, a polyhydroxylated nortropane alkaloid, acts as a competitive inhibitor by mimicking the structure of monosaccharides, thereby blocking the active sites of various glycosidase enzymes.[1] This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experiments.

Section 1: Frequently Asked Questions (FAQs) & Initial Assay Setup

This section addresses fundamental questions about Calystegine C1 and the initial design of a robust and self-validating enzymatic inhibition assay.

Q1: What is Calystegine C1 and which enzymes does it inhibit?

Calystegine C1 is a natural iminosugar, a class of compounds known for their potent inhibition of glycosidase enzymes.[1] Its structure resembles that of simple sugars, allowing it to bind competitively to the active site of these enzymes.[1] This binding disrupts the normal breakdown of complex carbohydrates.[1] Calystegine C1 has been shown to be a potent inhibitor of several mammalian glycosidases.[2]

Table 1: Reported Inhibitory Activity (Ki) of Calystegine C1 against Various Glycosidases

Enzyme	Source	Ki (µM)	Reference
β-Glucosidase	Bovine Liver	15	[2][3][4]
β-Glucosidase	Human Liver	1.5	[2][3][4]
β-Glucosidase	Rat Liver	1	[2][3][4]
β-Xylosidase	Human	0.13	[2][3][4]

Lower Ki values indicate stronger inhibition.

Q2: How do I prepare Calystegine C1 for an assay? What about its stability?

Calystegine C1 is a hydrophilic molecule with high predicted aqueous solubility.[5]

• Stock Solution Preparation :

  • Accurately weigh a small amount of Calystegine C1 powder.

  • Dissolve it in the same aqueous buffer that will be used for the assay (e.g., sodium phosphate or citrate-phosphate buffer at the optimal pH for your target enzyme). Due to its hydrophilic nature, DMSO is typically not required.[5]

  • Prepare a concentrated stock solution (e.g., 1-10 mM) and verify complete dissolution.

  • Create a series of dilutions from this stock to achieve the desired final concentrations for your inhibition curve.

• Stability and Storage :

  • Calystegine C1 is supplied as a solid and should be stored at 2°C - 8°C with the container kept well-closed.[1]

  • For stock solutions, it is best practice to prepare them fresh before each experiment. If storage is necessary, aliquot the stock solution into small volumes and store at -20°C to minimize freeze-thaw cycles. The long-term stability in various buffers should be empirically determined if the solutions are to be stored for extended periods.

Q3: What are the essential components of a typical glycosidase inhibition assay?

A standard colorimetric assay for a glycosidase like β-glucosidase serves as a robust template. The principle involves the enzyme hydrolyzing a chromogenic substrate, such as p-nitrophenyl-β-D-glucopyranoside (pNPG), to produce p-nitrophenol, a yellow product that can be quantified by measuring its absorbance at around 405 nm.

Here is a logical workflow for setting up such an assay:

Caption: General experimental workflow for a Calystegine C1 inhibition assay.

Q4: Which positive and negative controls should I use?

Controls are non-negotiable for a self-validating protocol. They ensure that the assay is performing as expected.

• Positive Control : A known inhibitor for your target enzyme. This confirms the enzyme is active and susceptible to inhibition under your experimental conditions.

  • For β-Glucosidase : 1-Deoxynojirimycin (DNJ) or Castanospermine are potent competitive inhibitors.[6][7][8] Acarbose can also be used.[9]

  • For α-Glucosidase : Acarbose is a widely used standard.[10] 1-Deoxynojirimycin (DNJ) is also a very potent inhibitor.[11][12]

  • For α-Galactosidase : 1-Deoxynojirimycin (DNJ) has been shown to be an effective inhibitor.

• Negative Control (100% Activity) : This well contains all reaction components (buffer, enzyme, substrate, and any solvent used for the inhibitor, e.g., buffer) except the inhibitor. It establishes the baseline for maximum enzyme activity.

• Blank Control : This well contains all components except the enzyme. It is used to subtract any background signal from non-enzymatic substrate hydrolysis or interfering substances.[5]

Section 2: Troubleshooting Common Assay Problems

This section provides a systematic guide to diagnosing and solving specific issues that may arise during your experiments.

Problem 1: Weak or No Signal (Low Absorbance in All Wells)

You've run the assay, but the absorbance readings are very low, even in the "100% activity" control wells.

• Possible Cause 1: Inactive Enzyme

  • Why it happens : Enzymes can lose activity due to improper storage (temperature fluctuations), repeated freeze-thaw cycles, or degradation over time.

  • How to fix it :

    • Always use a fresh aliquot of the enzyme for each experiment.

    • Verify the storage conditions recommended by the supplier.

    • Purchase a new batch of enzyme if activity is still low.

• Possible Cause 2: Incorrect Buffer/pH

  • Why it happens : Glycosidases have optimal pH ranges for activity. A suboptimal pH can drastically reduce the reaction rate.[13][14]

  • How to fix it :

    • Check the literature or the enzyme's technical data sheet for the optimal pH.

    • Prepare your buffer fresh and verify its pH with a calibrated meter. For example, some β-glucosidases have an optimal pH around 5.0, while others are closer to 7.0.[15]

• Possible Cause 3: Substrate Degradation or Incorrect Concentration

  • Why it happens : The chromogenic substrate (e.g., pNPG) can degrade if not stored correctly (e.g., exposure to light or moisture). An error in calculating its concentration will also lead to a lower-than-expected reaction rate.

  • How to fix it :

    • Store the substrate as recommended by the supplier, protected from light.

    • Prepare the substrate solution fresh for each assay.

    • Double-check all calculations for the substrate's final concentration in the well.

• Possible Cause 4: Problem with the Stop Solution (for endpoint assays)

  • Why it happens : The yellow color of p-nitrophenol is only visible at a basic pH (>~7.5). If the stop solution (e.g., sodium carbonate) is not added or is at the wrong concentration/pH, the color will not develop properly.

  • How to fix it :

    • Ensure you are adding a sufficient volume of a basic solution (e.g., 0.1-1 M Na₂CO₃) to raise the final pH of the well above 8.0.

    • Test the pH of a well after adding the stop solution to confirm it is alkaline.

Problem 2: High Background Signal (High Absorbance in Blank Wells)

Your "blank" wells (without enzyme) show high absorbance, making it difficult to measure the true enzymatic activity.

• Possible Cause 1: Spontaneous Substrate Hydrolysis

  • Why it happens : At non-optimal pH or elevated temperatures, the pNPG substrate can slowly hydrolyze on its own, releasing p-nitrophenol without any enzyme.

  • How to fix it :

    • Run a time-course experiment with just the substrate and buffer to quantify the rate of spontaneous hydrolysis.

    • If significant, consider lowering the incubation temperature or shortening the assay time.

    • Always subtract the absorbance of the blank from all other readings.

• Possible Cause 2: Contamination of Reagents

  • Why it happens : Contamination of the buffer or substrate solution with a glycosidase (e.g., from microbial growth) can lead to a false signal.

  • How to fix it :

    • Use sterile, filtered water to prepare all buffers and solutions.

    • Prepare reagents fresh and avoid long-term storage at room temperature.

• Possible Cause 3: Interfering Substances

  • Why it happens : If you are testing crude extracts or other complex mixtures alongside Calystegine C1, colored compounds in the sample can absorb light at 405 nm.

  • How to fix it :

    • For every sample concentration tested, run a parallel blank that contains the sample but no enzyme.

    • Subtract the absorbance of this specific blank from its corresponding experimental well.

Problem 3: Poor Reproducibility (High Variability Between Replicates)

You are getting inconsistent results between identical wells (replicates) or between different plates run on different days.

• Possible Cause 1: Pipetting Errors

  • Why it happens : Inconsistent volumes of enzyme, substrate, or inhibitor will lead to high variability. This is the most common source of poor reproducibility.

  • How to fix it :

    • Ensure your pipettes are properly calibrated.

    • Use a multichannel pipette for adding common reagents to reduce well-to-well variation.[16]

    • Prepare a master mix of reagents (buffer, substrate) whenever possible to ensure consistency across wells.

    • Change pipette tips between different solutions and concentrations.[17]

• Possible Cause 2: Inconsistent Incubation Times or Temperatures

  • Why it happens : Variations in incubation time or temperature between wells or plates will directly affect the amount of product formed. "Edge effects" on a 96-well plate, where outer wells are at a different temperature than inner wells, can be a major issue.[17]

  • How to fix it :

    • Use a properly calibrated incubator or water bath.

    • Seal plates during incubation to prevent evaporation and maintain temperature uniformity.[17]

    • Add reagents in the same order and at the same pace for all wells. For kinetic assays, use a plate reader that can inject substrate and begin reading immediately.

• Possible Cause 3: Reagent Instability

  • Why it happens : If reagents (especially the enzyme) are losing activity over the course of the experiment, wells pipetted later will show lower activity.

  • How to fix it :

    • Keep the enzyme solution on ice at all times.

    • Prepare reaction mixes just before use.

Problem 4: No Inhibition Observed (or Very High IC50 Value)

You've added Calystegine C1, but you see no reduction in enzyme activity compared to the control.

• Possible Cause 1: Incorrect Enzyme Target

  • Why it happens : Calystegine C1 is a specific inhibitor. It is potent against certain β-glucosidases and β-xylosidases but may have little to no effect on other glycosidases (e.g., some α-glucosidases).[2]

  • How to fix it :

    • Confirm from the literature that your specific enzyme source is a known target for Calystegine C1.

    • Run a positive control with a known inhibitor for your enzyme to ensure the assay itself is working.

• Possible Cause 2: Inhibitor Concentration Too Low

  • Why it happens : The concentrations of Calystegine C1 being tested may be well below the Ki for the enzyme.

  • How to fix it :

    • Consult the literature for known Ki values to guide your concentration range (see Table 1).

    • Perform a broad-range dose-response experiment (e.g., from 1 nM to 100 µM) to find the inhibitory range.

• Possible Cause 3: Substrate Concentration Too High

  • Why it happens : Calystegine C1 is a competitive inhibitor.[2][3] This means it competes with the substrate for the enzyme's active site. If the substrate concentration is excessively high (e.g., >10x Km), it can outcompete the inhibitor, making the inhibition appear weaker or non-existent.

  • How to fix it :

    • Determine the Km of your enzyme for the substrate under your assay conditions.

    • Run the inhibition assay with the substrate concentration at or below the Km value. This will make the assay more sensitive to competitive inhibitors.

Caption: Mechanism of competitive inhibition by Calystegine C1.

Section 3: Advanced Troubleshooting & Data Interpretation

Q5: My inhibition curve is not a standard sigmoidal shape. What could be the cause?

Non-standard or non-linear inhibition curves can arise from several biochemical or artifactual causes.

• Biphasic Inhibition : A two-phase curve can suggest multiple inhibitor binding sites with different affinities or the presence of a potent impurity in your inhibitor sample.[6]

• Shallow or Incomplete Curve : This can happen if the inhibitor has low solubility at higher concentrations, preventing it from reaching an effective concentration in the assay.[6] While Calystegine C1 is highly soluble, this is a common issue with other compounds.

• Activation at Low Concentrations : Some compounds can appear to activate an enzyme at low concentrations and inhibit it at higher concentrations. This can be an artifact of the assay system or a complex allosteric regulation mechanism.

• Tight-Binding Inhibition : If Calystegine C1 has a very high affinity for the enzyme (Ki is close to the enzyme concentration), the standard IC50 models may not apply, leading to non-linear plots.[6] This requires more advanced kinetic analysis using models like the Morrison equation.[11]

Q6: How do I confirm the mechanism of inhibition for Calystegine C1?

To experimentally verify that Calystegine C1 is a competitive inhibitor, you can perform a kinetic study.

• Measure enzyme activity at several fixed concentrations of Calystegine C1 (including zero).

• At each inhibitor concentration, vary the substrate concentration to generate a Michaelis-Menten curve.

• Analyze the data using a Lineweaver-Burk (double reciprocal) plot.

  • For a competitive inhibitor , the lines on the plot will intersect at the Y-axis (1/Vmax). The apparent Km will increase with higher inhibitor concentrations, shifting the X-intercept (-1/Km) closer to zero.[18]

  • For a non-competitive inhibitor , the lines will intersect on the X-axis, as Vmax decreases but Km remains unchanged.[18]

  • For an uncompetitive inhibitor , the lines will be parallel.[18]

This detailed analysis provides robust, self-validating evidence of the inhibitor's mechanism of action, a critical component of any drug development program.

References

• Gusovius, H. J., Lembrechts, J., & Brümmer, F. (2001). Heavy metal effects on beta-glucosidase activity influenced by pH and buffer systems. Fresenius' journal of analytical chemistry, 371(3), 324–329.
• Molyneux, R. J., Nash, R. J., & Asano, N. (1996). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases.

• Creative Biolabs. (n.d.). Troubleshooting of Competition (Inhibition) ELISA. Creative Biolabs Antibody. Retrieved from [Link]

• Saul, R., Ghidoni, J. J., Molyneux, R. J., & Elbein, A. D. (1985). Castanospermine inhibits alpha-glucosidase activities and alters glycogen distribution in animals.

• Sino Biological. (n.d.). ELISA Troubleshooting: Poor Reproducibility. Sino Biological. Retrieved from [Link]

• Molyneux, R. J., Pan, Y. T., Goldmann, A., Tepfer, D. A., & Elbein, A. D. (1993). The effects of calystegines isolated from edible fruits and Vegetables on mammalian liver glycosidases. Archives of Biochemistry and Biophysics, 304(1), 81-88.
• Asano, N., Nishida, M., Kizu, H., & Matsui, K. (1994). Enzymic synthesis of alpha- and beta-D-glucosides of 1-deoxynojirimycin and their glycosidase inhibitory activities.
• Saul, R., Molyneux, R. J., & Elbein, A. D. (1984). Studies on the mechanism of castanospermine inhibition of alpha- and beta-glucosidases. Archives of biochemistry and biophysics, 230(2), 668–675.
• Asano, N., Kato, A., Oseki, K., Kizu, H., & Matsui, K. (1995). Calystegins of Lycium chinense fruit.

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Khan Academy. Retrieved from [Link]

• Gygli, G., & Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European biophysics journal : EBJ, 50(3-4), 345–352.
• Breuer, M., & Weiland, F. (2013). A novel method for screening beta-glucosidase inhibitors. BMC biotechnology, 13, 22.
• Whitcomb, B. W., & Schisterman, E. F. (2008). Assays for castanospermine, a potent inhibitor of dengue virus infection in vitro and in vivo. The Journal of infectious diseases, 197(5), 711–721.
• Asano, N., Oseki, K., Tomioka, E., Kizu, H., & Matsui, K. (1994). N-containing sugars from Morus alba and their glycosidase inhibitory activities.
• Kim, Y. M., Jeong, Y. K., Wang, M. H., Lee, W. Y., & Rhee, H. I. (2005). Production of α-Glucosidase Inhibitor and 1-Deoxynojirimycin by Bacillus subtilis MORI. Journal of microbiology and biotechnology, 15(4), 887-891.
• Li, Y., Wen, S., & He, N. (2019). Chemical synthesis, inhibitory activity and molecular mechanism of 1-deoxynojirimycin–chrysin as a potent α-glucosidase inhibitor. RSC advances, 9(16), 8963–8970.
• Papagianni, M. (2020). Insights into the Activities and Usefulness of Deoxynojirimycin and Morus alba: A Comprehensive Review. Molecules (Basel, Switzerland), 25(24), 5875.
• Khan, I., Ullah, N., & AbdEl-Salam, N. M. (2023). Bioactivity-Guided Synthesis: In Silico and In Vitro Studies of β-Glucosidase Inhibitors to Cope with Hepatic Cytotoxicity. Molecules (Basel, Switzerland), 28(18), 6599.

• LibreTexts Chemistry. (2023, October 30). 5.4: Enzyme Inhibition. LibreTexts. Retrieved from [Link]

• Zhang, Z., Li, S., & Li, W. (2019). Mechanism for the Inhibitory Effect of 1-Deoxynojirimycin on α-Glucosidase. Journal of agricultural and food chemistry, 67(15), 4215–4222.
• Sancheti, S., Sancheti, S., & Seo, S. Y. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. BMC complementary medicine and therapies, 21(1), 22.

• PubChem. (n.d.). Calystegine C1. National Center for Biotechnology Information. Retrieved from [Link]

• Davies, G. J., Gloster, T. M., & Henrissat, B. (2005). Glycosidase inhibition: assessing mimicry of the transition state. Current opinion in structural biology, 15(6), 637–645.

• NP-MRD. (n.d.). Showing NP-Card for Calystegine C1 (NP0046150). Natural Products Magnetic Resonance Database. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of buffer pH on enzyme activity. ResearchGate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Protocol for enzyme assays. The Royal Society of Chemistry. Retrieved from [Link]

• Lee, Y. J., & Lee, S. H. (2021). In Vitro Studies to Assess the α-Glucosidase Inhibitory Activity and Insulin Secretion Effect of Isorhamnetin 3-O-Glucoside and Quercetin 3-O-Glucoside Isolated from Salicornia herbacea. Processes, 9(3), 483.

• ResearchGate. (n.d.). Chemistry and Biology of Calystegines. ResearchGate. Retrieved from [Link]

• Tringali, G., & D'Ambrosio, M. (2021). Intra-Laboratory Validation of Alpha-Galactosidase Activity Measurement in Dietary Supplements. Foods (Basel, Switzerland), 10(3), 633.

• ResearchGate. (n.d.). Can anyone help with a positive control for α-glucosidase inhibition assay using Quercetin?. ResearchGate. Retrieved from [Link]

• Georg-August-Universität Göttingen. (n.d.). Protocol for Extracellular Enzyme Assays. Georg-August-Universität Göttingen. Retrieved from [Link]

• Tundis, R., Loizzo, M. R., & Menichini, F. (2010). Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Biological & pharmaceutical bulletin, 33(5), 798–803.

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Technical Support Center: Calystegine C1 Solubility and Handling Guide

Welcome to the technical support center for Calystegine C1. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for handling Calystegine C1, a potent glycosidase inhibitor. As a polyhydroxylated nortropane alkaloid, its unique chemical structure presents specific solubility challenges that, when properly understood, can be easily overcome.[1][2][3] This document provides in-depth, field-proven troubleshooting advice and detailed protocols to ensure the success of your experiments.

Section 1: Core Properties and Solubility Overview

A foundational understanding of Calystegine C1's physicochemical properties is critical for its effective use. The molecule's multiple hydroxyl groups make it highly polar, while its nortropane nitrogen atom provides a basic character, which is the key to manipulating its solubility.[1][4]

Table 1: Physical and Solubility Properties of Calystegine C1

Property	Value	Source
Chemical Formula	C₇H₁₃NO₅	[2][4]
Molecular Weight	191.18 g/mol	[2][4]
Appearance	White to off-white solid	N/A
pKa (Strongest Basic)	~7.92 (Predicted)	[1]
XLogP3	-3.4	[4][5]
Predicted Water Solubility	837 g/L
Qualitative Solubility	High water solubility, particularly in aqueous methanol/ethanol	[6]

| Recommended Storage | 2°C - 8°C (Solid) |[2] |

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding Calystegine C1.

Q1: What is the best solvent for dissolving Calystegine C1?

Due to its highly polar structure, characterized by six hydrogen bond donors/acceptors and a low XLogP3 value of -3.4, the recommended primary solvent is water .[4][5] Many researchers successfully use aqueous buffers, or co-solvent systems like methanol/water or ethanol/water, especially during extraction from natural sources.[6] For cell-based assays where sterility is paramount, sterile water or a buffered saline solution (e.g., PBS) is preferred.

Q2: I am struggling to dissolve Calystegine C1 in neutral (pH 7.0-7.4) water. What am I doing wrong?

This is the most common challenge and stems directly from the compound's chemistry. Calystegine C1 is a basic alkaloid.[1] At neutral or alkaline pH, its basic nitrogen is primarily in a neutral, free-base form, which is less soluble. To achieve maximum aqueous solubility, you must reduce the pH of the solvent .

The Causality: By acidifying the water (e.g., to pH 4-5), you donate a proton (H⁺) to the basic nitrogen atom on the nortropane ring. This creates a protonated, cationic form of the molecule, which is essentially an in situ salt. This salt form is vastly more soluble in water. The predicted pKa of ~7.92 suggests that at any pH below this value, the soluble, protonated form will be favored.[1]

Sources

• 1. np-mrd.org [np-mrd.org]
• 2. biosynth.com [biosynth.com]
• 3. researchgate.net [researchgate.net]
• 4. Calystegine C1 | C7H13NO5 | CID 10081256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]

Preventing degradation of Calystegine C1 during analysis

Introduction

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those of the Solanaceae and Convolvulaceae families.[1][2][3] As a potent glycosidase inhibitor, Calystegine C1 is of significant interest to researchers in drug development and metabolic studies.[1][2][4] However, its analysis can be challenging due to its hydrophilic nature and potential for degradation during sample preparation and analysis. This guide provides troubleshooting advice and answers to frequently asked questions to help you maintain the integrity of Calystegine C1 throughout your analytical workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Sample Handling and Storage

Question 1: What are the optimal storage conditions for plant samples and extracts to prevent Calystegine C1 degradation?

Answer: Proper storage is crucial to prevent enzymatic and chemical degradation of Calystegine C1.

• Plant Material: Freshly harvested plant materials should be immediately frozen at -20°C or, ideally, -80°C to halt enzymatic activity. For long-term storage, lyophilization (freeze-drying) is recommended to remove water, which can mediate degradation reactions. Store lyophilized samples in a desiccator at -20°C or below.

• Extracts: Store crude or purified extracts in a tightly sealed container, protected from light, at -20°C or lower. The choice of solvent can also impact stability; protic solvents like methanol or ethanol are generally suitable. Avoid prolonged storage in aqueous solutions at room temperature. For long-term storage, evaporate the solvent under reduced pressure and store the dried residue at -80°C. A commercial supplier of Calystegine C1 recommends storing the purified compound at 2°C - 8°C with the container well-closed.[1]

Causality: Low temperatures and the absence of water minimize the activity of endogenous plant enzymes (e.g., oxidases, hydrolases) that can degrade alkaloids. Light can induce photochemical reactions, leading to the breakdown of the molecule.

Extraction

Question 2: I am seeing low recovery of Calystegine C1 from my plant samples. What could be the cause?

Answer: Low recovery is often related to the extraction solvent and method. Calystegine C1 is a highly polar compound due to its multiple hydroxyl groups.[5][6]

• Solvent Choice: Ensure you are using a sufficiently polar solvent system. A simple and fast solid-liquid extraction with a mixture of methanol and water (e.g., 50/50, v/v) has been shown to be effective for extracting calystegines.[7] Purely organic solvents with low polarity, such as hexane or chloroform, will not efficiently extract Calystegine C1.

• Extraction Technique:

  • Solid-Liquid Extraction (SLE): This is a common and effective method.[7] Ensure adequate homogenization of the sample to maximize the surface area for extraction. Multiple extraction cycles will improve recovery.

  • Ultrasound-Assisted Extraction (UAE): Sonication can enhance extraction efficiency by disrupting cell walls.

  • Accelerated Solvent Extraction (ASE): This technique uses elevated temperatures and pressures to improve extraction efficiency but be cautious with temperature settings to avoid thermal degradation.

Troubleshooting Steps:

• Verify Solvent Polarity: If using a solvent mixture, ensure the proportion of the polar component (e.g., water, methanol) is adequate.

• Increase Extraction Time/Cycles: Perform an additional extraction step on the plant material and analyze the extract to see if significant amounts of Calystegine C1 remain.

• Optimize Particle Size: Grind your lyophilized plant material to a fine powder to increase the surface area available for extraction.

Question 3: My extracts are very complex, leading to matrix effects in my LC-MS analysis. How can I clean up my samples?

Answer: A clean-up step after the initial extraction is often necessary to remove interfering compounds like fats, waxes, and pigments.[8]

• Liquid-Liquid Extraction (LLE): After your initial polar extraction, you can perform a "back-extraction" into an immiscible non-polar solvent (e.g., hexane) to remove lipids and other non-polar contaminants. Calystegine C1 will remain in the polar aqueous/methanolic phase.

• Solid-Phase Extraction (SPE): This is a highly effective clean-up method.[8]

  • Normal-Phase SPE: Use a polar stationary phase (e.g., silica). Load your extract, wash with a non-polar solvent to remove impurities, and then elute Calystegine C1 with a polar solvent.

  • Mixed-Mode Cation-Exchange SPE: Since Calystegine C1 is a basic compound (a nortropane alkaloid), it will be protonated at acidic to neutral pH.[9] You can use a mixed-mode strong cation-exchange SPE cartridge. Load the sample at a slightly acidic pH, wash with an organic solvent to remove non-polar interferences and a weak buffer to remove neutral and acidic compounds, and then elute with a basic solution (e.g., methanol with ammonia).

Experimental Workflow: Mixed-Mode Cation-Exchange SPE

Caption: Workflow for Mixed-Mode Cation-Exchange SPE.

Analysis by GC-MS

Question 4: I am analyzing Calystegine C1 by GC-MS and see multiple or broad peaks. What is happening?

Answer: Calystegine C1 is a non-volatile, highly polar molecule due to its six hydroxyl groups and a secondary amine.[10] Direct analysis by GC is not feasible. It requires a derivatization step to increase its volatility and thermal stability.[11][12][13] Incomplete derivatization is a common cause of poor peak shape and multiple peaks.

• Derivatization is Mandatory: The hydroxyl and amine groups must be derivatized, typically through silylation, to replace the active hydrogens with trimethylsilyl (TMS) groups.[11][13]

• Common Silylating Agents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is a powerful silylating agent suitable for this purpose.

• Reaction Conditions: Ensure the reaction goes to completion. This may require heating (e.g., 60-80°C) for a specific duration (e.g., 30-60 minutes). The sample must be completely dry, as water will consume the derivatizing agent.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Dry your sample completely under a stream of nitrogen or in a vacuum centrifuge before adding the derivatization reagent.

• Optimize Reaction Time and Temperature: If you suspect incomplete derivatization, increase the reaction time or temperature.

• Use a Catalyst: TMCS is often included as a catalyst to improve the reaction rate.

• Check Reagent Quality: Derivatization reagents are sensitive to moisture and can degrade over time. Use fresh, high-quality reagents.

Protocol: Silylation for GC-MS Analysis

• Pipette an aliquot of the dried extract into a reaction vial.

• Ensure the sample is completely dry.

• Add 50 µL of a silylating agent (e.g., BSTFA + 1% TMCS) and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Seal the vial tightly and heat at 70°C for 45 minutes.

• Cool to room temperature before injection into the GC-MS.

Analysis by LC-MS

Question 5: I am having trouble retaining Calystegine C1 on my C18 reverse-phase column. What column should I use?

Answer: Due to its high polarity (XLogP3 of -3.4), Calystegine C1 will have very little or no retention on a traditional C18 column under typical reverse-phase conditions.[14]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the preferred chromatographic mode for retaining and separating highly polar compounds like calystegines.[7] A HILIC column uses a polar stationary phase (e.g., bare silica, amide, or diol) with a mobile phase containing a high percentage of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.

Recommended LC-MS Parameters:

Parameter	Recommendation	Rationale
Column	HILIC (e.g., Amide, Silica)	Provides retention for highly polar analytes.
Mobile Phase A	Water with buffer (e.g., 10 mM Ammonium Acetate, pH 5)	The aqueous component facilitates analyte interaction with the stationary phase's water layer.
Mobile Phase B	Acetonitrile with buffer	The high organic content drives retention in HILIC mode.
Gradient	Start with a high percentage of B (e.g., 95%), then decrease to elute.	Allows for the elution of analytes based on their polarity.
Detection	ESI+	The secondary amine in the nortropane structure is readily protonated.

Question 6: Could high temperatures in the LC or MS source cause degradation?

Answer: While calystegines are generally more stable than some other alkaloids, high temperatures can potentially cause degradation. The stability of related tropane alkaloids has been shown to be affected by high temperatures and pH.[15]

• LC Column Temperature: Maintain a moderate column temperature (e.g., 25-40°C). While slightly elevated temperatures can improve peak shape and reduce viscosity, excessive heat is unnecessary for HILIC and could promote degradation.

• MS Source Temperature: Use the lowest desolvation gas temperature and source temperature that still provide efficient ionization and solvent evaporation. This will minimize the risk of in-source thermal degradation.

Logical Pathway for Method Optimization

Caption: Troubleshooting flowchart for Calystegine C1 analysis.

References

• Determination of Calystegines in Several Tomato Varieties Based on GC-Q-Orbitrap Analysis and Their Classification by ANOVA. Journal of Agricultural and Food Chemistry, 2019. [Link]

• Analytical methods, occurrence and trends of tropane alkaloids and calystegines: An update. Food Control, 2023. [Link]

• Calystegine C1. PubChem, National Institutes of Health.[Link]

• Analysis of calystegines in tomato-based products by liquid chromatography-Orbitrap mass spectrometry. Journal of Chromatography A, 2018. [Link]

• NP-Card for Calystegine C1 (NP0046150). Natural Products Magnetic Resonance Database.[Link]

• Biological Activities of the Nortropane Alkaloid, Calystegine B2, and Analogs: Structure−Function Relationships. Journal of Natural Products, 1996. [Link]

• Overview of available toxicity data for calystegines. EFSA Supporting Publications, 2019. [Link]

• Chapter 31 - methods of analysis: tropane alkaloids from plant origin. ResearchGate, 2015. [Link]

• The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Archives of Biochemistry and Biophysics, 1997. [Link]

• Overview of available toxicity data for calystegines. EFSA Journal, 2019. [Link]

• Tropane Alkaloids and Calystegines. LCI-Focus, 2017. [Link]

• Glycoalkaloid and Calystegine Levels in Table Potato Cultivars Subjected to Wounding, Light, and Heat Treatments. ResearchGate, 2023. [Link]

• Calystegine distribution in potato (Solanum tuberosum) tubers and plants. ResearchGate, 2000. [Link]

• Chemistry and Biology of Calystegines. ResearchGate, 2011. [Link]

• Glycoalkaloid and calystegine contents of eight potato cultivars. Journal of Agricultural and Food Chemistry, 2003. [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 1998. [Link]

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Molecules, 2017. [Link]

• Insight into the Impact of Food Processing and Culinary Preparations on the Stability and Content of Plant Alkaloids Considered as Natural Food Contaminants. Foods, 2022. [Link]

• Discovery of Key Molecular Pathways of C1 Metabolism and Formaldehyde Detoxification in Maize through a Systematic Bioinformatics Literature Review. Scientific Research Publishing, 2015. [Link]

• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International, 2021. [Link]

• Calystegines as a new group of tropane alkaloids in Solanaceae. ResearchGate, 1993. [Link]

• A short synthetic route to the calystegine alkaloids. The Journal of Organic Chemistry, 2003. [Link]

• Asymmetric Synthesis of Nortropanes via Rh-Catalyzed Allylic Arylation. ACS Catalysis, 2022. [Link]

• Sample Preparation and Extraction Techniques for Evaluation of Semisolid Formulations. Asian Journal of Pharmaceutical Research and Health Care, 2023. [Link]

• Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. Food Chemistry, 2023. [Link]

• Strategy for Accurate Detection of Six Tropane Alkaloids in Honey Using Lateral Flow Immunosensors. Foods, 2024. [Link]

• Bioanalytical sample preparation. Biotage.[Link]

• An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. Molecules, 2018. [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione, 2019. [Link]

• Brassicaceae contain nortropane alkaloids. Phytochemistry, 2006. [Link]

• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. Molecules, 2021. [Link]

• Update on analytical methods for toxic pyrrolizidine alkaloids. ResearchGate, 2012. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
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• 15. mdpi.com [mdpi.com]

Technical Support Center: Matrix Effects in Calystegine C1 Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Calystegine C1 analysis by mass spectrometry. This guide is designed to provide you with in-depth troubleshooting strategies and frequently asked questions to navigate the complexities of matrix effects in your experiments. Our goal is to equip you with the expertise to anticipate, identify, and mitigate these effects, ensuring the accuracy and reliability of your quantitative data.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern in Calystegine C1 analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all the components in a sample other than the analyte of interest, in this case, Calystegine C1.[1] These components can include salts, lipids, proteins, and other small molecules from the biological or plant matrix.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Calystegine C1 in the mass spectrometer's ion source, leading to either a suppression or enhancement of its signal.[1] This phenomenon can severely compromise the accuracy, precision, and sensitivity of your quantitative analysis.[2] Calystegine C1, being a polar compound, is often analyzed using techniques that can be susceptible to interferences from other polar matrix components.

Q2: What are the primary causes of matrix effects in electrospray ionization (ESI) mass spectrometry?

A2: Electrospray ionization (ESI) is a soft ionization technique commonly used for polar molecules like Calystegine C1.[3] However, it is particularly prone to matrix effects. The main causes include:

• Competition for Ionization: In the ESI source, the analyte and co-eluting matrix components compete for the available charge on the surface of the evaporating droplets. If matrix components are present at high concentrations or have a higher affinity for the charge, they can reduce the number of charged Calystegine C1 ions that reach the mass analyzer, resulting in ion suppression.[1]

• Changes in Droplet Properties: High concentrations of non-volatile matrix components can alter the physical properties of the ESI droplets, such as surface tension and viscosity. This can hinder the efficient formation of gas-phase analyte ions, leading to a suppressed signal.

• Co-elution of Structurally Similar Compounds: Plant matrices, a common source for Calystegine C1, are rich in other alkaloids and polar compounds that may have similar chromatographic behavior and ionization properties, leading to direct competition in the ion source.

Q3: How can I detect the presence of matrix effects in my Calystegine C1 analysis?

A3: Several methods can be employed to assess the presence and extent of matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where you compare the response of Calystegine C1 in a neat solvent to its response when spiked into a blank matrix extract (a sample that does not contain the analyte). A significant difference in the signal intensity indicates the presence of matrix effects.

• Post-Column Infusion: In this qualitative method, a constant flow of a Calystegine C1 standard solution is infused into the LC eluent after the analytical column. A blank matrix sample is then injected. Any dip or rise in the constant signal of Calystegine C1 as the matrix components elute indicates regions of ion suppression or enhancement.

• Comparison of Calibration Curves: You can compare the slope of a calibration curve prepared in a neat solvent with one prepared in the matrix. A statistically significant difference between the slopes is a clear indication of matrix effects.[2]

Troubleshooting Guide

This section provides solutions to common problems encountered during Calystegine C1 mass spectrometry analysis, with a focus on mitigating matrix effects.

Issue 1: Significant Ion Suppression Observed for Calystegine C1

Q: I am observing a much lower signal for Calystegine C1 in my plant extract samples compared to the standard in a clean solvent. What are the likely causes and how can I troubleshoot this?

A: Significant ion suppression is a classic sign of matrix effects. The primary cause is likely the co-elution of high concentrations of interfering compounds from your plant matrix. Here is a step-by-step troubleshooting workflow:

Step 1: Optimize Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components before they enter the LC-MS system.[4]

• Recommendation: Employ a more rigorous sample clean-up method. For plant matrices, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol can be highly effective for removing a broad range of interferences.[5][6][7][8]

  Experimental Protocol: µ-QuEChERS for Calystegine C1 in Leafy Vegetables [5]

  • Weigh 1 g of the homogenized plant sample into a 15 mL centrifuge tube.

  • Add 5 mL of water and vortex for 30 seconds.

  • Add 5 mL of acetonitrile and vortex for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and vortex vigorously for 1 minute.

  • Centrifuge at 5000 rpm for 5 minutes.

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL microcentrifuge tube containing dispersive solid-phase extraction (d-SPE) sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

  • Filter the supernatant through a 0.22 µm filter before LC-MS analysis.

• Causality: The combination of partitioning with acetonitrile and the use of d-SPE with Primary Secondary Amine (PSA) and C18 sorbents helps to remove pigments, fatty acids, and other non-polar to moderately polar interferences that can cause ion suppression.

Step 2: Optimize Chromatographic Separation

If sample preparation alone is insufficient, improving the chromatographic separation of Calystegine C1 from matrix components is the next critical step.

• Recommendation: Switch to a Hydrophilic Interaction Chromatography (HILIC) column. Calystegine C1 is a polar compound, and HILIC is specifically designed for the retention and separation of such analytes, often providing better separation from less polar matrix interferences that are not well-retained.[3][9][10][11][12]

  Workflow for HILIC Method Development:

• Causality: HILIC utilizes a different separation mechanism than reversed-phase chromatography, partitioning polar analytes between a water-enriched layer on the stationary phase and a highly organic mobile phase. This can effectively separate Calystegine C1 from interfering compounds that have different polarities.

Issue 2: Poor Reproducibility and Non-Linear Calibration Curves

Q: My calibration curves for Calystegine C1 are non-linear, and I'm seeing poor reproducibility between injections of the same sample. Could this be due to matrix effects?

A: Yes, both non-linear calibration curves and poor reproducibility are common symptoms of uncompensated matrix effects. The variability in the matrix composition from sample to sample can lead to inconsistent ion suppression or enhancement.

Step 1: Implement an Internal Standard Strategy

The use of an appropriate internal standard (IS) is the most reliable way to correct for matrix effects and improve data quality.

• Recommendation: The gold standard is to use a stable isotope-labeled (SIL) internal standard of Calystegine C1 (e.g., deuterated Calystegine C1). A SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same matrix effects. [1]The ratio of the analyte to the IS signal should remain constant, even in the presence of signal suppression.

  Diagram: Principle of Stable Isotope-Labeled Internal Standard

  Caption: How SIL-IS corrects for matrix effects.

• Challenge and Solution: Commercially available deuterated Calystegine C1 may be difficult to source. In such cases, a structural analog that is not present in the sample and has similar chromatographic and ionization behavior can be used as an alternative. However, it is important to validate that the analog experiences the same degree of matrix effect as Calystegine C1. If resources permit, custom synthesis of a deuterated standard is the most robust solution. [13][14][15][16][17] Step 2: Utilize Matrix-Matched Calibration

If a suitable internal standard is not available, matrix-matched calibration is another effective strategy.

• Recommendation: Prepare your calibration standards in a blank matrix extract that is free of Calystegine C1. This ensures that the standards and the samples experience similar matrix effects. [1] Protocol: Preparation of Matrix-Matched Calibrants

  • Obtain a representative sample of the matrix (e.g., the same type of plant tissue) that is known to be free of Calystegine C1.

  • Extract this blank matrix using the same procedure as for your unknown samples.

  • Spike the resulting blank matrix extract with known concentrations of a Calystegine C1 standard solution to create your calibration curve.

  • Analyze these matrix-matched calibrants alongside your unknown samples.

• Causality: By incorporating the matrix into the calibration standards, the ionization suppression or enhancement is accounted for in the calibration curve, leading to more accurate quantification of the analyte in the unknown samples.

Issue 3: Poor Retention of Calystegine C1 on a C18 Column

Q: I am using a standard C18 column, but Calystegine C1 is eluting very early, close to the void volume, making it susceptible to interferences. How can I improve its retention?

A: Poor retention of polar analytes on non-polar stationary phases like C18 is a common challenge. Besides switching to a HILIC column as mentioned earlier, you can also consider using ion-pairing reagents in your mobile phase.

• Recommendation: Introduce an ion-pairing reagent to the mobile phase. For a basic compound like Calystegine C1, an acidic ion-pairing reagent such as heptafluorobutyric acid (HFBA) can be used.

  Workflow for Using Ion-Pairing Reagents

  Caption: Workflow for optimizing ion-pairing chromatography.

• Causality: The ion-pairing reagent forms a neutral ion-pair with the charged Calystegine C1 molecule. This ion-pair has increased hydrophobicity and, therefore, interacts more strongly with the C18 stationary phase, leading to increased retention. [18][19][20][21]* Important Note: Ion-pairing reagents can sometimes cause ion suppression themselves and may contaminate the MS system. [21]It is crucial to use volatile reagents compatible with mass spectrometry and to thoroughly flush the system after use.

Data Summary Table

Mitigation Strategy	Principle	Pros	Cons	Applicability to Calystegine C1
QuEChERS Sample Prep	Removal of interfering matrix components through extraction and d-SPE.	Effective for a wide range of interferences, relatively fast.	May not be sufficient for highly complex matrices.	Highly recommended for plant matrices.
HILIC Chromatography	Separation based on hydrophilicity, providing orthogonal selectivity to reversed-phase.	Excellent retention for polar analytes like Calystegine C1, often leads to better separation from matrix.	Can have longer equilibration times and be more sensitive to mobile phase composition.	A very suitable alternative to C18 for improved separation.
Ion-Pairing Chromatography	Increases retention of polar analytes on reversed-phase columns by forming a more hydrophobic ion-pair.	Can be used with existing C18 columns.	Can cause ion suppression and MS contamination. [21]	A viable option to improve retention, but requires careful optimization and system maintenance.
Stable Isotope-Labeled IS	Co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction.	The most accurate method for correcting matrix effects. [1]	Can be expensive and may not be commercially available.	The ideal solution for accurate quantification if available or synthesizable.
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix to mimic the matrix effects in the samples.	A practical and effective way to compensate for matrix effects when a SIL-IS is not available.	Requires a source of analyte-free matrix, which can sometimes be difficult to obtain.	A highly recommended approach for accurate quantification.

References

• Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on mu-QuEChERS Combined with HPLC-MS/MS. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. (n.d.). Agilent. Retrieved January 16, 2026, from [Link]

• QuEChERS method combined to liquid chromatography high-resolution mass spectrometry for the accurate and sensitive simultaneous determination of pyrrolizidine and tropane alkaloids in cereals and spices. (2023). ResearchGate. Retrieved January 16, 2026, from [Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. (2022). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Chapter 3: Ion Pair Liquid Chromatography–Mass Spectrometry for Probing the Polar Metabolome. (2021). Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Which ion pair reagents are compatible with LC-MS? (2018). ResearchGate. Retrieved January 16, 2026, from [Link]

• Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances. (2022). MDPI. Retrieved January 16, 2026, from [Link]

• QuEChERS method combined to liquid chromatography high-resolution mass spectrometry for the accurate and sensitive simultaneous determination of pyrrolizidine and tropane alkaloids in cereals and spices. (2023). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. (n.d.). LCGC International. Retrieved January 16, 2026, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc.. Retrieved January 16, 2026, from [Link]

• Hydrophilic interaction chromatography in drug analysis. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. (2025). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. (2023). MDPI. Retrieved January 16, 2026, from [Link]

• Hydrophilic Interaction Chromatography (HILIC) in the Analysis of Antibiotics. (2013). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022). MDPI. Retrieved January 16, 2026, from [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. (2025). MDPI. Retrieved January 16, 2026, from [Link]

• Hydrophilic-Interaction Chromatography: An Update. (n.d.). LCGC International. Retrieved January 16, 2026, from [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). LinkedIn. Retrieved January 16, 2026, from [Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• The Role of LC-MS in Profiling Bioactive Compounds from Plant Waste for Cosmetic Applications: A General Overview. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. (n.d.). IRL @ UMSL. Retrieved January 16, 2026, from [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (n.d.). LCGC International. Retrieved January 16, 2026, from [Link]

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• 5. Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances [mdpi.com]
• 8. QuEChERS method combined to liquid chromatography high-resolution mass spectrometry for the accurate and sensitive simultaneous determination of pyrrolizidine and tropane alkaloids in cereals and spices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydrophilic interaction chromatography (HILIC) in the analysis of antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis [mdpi.com]
• 15. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. irl.umsl.edu [irl.umsl.edu]
• 18. agilent.com [agilent.com]
• 19. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. books.rsc.org [books.rsc.org]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Purity of Isolated Calystegine C1

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the isolation and purification of Calystegine C1. Here, we address common challenges and frequently encountered issues in a practical, question-and-answer format, grounded in established scientific principles and field-proven methodologies.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Calystegine C1, and why is its purity crucial?

A1: Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, notably within the Solanaceae family (e.g., potatoes, eggplants)[1]. Its structure mimics monosaccharides, making it a potent inhibitor of glycosidase enzymes[1]. This inhibitory activity makes Calystegine C1 a valuable tool in carbohydrate metabolism research and a potential therapeutic agent for diseases related to glycosidase malfunction[1]. High purity is paramount for accurate biological and pharmacological studies, as structurally similar impurities, such as other calystegine analogues, can exhibit different inhibitory profiles and confound experimental results.

Q2: What are the primary challenges in isolating high-purity Calystegine C1?

A2: The main challenges stem from the physicochemical properties of calystegines and the complexity of the plant matrix:

• High Polarity and Water Solubility: Calystegines are highly soluble in water, which prevents their extraction into organic solvents using traditional alkaloid isolation methods[2].

• Structural Similarity to Impurities: Calystegine C1 is often present alongside other calystegine analogues (e.g., A3, B1, B2) and precursor tropane alkaloids[1][2]. These compounds share a similar nortropane skeleton, making their chromatographic separation difficult.

• Lack of a UV Chromophore: The calystegine structure does not possess a significant UV-absorbing chromophore, making detection by standard HPLC-UV challenging without derivatization.

• Complex Plant Matrix: Crude plant extracts contain a vast array of primary and secondary metabolites (sugars, amino acids, phenolics, etc.) that can interfere with the purification process.

Q3: Which analytical techniques are recommended for assessing the purity of a final Calystegine C1 sample?

A3: A multi-technique approach is recommended for robust purity assessment:

• High-Performance Liquid Chromatography (HPLC): Often coupled with detectors like Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) for direct analysis, or with UV/fluorescence detectors after derivatization. HPLC is excellent for resolving mixtures of similar compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides high resolution and structural information. However, due to the low volatility of calystegines, a derivatization step, typically silylation, is required to make them amenable to GC analysis[3][4].

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is a powerful, non-destructive technique for determining absolute purity without the need for a specific Calystegine C1 reference standard[5][6][7][8][9][10][11]. It allows for the quantification of the target molecule against a certified internal standard.

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the purification workflow.

Issue 1: Low Yield of Calystegines in the Initial Aqueous Extract

• Question: After the initial extraction and partitioning, I'm detecting very low concentrations of calystegines in my aqueous phase. What could be the cause?

• Answer and Troubleshooting Steps:

  • Incomplete Cell Lysis: Ensure the plant material was finely ground (powdered, if dried, or thoroughly homogenized, if fresh) to maximize the surface area for solvent penetration.

  • Inappropriate Extraction Solvent: While calystegines are highly water-soluble, using a methanol/water or ethanol/water mixture (e.g., 50:50, v/v) can enhance the extraction efficiency by improving solvent penetration into the plant tissue[2].

  • Insufficient Extraction Time/Agitation: Ensure the extraction process is carried out for an adequate duration with sufficient agitation to allow for the diffusion of calystegines from the plant material into the solvent.

  • Incorrect pH: The extraction is typically performed under neutral or slightly acidic conditions. Highly alkaline conditions should be avoided during the initial extraction to prevent potential degradation.

Issue 2: Co-elution of Calystegine C1 with Other Calystegine Analogues during Chromatography

• Question: My HPLC analysis shows a peak for Calystegine C1 that is not fully resolved from what I suspect are Calystegine B1 and B2. How can I improve the separation?

• Answer and Troubleshooting Steps:

  • Understanding the Challenge: Calystegine analogues differ only in the number and stereochemistry of their hydroxyl groups. This subtle difference in polarity makes separation challenging.

  • Optimize the Chromatographic Method (HPLC):

    • Column Selection: A standard C18 column is often used[12]. However, for highly polar compounds like calystegines, a column with a different stationary phase, such as one designed for polar analytes (e.g., a polar-embedded or aqueous C18 phase), may provide better retention and selectivity.

    • Mobile Phase Modification:

      • pH Adjustment: The mobile phase pH can influence the ionization state of the amine group in the nortropane ring. A slightly acidic mobile phase (e.g., using formic acid or phosphoric acid to adjust the pH to around 3-4) is often employed[12]. Experimenting with small pH adjustments can alter the retention and selectivity between the analogues.

      • Solvent Gradient: A shallow gradient of a polar organic solvent (like acetonitrile or methanol) in an aqueous buffer is typically used. Optimizing the gradient steepness is crucial. A slower, more gradual increase in the organic phase concentration can often improve the resolution of closely eluting peaks.

  • Consider a Different Chromatographic Technique: If HPLC optimization is insufficient, consider preparative hydrophilic interaction liquid chromatography (HILIC), which is specifically designed for the separation of highly polar compounds.

Issue 3: Broad or Tailing Peaks in HPLC Analysis

• Question: The peaks for my calystegine standards and samples are broad and show significant tailing. What is causing this?

• Answer and Troubleshooting Steps:

  • Secondary Interactions with the Stationary Phase: The basic amine group on the nortropane ring can interact with residual acidic silanol groups on the silica-based stationary phase, leading to peak tailing.

    • Solution: Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%). The TEA will interact with the active silanol sites, reducing their interaction with the calystegine molecules.

  • Column Overload: Injecting too concentrated a sample can lead to peak broadening and fronting.

    • Solution: Dilute the sample and re-inject.

  • Extra-column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening.

    • Solution: Use tubing with the smallest possible internal diameter and length.

Section 3: Experimental Protocols

Protocol 1: Extraction and Ion-Exchange Chromatography (IEX) for Calystegine Enrichment

This protocol is a foundational method for isolating a calystegine-rich fraction from plant material, such as potato sprouts (Solanum tuberosum).

Materials:

• Fresh potato sprouts

• Methanol/Water (1:1, v/v)

• Dowex® 50WX8 cation-exchange resin (or equivalent)

• 0.1 M HCl (for resin regeneration)

• 2 M Ammonium hydroxide (NH₄OH) (for elution)

• Deionized water

• Homogenizer, centrifuge, rotary evaporator

Procedure:

• Extraction:

  • Homogenize 100 g of fresh potato sprouts in 500 mL of methanol/water (1:1).

  • Stir the homogenate for 4 hours at room temperature.

  • Centrifuge the mixture at 4000 x g for 15 minutes and collect the supernatant.

  • Re-extract the pellet with 250 mL of the same solvent mixture, centrifuge again, and combine the supernatants.

  • Concentrate the combined supernatants under reduced pressure using a rotary evaporator to remove the methanol. The remaining aqueous extract should be approximately 100-150 mL.

  • Filter the aqueous extract through a 0.45 µm filter to remove any particulate matter.

• Cation-Exchange Chromatography:

  • Resin Preparation: Prepare a column with Dowex® 50WX8 resin. Wash the resin thoroughly with deionized water, then activate it by washing with 0.1 M HCl, followed by another wash with deionized water until the eluate is neutral.

  • Sample Loading: Load the filtered aqueous extract onto the prepared cation-exchange column. Calystegines, being basic alkaloids, will bind to the negatively charged resin.

  • Washing: Wash the column with several column volumes of deionized water to remove neutral and acidic compounds (e.g., sugars, organic acids).

  • Elution: Elute the bound calystegines from the column using 2 M NH₄OH. Collect the eluate.

  • Final Step: Evaporate the ammoniacal eluate to dryness under reduced pressure to obtain the enriched calystegine fraction. This fraction can then be used for further purification by techniques like preparative HPLC.

Diagram 1: Calystegine C1 Purification Workflow

Caption: Workflow for the isolation and purity assessment of Calystegine C1.

Protocol 2: Purity Assessment by GC-MS after Silylation

This protocol is for the analysis of the purified Calystegine C1 fraction. Derivatization is necessary to increase the volatility of the polar calystegine molecules.

Materials:

• Dried Calystegine C1 sample

• Pyridine

• Methoxyamine hydrochloride solution (40 mg/mL in pyridine)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS)

• GC-MS system with a suitable capillary column (e.g., ZB-1701 or equivalent)

Procedure:

• Sample Preparation:

  • Place approximately 0.1-0.5 mg of the dried sample into a 2 mL reaction vial. Ensure the sample is completely dry, as water will deactivate the silylation reagents[3].

• Methoximation:

  • Add 10 µL of the methoxyamine hydrochloride solution to the vial.

  • Seal the vial and shake gently at 30°C for 90 minutes. This step protects any potential keto groups.

• Trimethylsilylation (TMS Derivatization):

  • Add 90 µL of MSTFA + 1% TMCS to the vial.

  • Seal the vial and incubate at 37°C for 30 minutes.

  • Cool the sample to room temperature before transferring to a GC vial for analysis.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the derivatized sample in splitless mode.

  • Column: A mid-polarity column is typically suitable.

  • Oven Program: A temperature gradient is used to separate the derivatized compounds. A typical program might be: initial temperature of 70°C (hold for 1 min), ramp to 170°C at 10°C/min, then ramp to 280°C at 30°C/min and hold for 5 min.

  • Mass Spectrometer: Operate in electron impact (EI) mode at 70 eV. Scan a mass range of m/z 40-650.

  • Data Analysis: Identify the TMS-derivatized Calystegine C1 peak by its retention time and mass spectrum. Assess purity by comparing the peak area of Calystegine C1 to the total area of all detected peaks.

Diagram 2: Troubleshooting Logic for Co-elution in HPLC

Caption: Decision tree for troubleshooting poor HPLC peak resolution.

Protocol 3: Absolute Purity Determination by Quantitative NMR (qNMR)

This protocol provides a general framework for determining the absolute purity of a Calystegine C1 sample.

Materials:

• Dried Calystegine C1 sample (approx. 4-12 mg)

• Certified internal standard (e.g., maleic acid, dimethyl sulfone), accurately weighed

• Deuterated solvent (e.g., D₂O or DMSO-d₆), in which both the sample and standard are fully soluble

• High-resolution NMR spectrometer (≥400 MHz)

Procedure:

• Sample Preparation:

  • Accurately weigh the Calystegine C1 sample and the internal standard into a clean, dry NMR tube. Record the weights to at least 0.01 mg precision[5].

  • Add a precise volume of the deuterated solvent (e.g., 600 µL for a 5 mm tube)[5].

  • Ensure complete dissolution by gentle vortexing or sonication.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • Sufficient Relaxation Delay (d1): Set d1 to at least 5 times the longest T₁ relaxation time of the protons being quantified. A conservative value of 30-60 seconds is often used.

    • 90° Pulse Angle: Use a calibrated 90° pulse angle for excitation.

    • Sufficient Scans: Acquire enough scans to achieve a high signal-to-noise ratio (S/N > 250:1) for the peaks to be integrated.

    • Broadband ¹³C Decoupling: Use broadband ¹³C decoupling to remove ¹³C satellites from the proton spectrum, which simplifies integration[10].

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Carefully phase the spectrum manually.

  • Apply a baseline correction.

  • Integrate a well-resolved, non-overlapping signal for Calystegine C1 and a signal for the internal standard.

• Purity Calculation:

  • Calculate the purity using the following formula:

    Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

    Where:

    • I: Integral value of the signal

    • N: Number of protons giving rise to the signal

    • M: Molar mass

    • m: mass

    • P: Purity of the standard

    • analyte refers to Calystegine C1, and std refers to the internal standard.

Section 4: Data Summary

Table 1: Physicochemical Properties of Calystegine C1 and Common Co-isolates

Compound	Molecular Formula	Molar Mass ( g/mol )	Polarity/Hydrophilicity	Comments
Calystegine C1	C₇H₁₃NO₅	191.18	Very High	Five hydroxyl groups.
Calystegine B1	C₇H₁₃NO₄	175.18	High	Four hydroxyl groups.
Calystegine B2	C₇H₁₃NO₄	175.18	High	Four hydroxyl groups, stereoisomer of B1.
Calystegine A3	C₇H₁₃NO₃	159.18	High	Three hydroxyl groups.
Atropine	C₁₇H₂₃NO₃	289.37	Moderate	Classical tropane alkaloid, less polar than calystegines.
Scopolamine	C₁₇H₂₁NO₄	303.35	Moderate	Classical tropane alkaloid, less polar than calystegines.

This table summarizes key properties that influence chromatographic separation. The higher number of hydroxyl groups in Calystegine C1 makes it the most polar among these common analogues, which is a key factor in designing a separation strategy.

References

• TMS Derivitization for GC-MS. (n.d.). Retrieved from [Link]

• Purity by Absolute qNMR Instructions. (n.d.). UIC. Retrieved from [Link]

• Villas-Bôas, S. G., Smart, K. F., Sivakumaran, S., & Lane, G. A. (2005). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolomics, 1(1), 75-85.

• A Guide to Quantitative NMR (qNMR). (n.d.). Emery Pharma. Retrieved from [Link]

• What is the correct way to do TMS derivatization of plant leaves extract for GCMS analysis? (2023, December 9). ResearchGate. Retrieved from [Link]

• Synthesis and Evaluation of Calystegine B2 Analogues as Glycosidase Inhibitors. (2025, August 6). ResearchGate. Retrieved from [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2005). A Routine Experimental Protocol for qHNMR Illustrated with Taxol. Planta Medica, 71(7), 658-663.

• Guide to Ion-Exchange Chromatography. (n.d.). Harvard Apparatus. Retrieved from [Link]

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023, March 15). Metabolites, 13(3), 421.

• Ion Exchange Chromatography. (n.d.). GE Healthcare. Retrieved from [Link]

• Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. (2014, June 20). Analytical and Bioanalytical Chemistry, 406(29), 7549-7559.
• A versatile access to calystegine analogues as potential glycosidases inhibitors. (2009, August 21). Organic & Biomolecular Chemistry, 7(16), 3326-3334.
• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. (2010). Journal of Pharmaceutical and Biomedical Analysis, 51(2), 221-230.
• Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs). (2017). Journal of Pharmaceutical and Biomedical Analysis, 145, 257-268.
• HPLC in Natural Product Analysis: The Detection Issue. (2009, January 14). Planta Medica, 75(7), 719-734.
• Asano, N., Kato, A., Oseki, K., Tomita, E., & Watson, A. A. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 7(8), 1085-1088.

• IDENTIFICATION OF CALYSTEGINES IN PLANTS OF FAMILY ERICACEAE WITH GAS CHROMATOGRAPHY – MASS SPECTROMETRY MET. (n.d.). Semantic Scholar. Retrieved from [Link]

• Efficacy of Different C18 HPLC Analytical Columns in the Analysis of Fumonisins B1 and B2 in Different Matrices. (2021, June 10). Toxins, 13(6), 419.
• A Routine Experimental Protocol for qHNMR Illustrated with Taxol. (2005). Planta Medica, 71(7), 658-663.

• Absolute Purity Determination of a Hygroscopic Substance, Indocyanine Green, Using Quantitative NMR (qNMR). (n.d.). ResearchGate. Retrieved from [Link]

• Calystegine distribution in some solanaceous species. (n.d.). ResearchGate. Retrieved from [Link]

• Comparative Study of Physicochemical and Structural Characteristics of Meat Analogues Produced From Soy and Wheat Proteins. (2025, August 12). Food Science & Nutrition, 13(8), e70780.

Sources

• 1. The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. mdpi.com [mdpi.com]
• 5. pubsapp.acs.org [pubsapp.acs.org]
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• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectroscopyeurope.com [spectroscopyeurope.com]
• 10. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]

Technical Support Center: A Researcher's Guide to Calystegine C1 Experimental Design

Welcome to the technical support center for Calystegine C1 studies. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into refining experimental designs involving this potent glycosidase inhibitor. Here, you will find a comprehensive resource that moves beyond simple protocols to explain the causality behind experimental choices, ensuring your studies are built on a foundation of scientific integrity and logic.

Section 1: Frequently Asked Questions (FAQs) about Calystegine C1

This section addresses common questions that arise when working with Calystegine C1, providing quick and accessible answers to get you started.

1.1. What is Calystegine C1 and what is its primary mechanism of action?

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those from the Solanaceae and Convolvulaceae families.[1] Its structure mimics that of monosaccharides, allowing it to act as a potent and competitive inhibitor of various glycosidase enzymes.[1] By binding to the active site of these enzymes, Calystegine C1 disrupts the normal breakdown of complex carbohydrates into simpler sugars.[1]

1.2. What are the primary applications of Calystegine C1 in research?

Due to its potent glycosidase inhibitory activity, Calystegine C1 is a valuable tool for studying carbohydrate metabolism and enzymatic function.[1] It is also explored for its therapeutic potential in conditions associated with glycosidase malfunction, such as certain metabolic disorders and viral infections.[1]

1.3. How should I prepare a stock solution of Calystegine C1?

Calystegine C1 is soluble in solvents like dimethyl sulfoxide (DMSO).[2] To prepare a stock solution, it is recommended to dissolve the compound in 100% DMSO to create a concentrated stock (e.g., 10 mM). This stock can then be diluted in your aqueous assay buffer to the desired final concentration. The final concentration of DMSO in the assay should be kept low (typically ≤ 0.1%) to avoid solvent effects on enzyme activity or cell viability.[2]

Protocol for Preparing a 10 mM Calystegine C1 Stock Solution in DMSO:

• Weigh out the required amount of Calystegine C1 powder (Molecular Weight: 191.18 g/mol ).[3][4]

• Add the appropriate volume of 100% DMSO to achieve a 10 mM concentration. For example, to make 1 mL of a 10 mM stock solution, dissolve 1.91 mg of Calystegine C1 in 1 mL of DMSO.

• Vortex the solution until the Calystegine C1 is completely dissolved.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

1.4. What are the recommended storage and stability conditions for Calystegine C1?

Calystegine C1 should be stored as a solid at 2-8°C.[1] Stock solutions in DMSO can be stored at -20°C for several months. It is advisable to conduct stability tests on your working solutions under your specific experimental conditions to ensure the integrity of the compound over the duration of your assay.[5][6]

1.5. What are the known inhibitory activities of Calystegine C1 against different glycosidases?

Calystegine C1 exhibits potent inhibition against several glycosidases. Its inhibitory constant (Ki) varies depending on the enzyme and its source.

Enzyme	Source	Ki (µM)
β-Glucosidase	Bovine	15
β-Glucosidase	Human	1.5
β-Glucosidase	Rat	1.0
β-Xylosidase	Human	0.13

Table 1: Inhibitory constants (Ki) of Calystegine C1 against various glycosidases.

Section 2: Troubleshooting Guide for Calystegine C1 Experiments

This section provides detailed troubleshooting advice for common issues encountered during in vitro and in vivo studies with Calystegine C1.

In Vitro Glycosidase Inhibition Assays

A common method for assessing the inhibitory activity of Calystegine C1 is the colorimetric assay using p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate.[7]

Workflow for a Typical Glycosidase Inhibition Assay:

Caption: Workflow for a typical glycosidase inhibition assay.

Troubleshooting Common Problems:

Problem	Possible Cause(s)	Recommended Solution(s)
No or low inhibition observed	1. Inactive Calystegine C1: Improper storage or handling. 2. Incorrect assay conditions: Sub-optimal pH, temperature, or incubation time. 3. Enzyme concentration too high: The amount of inhibitor is insufficient to produce a measurable effect.	1. Use a fresh aliquot of Calystegine C1. Verify storage conditions. 2. Optimize assay conditions according to the enzyme's specifications.[8] 3. Reduce the enzyme concentration to a level where the reaction rate is linear and sensitive to inhibition.[9]
High variability between replicates	1. Pipetting errors: Inaccurate dispensing of small volumes. 2. Incomplete mixing: Reagents not uniformly distributed in the wells. 3. Edge effects in microplate: Evaporation from outer wells.	1. Use calibrated pipettes and practice proper pipetting technique. 2. Gently mix the plate after adding each reagent. 3. Avoid using the outer wells of the plate or fill them with buffer to maintain humidity.
Assay signal is too high or too low	1. Incorrect substrate concentration: Too high a concentration can saturate the enzyme, while too low can limit the reaction rate. 2. Incorrect incubation time: Too short a time may not produce a measurable signal, while too long can lead to substrate depletion.	1. Determine the Michaelis-Menten constant (Km) for the substrate and use a concentration at or below the Km for inhibition studies.[10] 2. Perform a time-course experiment to determine the optimal incubation time where the reaction is linear.

Cell-Based Assays

Cell-based assays provide a more physiologically relevant context to study the effects of Calystegine C1.

Experimental Workflow for a Cell-Based Glycosidase Inhibition Assay:

Caption: Workflow for a cell-based glycosidase inhibition assay.

Troubleshooting Common Problems:

Problem	Possible Cause(s)	Recommended Solution(s)
High cytotoxicity observed	1. High concentration of Calystegine C1: The compound may have off-target effects at high concentrations. 2. High concentration of DMSO: The solvent used to dissolve Calystegine C1 can be toxic to cells.	1. Perform a dose-response curve to determine the optimal non-toxic concentration range. 2. Ensure the final DMSO concentration in the cell culture medium is below the toxic threshold for your cell line (typically <0.1%).
Inconsistent results	1. Variable cell number: Uneven seeding of cells in the microplate. 2. Cell passage number: High passage numbers can lead to phenotypic changes.	1. Ensure a single-cell suspension before seeding and use a multichannel pipette for even distribution. 2. Use cells within a defined passage number range for all experiments.
No effect of Calystegine C1 observed	1. Low cell permeability: The compound may not be efficiently entering the cells. 2. Short incubation time: Insufficient time for the inhibitor to interact with the intracellular target.	1. Consider using permeabilizing agents (with appropriate controls) or alternative delivery methods. 2. Optimize the incubation time to allow for cellular uptake and target engagement.

In Vivo Studies

Designing in vivo experiments with Calystegine C1 requires careful consideration of animal models, dosing, and pharmacokinetic properties.

Considerations for In Vivo Experimental Design:

• Animal Model: Rodents are commonly used, but it's important to note that they may be less sensitive to glycosidase inhibitors compared to other species.[11]

• Dosing and Administration: The route of administration (e.g., oral gavage, intraperitoneal injection) and the dosing regimen should be carefully selected based on the research question and the compound's properties.

• Toxicity: While a 28-day study in mice showed no mortality or clinical signs of toxicity for Calystegine C1, it is crucial to perform dose-range finding studies to determine the maximum tolerated dose (MTD) in your specific model.[12]

• Pharmacokinetics: Understanding the absorption, distribution, metabolism, and excretion (ADME) of Calystegine C1 is critical for interpreting in vivo data. While specific pharmacokinetic data for Calystegine C1 is limited, studies on other tropane alkaloids can provide a starting point for experimental design.[11]

Troubleshooting Common Problems:

Problem	Possible Cause(s)	Recommended Solution(s)
Lack of efficacy in vivo	1. Poor bioavailability: The compound may not be reaching the target tissue in sufficient concentrations. 2. Rapid metabolism or clearance: The compound is quickly eliminated from the body.	1. Investigate different formulations or administration routes to improve absorption. 2. Conduct pharmacokinetic studies to determine the compound's half-life and optimize the dosing frequency.[11]
Adverse effects observed	1. Off-target toxicity: The compound may be interacting with unintended biological targets. 2. Vehicle-related toxicity: The solvent or formulation used to deliver the compound may be causing adverse effects.	1. Perform toxicology studies to identify potential off-target effects. 2. Include a vehicle-only control group to assess the effects of the formulation.

Section 3: Quality Control and Analytical Methods

Ensuring the purity and identity of your Calystegine C1 is paramount for reproducible and reliable experimental results.

3.1. Purity Assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for assessing the purity of Calystegine C1. A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with an additive like formic acid) can be used to separate Calystegine C1 from potential impurities.[13][14]

• Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer (LC-MS) can provide information on the molecular weight of the compound and its fragments, confirming its identity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information and can be used to confirm the identity and purity of Calystegine C1.

3.2. Quantification:

• Quantitative HPLC (qHPLC): A validated HPLC method with a suitable standard curve can be used to accurately quantify the concentration of Calystegine C1 in your stock solutions and experimental samples.[13]

References

• Brocklehurst, K., & Topham, C. M. (1992). Some classical errors in the kinetic analysis of enzyme reactions. Biochemical Society transactions, 20(4), 433–439. [Link]

• Cornish-Bowden, A. (2002). Detection of errors of interpretation in experiments in enzyme kinetics. Journal of Biological Chemistry, 277(28), 24921-24926. [Link]

• Palanuvej, C., et al. (2021). Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. Molecules, 26(11), 3293. [Link]

• Pearson. (n.d.). Enzyme Kinetics Explained. [Link]

• National Center for Biotechnology Information. (n.d.). Ultra High Throughput Screening of Natural Product Extracts to Identify Pro-apoptotic Inhibitors of Bcl-2 Family Proteins. [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison of Calystegine C1 and Calystegine B2: Potency and Selectivity in Glycosidase Inhibition

For Immediate Release to the Scientific Community

Calystegines, a class of polyhydroxylated nortropane alkaloids found in various plant species, have garnered significant attention for their potent glycosidase inhibitory activities.[1][2] Their structural resemblance to monosaccharides allows them to competitively bind to the active sites of glycosidase enzymes, thereby disrupting carbohydrate metabolism.[3] This inhibitory action makes them valuable tools for biochemical research and potential therapeutic agents for conditions linked to glycosidase malfunction, such as diabetes and certain viral infections.[3][4]

This guide provides an in-depth comparison of two prominent calystegines, C1 and B2, focusing on their differential inhibitory activities against key glycosidase enzymes. By examining their structure-activity relationships, we aim to provide researchers, scientists, and drug development professionals with a clear understanding of their respective potencies and selectivities.

Structural Differences: The Basis of Functional Divergence

Calystegine C1 and B2 are both nortropane alkaloids, but they differ in their degree of hydroxylation. Calystegine C1 possesses five hydroxyl groups, making it the more hydroxylated of the two.[1] This seemingly minor structural variance has a profound impact on their biological activity, particularly their inhibitory potency and selectivity towards different glycosidases. The number, position, and stereochemistry of these hydroxyl groups are critical determinants of their inhibitory profiles.[1]

Comparative Inhibitory Activity: A Tale of Two Glycosidases

The primary distinction in the bioactivity of Calystegine C1 and B2 lies in their preferential inhibition of different classes of glycosidases. Experimental data from studies on mammalian liver enzymes clearly demonstrates this selectivity.

Calystegine C1 has emerged as a highly potent and selective inhibitor of β-glucosidase .[5][6] In contrast, Calystegine B2 is a strong competitive inhibitor of α-galactosidase .[1][5][6][7] While Calystegine B2 also exhibits inhibitory effects on β-glucosidase, its potency can vary depending on the enzyme source.[1][5]

The following table summarizes the comparative inhibitory constants (Ki) of Calystegine C1 and B2 against various mammalian glycosidases:

Glycosidase Enzyme	Source	Calystegine C1 (Ki, µM)	Calystegine B2 (Ki, µM)
β-Glucosidase	Bovine Liver	15[5][8]	Not specified
Human Liver	1.5[5][8]	Not specified
Rat Liver	1[5][8]	4[1]
α-Galactosidase	General	No significant inhibition[6]	7[1]
β-Xylosidase	Human	0.13[5][8]	Not specified
Sucrase	Human Intestinal	Not specified	Inhibits activity[9]

Note: Lower Ki values indicate stronger inhibitory activity.

This data underscores the principle that increased hydroxylation in calystegines, as seen in C1, correlates with more potent inhibition of β-glucosidases.[1]

Experimental Protocol: In Vitro α-Glucosidase Inhibitory Assay

To provide a practical context for these findings, we present a generalized protocol for an in vitro α-glucosidase inhibitory assay, a common method for evaluating the efficacy of compounds like calystegines.

Objective: To determine the inhibitory effect of a test compound (e.g., Calystegine C1 or B2) on the activity of α-glucosidase.

Materials:

• α-glucosidase enzyme solution (e.g., from Saccharomyces cerevisiae)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate

• Phosphate buffer (pH 6.8)

• Test compound (Calystegine C1 or B2) at various concentrations

• Sodium carbonate (Na2CO3) solution to stop the reaction

• 96-well microplate

• Microplate reader

Procedure:

• Preparation: Prepare serial dilutions of the test compound in phosphate buffer.

• Enzyme Pre-incubation: In a 96-well microplate, add a specific volume of the α-glucosidase enzyme solution to each well. Then, add the test compound solutions at different concentrations to the respective wells. A control well should contain the enzyme and buffer without the test compound. Incubate the plate for a predetermined time (e.g., 5-10 minutes) at 37°C.[10]

• Substrate Addition: Initiate the enzymatic reaction by adding the pNPG substrate solution to all wells.[10]

• Incubation: Incubate the microplate at 37°C for a specific duration (e.g., 20-30 minutes).[10]

• Reaction Termination: Stop the reaction by adding sodium carbonate solution to each well. The addition of sodium carbonate will change the pH and inactivate the enzyme.[10]

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 405 nm) using a microplate reader. The absorbance is proportional to the amount of p-nitrophenol released by the enzymatic cleavage of pNPG.[10]

• Calculation of Inhibition: The percentage of α-glucosidase inhibition is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the control well and Abs_sample is the absorbance of the wells containing the test compound.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the in vitro α-glucosidase inhibitory assay.

Caption: Workflow of the in vitro α-glucosidase inhibitory assay.

Biological Implications: The Impact on Cellular Pathways

The inhibition of glycosidases by calystegines can have significant downstream effects on various biological pathways. For instance, α-glucosidase inhibitors play a crucial role in managing type 2 diabetes by delaying carbohydrate digestion and consequently reducing the postprandial increase in blood glucose levels.

The following diagram illustrates the simplified mechanism of action of an α-glucosidase inhibitor in the context of carbohydrate digestion.

Caption: Inhibition of carbohydrate digestion by an α-glucosidase inhibitor.

Conclusion

References

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• Molyneux, R. J., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 7(4), 531–536. [Link]

• Schäfer, A., et al. (2013). Inhibition of human intestinal α-glucosidases by calystegines. Journal of Agricultural and Food Chemistry, 61(27), 6534–6540. [Link]

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• Molyneux, R. J., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Oxford Academic. [Link]

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• Molyneux, R. J., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. ResearchGate. [Link]

• Molyneux, R. J., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. FAO AGRIS. [Link]

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A Senior Application Scientist's Guide to Validating Calystegine C1's Effect on Specific Glycosidases

For researchers, scientists, and drug development professionals, the precise validation of a compound's inhibitory effect on specific enzymes is paramount. This guide provides an in-depth, technical comparison of Calystegine C1, a polyhydroxylated nortropane alkaloid, with other well-known glycosidase inhibitors. We will delve into the causality behind experimental choices, provide self-validating protocols, and present comparative data to offer a comprehensive understanding of Calystegine C1's potential in therapeutic and research applications.

Introduction: The Significance of Glycosidase Inhibition and the Rise of Calystegines

Glycosidases are a ubiquitous class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates, playing critical roles in various biological processes, from digestion to glycoprotein processing.[1] Their dysfunction is implicated in numerous diseases, including diabetes, viral infections, and lysosomal storage disorders.[2] Consequently, the discovery and characterization of potent and specific glycosidase inhibitors are of significant therapeutic interest.[2]

Calystegines are a family of polyhydroxylated nortropane alkaloids found in plants such as the Solanaceae and Convolvulaceae families.[3] Their structural resemblance to monosaccharides allows them to act as competitive inhibitors of glycosidase enzymes by binding to the active site.[3] Among these, Calystegine C1 has emerged as a particularly potent inhibitor of certain mammalian glycosidases, warranting a thorough investigation of its specificity and efficacy compared to other established inhibitors.

Mechanism of Action: A Competitive Edge in the Active Site

Calystegine C1, like other iminosugar inhibitors, functions by mimicking the transition state of the natural substrate in the active site of a glycosidase.[3] The polyhydroxylated structure of Calystegine C1 allows it to form multiple hydrogen bonds with the amino acid residues in the enzyme's active site, effectively blocking the entry of the natural substrate and preventing catalysis. This competitive inhibition is a key aspect of its mechanism.

To visualize this process, consider the general workflow for validating a glycosidase inhibitor:

Caption: Experimental workflow for glycosidase inhibition assay.

Comparative Inhibitory Profile: Calystegine C1 vs. The Field

A direct, quantitative comparison of inhibitory activity is essential for evaluating a novel inhibitor. The following table summarizes the available inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of Calystegine C1 against other prominent glycosidase inhibitors, castanospermine and deoxynojirimycin.

Glycosidase	Inhibitor	Source Organism	Ki (µM)	IC50 (µM)	Reference
β-Glucosidase	Calystegine C1	Human	1.5	[4]
Calystegine C1	Bovine	15	[4]
Calystegine C1	Rat	1	[4]
Castanospermine	~5	[5]
α-Galactosidase	Calystegine C1
Castanospermine
α-Glucosidase I	Castanospermine	0.12	[6]
Deoxynojirimycin
α-Glucosidase II	Deoxynojirimycin	[7]
Maltase	Deoxynojirimycin	[8]
Sucrase	Castanospermine	0.02	[9]

Experimental Protocols: A Step-by-Step Guide to Validation

To ensure the trustworthiness and reproducibility of your findings, the following detailed protocols for β-glucosidase and α-galactosidase inhibition assays are provided.

Protocol 1: β-Glucosidase Inhibition Assay

This protocol is designed to determine the inhibitory effect of Calystegine C1 on β-glucosidase activity using the chromogenic substrate p-nitrophenyl-β-D-glucopyranoside (pNPG).

Materials:

• β-Glucosidase from almond meal

• p-Nitrophenyl-β-D-glucopyranoside (pNPG)

• Calystegine C1

• Castanospermine (for comparison)

• Deoxynojirimycin (for comparison)

• 50 mM Sodium Acetate Buffer (pH 5.0)

• 1 M Sodium Carbonate (Na₂CO₃)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of β-glucosidase in sodium acetate buffer.

  • Prepare a stock solution of pNPG in sodium acetate buffer.

  • Prepare stock solutions of Calystegine C1, castanospermine, and deoxynojirimycin in the appropriate solvent (e.g., water or buffer). Perform serial dilutions to obtain a range of inhibitor concentrations.

• Assay Setup:

  • In a 96-well plate, add 20 µL of each inhibitor dilution to the respective wells. For the control (100% enzyme activity), add 20 µL of the solvent used for the inhibitors.

  • Add 20 µL of the β-glucosidase solution to all wells.

  • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction:

  • Initiate the reaction by adding 20 µL of the pNPG solution to all wells.

  • Incubate the plate at 37°C for 30 minutes.

• Stopping the Reaction:

  • Terminate the reaction by adding 100 µL of 1 M Na₂CO₃ to each well. The addition of the alkaline solution will stop the enzymatic reaction and develop the yellow color of the p-nitrophenol product.

• Data Acquisition and Analysis:

  • Measure the absorbance at 405 nm using a microplate reader.

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [ (A_control - A_inhibitor) / A_control ] * 100 Where:

    • A_control is the absorbance of the control (enzyme + substrate, no inhibitor).

    • A_inhibitor is the absorbance in the presence of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

Protocol 2: α-Galactosidase Inhibition Assay

This protocol details the procedure for assessing the inhibitory activity of Calystegine C1 against α-galactosidase, a key enzyme in the metabolism of certain glycosphingolipids.

Materials:

• α-Galactosidase from green coffee beans[10][11][12]

• p-Nitrophenyl-α-D-galactopyranoside (pNP-Gal)

• Calystegine C1

• Citrate-phosphate buffer (pH 4.6)

• Sodium borate buffer (pH 9.8)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of α-galactosidase in citrate-phosphate buffer.

  • Prepare a stock solution of pNP-Gal in citrate-phosphate buffer.

  • Prepare stock solutions and serial dilutions of Calystegine C1 as described in Protocol 1.

• Assay Setup:

  • In a 96-well plate, add 10 µL of each inhibitor dilution to the designated wells. For the control, add 10 µL of the inhibitor solvent.

  • Add 20 µL of the α-galactosidase solution to all wells.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Enzymatic Reaction:

  • Start the reaction by adding 20 µL of the pNP-Gal solution to each well.

  • Incubate the plate at 37°C for 20 minutes.

• Stopping the Reaction:

  • Stop the reaction by adding 150 µL of sodium borate buffer to each well.

• Data Acquisition and Analysis:

  • Measure the absorbance at 405 nm.

  • Calculate the percentage of inhibition and determine the IC50 value as described in Protocol 1.

Visualizing the Broader Context: Glycosidase Inhibitor Classes

Calystegine C1 belongs to the broader class of iminosugar glycosidase inhibitors. Understanding its place among other inhibitor classes is crucial for appreciating its unique properties.

Caption: Classification of common glycosidase inhibitors.

Conclusion and Future Directions

This guide provides a foundational framework for the validation of Calystegine C1's inhibitory effects on specific glycosidases. The presented protocols, when executed with precision, will yield reliable and reproducible data, enabling a robust comparison with other inhibitors. The potent and selective nature of Calystegine C1 against certain mammalian glycosidases, as suggested by the available data, highlights its potential for further investigation in drug discovery programs targeting diseases associated with glycosidase dysregulation. Future research should focus on expanding the comparative analysis to a wider range of glycosidases and on elucidating the precise molecular interactions through structural biology studies.

References

• Deoxynojirimycin | glucosidase I/II inhibitor | Buy from Supplier AdooQ®. AdooQ BioScience. Available from: [Link]

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• Asano N. Glycosidase inhibitors: update and perspectives on practical use. Glycobiology. 2003;13(10):93R-104R.

• Castanospermine - Grokipedia. Grokipedia. Available from: [Link]

• Alonzi DS, et al. Synthetic 1-deoxynojirimycin N-substituted peptides offer prolonged disruption to N-linked glycan processing. Chemistry. 2014;20(38):12018-23.

• Beta-Glucosidase, from Sweet Almonds. AmericanBio. Available from: [Link]

• Molyneux RJ, et al. Calystegins, a novel class of alkaloid glycosidase inhibitors. Arch Biochem Biophys. 1993;304(1):81-8.
• Asano N, et al. The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology. 1997;7(8):1085-8.

• Inhibition of human intestinal α-glucosidases by calystegines. PubMed. 2013. Available from: [Link]

• The effects of calystegines isolated from edible fruits and Vegetables on mammalian liver glycosidases. ResearchGate. 2025. Available from: [Link]

• Stegelmeier BL, et al. The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice. Semantic Scholar. 2008. Available from: [Link]

• b-Glucosidase, Almond from United States Biological | Biosave. Biosave. Available from: [Link]

• Taylor DL, et al. Inhibition of alpha-glucosidase I of the glycoprotein-processing enzymes by 6-O-butanoyl castanospermine (MDL 28574) and its consequences in human immunodeficiency virus-infected T cells. Antimicrob Agents Chemother. 1994;38(8):1780-7.
• Guo S, et al. Mechanism for the Inhibitory Effect of 1-Deoxynojirimycin on α-Glucosidase. Food Science. 2019;40(5):45-50.
• Li T, et al. Chemical synthesis, inhibitory activity and molecular mechanism of 1-deoxynojirimycin–chrysin as a potent α-glucosidase inhibitor. RSC Adv. 2018;8(56):32065-32072.
• Asano N, et al. Alkaloid Glycosidase Inhibitors. In: Comprehensive Natural Products Chemistry. Elsevier; 1999:105-136.

• Glycosidase inhibitory activity values of IC50 a (µM). ResearchGate. Available from: [Link]

• Rhodehouse RA, et al. Castanospermine-glucosides as selective disaccharidase inhibitors. Biochem Pharmacol. 1996;52(5):725-30.
• Sharma S, et al. Exploring the Potential of Chemical Inhibitors for Targeting Post-translational Glycosylation of Coronavirus (SARS-CoV-2). ACS Omega. 2022;7(31):27040-27056.

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• Apparent IC 50 Values and Inhibitory Constants (K i ) for in Vitro Inhibition of α-and β-Glucosidase Activity by Compounds 3−5, DNJ, and AMP-DNM. ResearchGate. Available from: [Link]

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A Senior Application Scientist's Guide to Glycosidase Inhibitors: A Comparative Analysis of Calystegine C1

For researchers, scientists, and drug development professionals navigating the intricate world of glycosidase inhibitors, the selection of the appropriate tool is paramount. This guide provides an in-depth, objective comparison of Calystegine C1, a polyhydroxylated nortropane alkaloid, with other prominent glycosidase inhibitors. By delving into their mechanisms of action, inhibitory specificity, and potency, supported by experimental data and protocols, this document aims to empower informed decisions in your research endeavors.

The Landscape of Glycosidase Inhibition: A Mechanistic Overview

Glycosidases are a ubiquitous class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates and glycoconjugates. Their roles are fundamental to a vast array of biological processes, from digestion and lysosomal catabolism to glycoprotein processing and quality control in the endoplasmic reticulum. Consequently, the inhibition of these enzymes presents significant therapeutic opportunities for a multitude of diseases, including diabetes, viral infections, and cancer.

The majority of well-characterized glycosidase inhibitors, including Calystegine C1, deoxynojirimycin (DNJ), and castanospermine, are iminosugars. These natural or synthetic compounds are structural mimics of the monosaccharide substrates of glycosidases, featuring a nitrogen atom in place of the endocyclic oxygen.[1] This substitution allows them to competitively bind to the enzyme's active site, disrupting the catalytic process.

The inhibitory potency of these iminosugars is largely attributed to their ability to mimic the charge and geometry of the transition state of the glycosidic bond cleavage.[1] At physiological pH, the nitrogen atom in the iminosugar ring is often protonated, resembling the oxocarbenium ion-like transition state of the natural substrate.[1][2]

Caption: Competitive inhibition of glycosidase by an iminosugar.

A Comparative Analysis of Inhibitory Potency and Specificity

The efficacy of a glycosidase inhibitor is defined by its potency (typically measured as the half-maximal inhibitory concentration, IC50, or the inhibition constant, Ki) and its specificity towards different glycosidase enzymes. A highly desirable inhibitor exhibits low IC50/Ki values against its target enzyme and high values against other glycosidases, minimizing off-target effects.

This section provides a comparative overview of Calystegine C1 against other well-known glycosidase inhibitors. The data presented is compiled from multiple studies, and it is crucial to note that experimental conditions, such as enzyme source and assay pH, can influence the observed inhibitory values.

Inhibitor	Enzyme	Source	Ki (µM)	Reference
Calystegine C1	β-Glucosidase	Human	1.5	[3]
β-Glucosidase	Rat	1	[3]
β-Glucosidase	Bovine	15	[3]
β-Xylosidase	Human	0.13	[3]
Calystegine B1	β-Glucosidase	Human	10	[3]
β-Glucosidase	Rat	1.9	[3]
β-Glucosidase	Bovine	150	[3]
Calystegine B2	β-Glucosidase	Almond	1.9	[4]
α-Galactosidase	Coffee Bean	0.86	[4]
β-Glucosidase	-	3	[5]
α-Galactosidase	-	7	[5]
Calystegine A3	β-Glucosidase	-	43	[5]
α-Galactosidase	-	190	[5]
Castanospermine	α-Glucosidase I & II	-	~0.1-10	[3]
Deoxynojirimycin (DNJ)	α-Glucosidase I & II	-	Potent Inhibitor	[6]

Key Insights from the Data:

• Potency of Calystegine C1: Calystegine C1 demonstrates potent, competitive inhibition of β-glucosidase from mammalian sources, with Ki values in the low micromolar range.[3] It is also a remarkably potent inhibitor of human β-xylosidase.[3]

• Structure-Activity Relationship in Calystegines: The degree of hydroxylation in the calystegine structure significantly impacts inhibitory activity. The pentahydroxylated Calystegine C1 and the tetrahydroxylated Calystegine B-group compounds are generally more potent inhibitors than the trihydroxylated Calystegine A3.[5]

• Specificity: The addition of a hydroxyl group at the C6 position, as seen in Calystegines B1 and C1, appears to enhance inhibitory activity towards β-glucosidase and β-galactosidase while reducing or eliminating inhibition of α-galactosidase.[4] This highlights the potential for developing highly specific inhibitors based on the calystegine scaffold.

• Comparison with Other Inhibitors: While direct, side-by-side comparisons are limited in the literature, the Ki values for Calystegine C1 against β-glucosidase are comparable to the potent inhibition of α-glucosidases by castanospermine.[3][5]

Experimental Protocol: In Vitro Glycosidase Inhibition Assay

To ensure the scientific integrity and reproducibility of findings, a detailed and validated experimental protocol is essential. The following is a step-by-step methodology for a standard in vitro glycosidase inhibition assay using the chromogenic substrate p-nitrophenyl-β-D-glucopyranoside (pNPG).

Objective: To determine the inhibitory effect of a compound (e.g., Calystegine C1) on β-glucosidase activity.

Principle: β-glucosidase hydrolyzes the colorless substrate pNPG to release glucose and p-nitrophenol. Under alkaline conditions, p-nitrophenol is converted to the p-nitrophenolate ion, which is yellow and can be quantified spectrophotometrically at 405 nm. The rate of p-nitrophenol formation is directly proportional to the enzyme activity.

Caption: Workflow for the in vitro glycosidase inhibition assay.

Materials:

• β-Glucosidase from a specified source (e.g., almond, bovine liver)

• p-Nitrophenyl-β-D-glucopyranoside (pNPG)

• Calystegine C1 and other inhibitors of interest

• Sodium acetate buffer (e.g., 50 mM, pH 5.0)

• Sodium carbonate (Na2CO3) solution (e.g., 1 M) for stopping the reaction

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

• Incubator set to the optimal temperature for the enzyme (e.g., 37°C)

Procedure:

• Preparation of Reagents:

  • Prepare all solutions in the appropriate buffer and allow them to reach the assay temperature before use.

  • Prepare a stock solution of pNPG (e.g., 10 mM).

  • Prepare serial dilutions of the inhibitor (e.g., Calystegine C1) at various concentrations.

• Assay Setup (in a 96-well plate):

  • Test wells: Add a defined volume of buffer, enzyme solution, and the inhibitor solution at different concentrations.

  • Control (100% activity): Add buffer, enzyme solution, and the solvent used for the inhibitor.

  • Blank (substrate only): Add buffer and substrate solution (to account for any non-enzymatic hydrolysis of pNPG).

  • Blank (enzyme only): Add buffer and enzyme solution (to account for any background absorbance from the enzyme).

• Pre-incubation:

  • Pre-incubate the plate at the optimal temperature for the enzyme for a short period (e.g., 5-10 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction:

  • Add a defined volume of the pNPG substrate solution to all wells to start the reaction.

• Incubation:

  • Incubate the plate at the optimal temperature for a specific period (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction:

  • Stop the reaction by adding a defined volume of the sodium carbonate solution to each well. This will also induce the color change of the p-nitrophenol.

• Measurement:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis:

  • Correct the absorbance readings by subtracting the appropriate blank values.

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Concluding Remarks

Calystegine C1 stands out as a potent and selective inhibitor of certain glycosidases, particularly mammalian β-glucosidase and β-xylosidase. Its unique nortropane alkaloid structure provides a valuable scaffold for the design of novel therapeutic agents. The comparative data presented in this guide, alongside the detailed experimental protocol, offers a solid foundation for researchers to evaluate and utilize Calystegine C1 and other glycosidase inhibitors in their specific applications. As with any scientific endeavor, careful consideration of experimental design and rigorous data analysis are paramount to achieving reliable and impactful results.

References

• Molyneux, R. J., et al. (1995). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Journal of Agricultural and Food Chemistry, 43(10), 2697-2701. [Link]

• Molyneux, R. J., et al. (1993). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of Biochemistry and Biophysics, 304(1), 81-88. [Link]

• PubChem. (n.d.). Calystegine C1. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Deoxynojirimycin. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Castanospermine. National Center for Biotechnology Information. [Link]

• Asano, N., et al. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. European Journal of Biochemistry, 248(2), 294-303. [Link]

• Gloster, T. M., & Davies, G. J. (2010). Glycosidase inhibition: assessing mimicry of the transition state. Organic & Biomolecular Chemistry, 8(2), 305-320. [Link]

• Gross, L. S., et al. (2006). Inhibition of Human Intestinal α-Glucosidases by Calystegines. Journal of Agricultural and Food Chemistry, 54(12), 4236-4241. [Link]

• Sunkara, R., & Vattem, D. A. (2018). In vitro α-glucosidase inhibitory assay. protocols.io. [Link]

• Gruters, R. A., et al. (1987). Antiretroviral Activity of Castanospermine and Deoxynojirimycin, Specific Inhibitors of Glycoprotein Processing. Biochemical and Biophysical Research Communications, 148(1), 206-210. [Link]

• Gross, L. S., et al. (2008). The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice. Toxicologic Pathology, 36(5), 651-659. [Link]

• Watson, A. A., et al. (2001). Alkaloid Glycosidase Inhibitors. In Comprehensive Natural Products Chemistry (pp. 305-359). Elsevier. [Link]

• Hempel, A., et al. (1993). Glucosidase inhibitors: structures of deoxynojirimycin and castanospermine. Journal of Medicinal Chemistry, 36(25), 4082-4086. [Link]

• Bols, M., et al. (2013). Enzyme inhibition by iminosugars: analysis and insight into the glycosidase-iminosugar dependency of pH. FEBS Journal, 280(16), 3836-3847. [Link]

• Zechel, D. L., et al. (2003). Iminosugar glycosidase inhibitors: structural and thermodynamic dissection of the binding of isofagomine and 1-deoxynojirimycin to beta-glucosidases. Journal of the American Chemical Society, 125(47), 14313-14323. [Link]

• Kato, A., et al. (2015). Isolation and SAR studies of bicyclic iminosugars from Castanospermum australe as glycosidase inhibitors. Phytochemistry, 110, 126-133. [Link]

• Gross, P., et al. (1989). Different effects of the glucosidase inhibitors 1-deoxynojirimycin, N-methyl-1-deoxynojirimycin and castanospermine on the glycosylation of rat alpha 1-proteinase inhibitor and alpha 1-acid glycoprotein. Biochemical Journal, 262(3), 819-823. [Link]

• Asano, N. (2003). Glycosidase inhibitors: updates and perspectives on practical use. Glycobiology, 13(10), 93R-104R. [Link]

• Pinto, B. M. (Ed.). (2008). Iminosugars: From Synthesis to Therapeutic Applications. John Wiley & Sons. [Link]

• Biology LibreTexts. (2021). 6.4: Enzyme Inhibition. [Link]

• ResearchGate. (n.d.). Glycosidase mechanisms for hydrolysis. [Link]

• ResearchGate. (n.d.). Chemical structure of six calystegines. [Link]

• ResearchGate. (n.d.). Chemical structure of 1-Deoxynojirimycin. [Link]

• DrugFuture. (n.d.). Castanospermine. [Link]

• University of Leeds. (n.d.). Enzyme inhibitors. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Calystegine C1 Quantification

For: Researchers, scientists, and drug development professionals

Introduction: The Significance of Accurate Calystegine C1 Quantification

Calystegine C1, a polyhydroxylated nortropane alkaloid, is a potent glycosidase inhibitor with significant therapeutic potential.[1] Found in various plant species, particularly within the Solanaceae family such as potatoes (Solanum tuberosum), its ability to modulate carbohydrate metabolism has garnered interest in drug development for conditions like diabetes.[1][2][3] Accurate and precise quantification of Calystegine C1 in diverse matrices, from raw plant materials to biological samples, is paramount for pharmacokinetic studies, quality control of herbal medicines, and the development of novel therapeutics.

This guide provides a comprehensive cross-validation of four principal analytical methodologies for Calystegine C1 quantification: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Capillary Electrophoresis (CE). We will delve into the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a comparative analysis of their performance based on key validation parameters as defined by the International Council for Harmonisation (ICH) guidelines.[4]

Methodology Comparison: A High-Level Overview

The choice of an analytical method is a critical decision driven by the specific requirements of the study, including sensitivity, selectivity, sample matrix complexity, and available instrumentation. The following table provides a summary comparison of the four techniques discussed in this guide.

Feature	HPLC-UV	GC-MS	LC-MS/MS	Capillary Electrophoresis (CE)
Principle	Separation based on polarity and interaction with a stationary phase, with detection via UV absorbance.	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, with detection by mass spectrometry.	Separation based on polarity, with highly selective and sensitive detection by tandem mass spectrometry.	Separation based on the electrophoretic mobility of charged species in an electric field.[5]
Derivatization	Not required.	Typically required to increase volatility.[3][6]	Not generally required.	Not required for charged analytes.
Sensitivity	Moderate.	High.	Very High.	High.
Selectivity	Moderate, susceptible to co-eluting interferences.	High, based on mass fragmentation patterns.	Very High, based on specific precursor-product ion transitions.	High, based on charge-to-size ratio.
Sample Throughput	High.	Moderate, due to derivatization and longer run times.	High.	High.
Matrix Effects	Moderate.	Low.	Can be significant (ion suppression/enhancement).	Low.
Instrumentation Cost	Low to Moderate.	Moderate to High.	High.	Moderate.

Detailed Experimental Protocols and Workflows

A robust and reproducible analytical method begins with meticulous sample preparation. For Calystegine C1, which is often present in complex plant matrices, the extraction and clean-up steps are critical for obtaining accurate and reliable results.

Sample Preparation from Plant Material (e.g., Potato Peels)

The following protocol is a generalized procedure for the extraction of calystegines from plant tissues.

Protocol:

• Homogenization: Weigh approximately 1 gram of fresh or freeze-dried plant material (e.g., potato peels) and grind to a fine powder using a mortar and pestle or a mechanical grinder.[7]

• Extraction: Add 10 mL of 80% methanol to the powdered sample in a centrifuge tube. Vortex vigorously for 1 minute and then sonicate for 30 minutes in a water bath.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collection: Carefully decant the supernatant into a clean tube.

• Re-extraction: Repeat the extraction process (steps 2-4) on the pellet twice more. Combine all supernatants.

• Evaporation: Evaporate the combined supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 1 mL of mobile phase for HPLC and LC-MS/MS, or an appropriate buffer for CE) for analysis.

• Purification (Optional but Recommended): For cleaner samples, especially for HPLC-UV, a solid-phase extraction (SPE) step using a strong cation exchange (SCX) cartridge can be employed to purify the calystegines.[2]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of various compounds. For Calystegine C1, which lacks a strong chromophore, detection is typically performed at low UV wavelengths.

Experimental Protocol

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of 0.1% phosphoric acid in water and acetonitrile (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

Workflow Diagram

Caption: HPLC-UV workflow for Calystegine C1 analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, making it a powerful tool for alkaloid analysis. However, the non-volatile nature of Calystegine C1 necessitates a derivatization step to increase its volatility for gas-phase separation.[6][8]

Experimental Protocol

• Derivatization (Silylation):

  • To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Heat the mixture at 70°C for 30 minutes.

  • After cooling to room temperature, the sample is ready for injection.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 50-500) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Workflow Diagram

Caption: GC-MS workflow for Calystegine C1 analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for trace-level quantification in complex matrices due to its exceptional sensitivity and selectivity.[8] It combines the separation power of liquid chromatography with the precise detection of tandem mass spectrometry.

Experimental Protocol

• Instrumentation: An HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A typical gradient would start with a low percentage of B, increasing over time to elute the analyte.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor ion for Calystegine C1 ([M+H]⁺) is m/z 192.1. Product ions for quantification and qualification would need to be determined by direct infusion of a standard.

Workflow Diagram

Caption: LC-MS/MS workflow for Calystegine C1 analysis.

Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that is particularly well-suited for the analysis of charged molecules like Calystegine C1.[9] It offers advantages such as short analysis times and low sample and reagent consumption.[9]

Experimental Protocol

• Instrumentation: A capillary electrophoresis system with a UV or diode array detector.

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length).

• Background Electrolyte (BGE): 50 mM phosphate buffer, pH 2.5.

• Separation Voltage: 25 kV.

• Temperature: 25°C.

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

• Detection: Direct UV detection at 195 nm.

Workflow Diagram

Caption: CE workflow for Calystegine C1 analysis.

Validation and Performance Comparison

Method validation is crucial to ensure that an analytical procedure is suitable for its intended purpose.[4] The following table summarizes typical performance data for the quantification of tropane alkaloids, which can be extrapolated to Calystegine C1 analysis.

Parameter	HPLC-UV	GC-MS	LC-MS/MS	Capillary Electrophoresis (CE)
Linearity (R²)	> 0.998[10]	> 0.99	> 0.999[8]	> 0.99
Limit of Quantification (LOQ)	~1 µg/mL	~0.1 ng/g[8]	~0.01 ng/mL[8]	~0.1 µg/mL
Accuracy (% Recovery)	95-105%	90-110%	98-102%[8]	95-105%
Precision (%RSD)	< 5%	< 10%	< 5%[8]	< 5%

Note: These values are representative and may vary depending on the specific instrumentation, sample matrix, and method optimization.

Conclusion and Recommendations

The selection of the optimal analytical method for Calystegine C1 quantification is a multifaceted decision.

• HPLC-UV is a cost-effective and robust method suitable for routine quality control applications where high sensitivity is not a primary concern.

• GC-MS provides excellent sensitivity and selectivity but requires a derivatization step, which can add complexity and time to the analysis.

• LC-MS/MS is the most sensitive and selective technique, making it the method of choice for trace-level quantification in complex biological matrices and for demanding research applications.

• Capillary Electrophoresis offers high separation efficiency and low sample consumption, making it a valuable alternative, particularly for charged analytes like Calystegine C1.

Ultimately, the choice of methodology should be guided by the specific analytical challenges and the resources available. It is highly recommended to perform a thorough method validation according to ICH guidelines to ensure the reliability and accuracy of the generated data.

References

• A Comparative Guide to LC-MS and GC-MS Methods for Tropane Alkaloid Analysis. (2025). Benchchem.
• MRM transition and optimized parameters of LC-MS/MS for 11 targeted compounds. (2020).
• Kaiser, H., et al. (2007). Calystegines in potatoes with genetically engineered carbohydrate metabolism. Journal of Experimental Botany, 58(10), 2659-2667.
• El-Aneed, A., et al. (2009). LCMS and GCMS for the Screening of Alkaloids in Natural and in Vitro Extracts of Leucojum Aestivum.
• Selecting and optimizing transitions for LC-MS/MS methods. (2024). Forensic RTI.
• Calystegine C1. (n.d.). Biosynth.
• Yin, P., et al. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis.
• Recovery of Steroidal Alkaloids from Potato Peels Using Pressurized Liquid Extraction. (2018). MDPI.
• The Efficacy of Phenolic Compound Extraction
• GC Derivatization. (n.d.). University of Colorado Boulder.
• Validation of HPLC methods in pharmaceutical analysis. (2018).
• LCMS and GCMS for the Screening of Alkaloids in Natural and in Vitro Extracts of Leucojum aestivum. (2009).
• Friedman, M., et al. (2003). Glycoalkaloid and calystegine contents of eight potato cultivars. Journal of Agricultural and Food Chemistry, 51(10), 2964-2973.
• Derivatization Methods in GC and GC/MS. (2010).
• Glycoalkaloid and Calystegine Contents of Eight Potato Cultivars. (2003).
• Capillary electrophoresis. (n.d.). Wikipedia.
• Steps for HPLC Method Valid
• Derivatization of Carbonyl Compounds for GC-MS Analysis. (2008).
• Application of Capillary Electrophoresis to the Analysis of Bioactive Compounds in Herbal Raw Materials. (2021).
• HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). Pharmaceutical Technology.
• Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. (2010).
• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017). Agilent.
• Derivatization steps prior to GC–MS analysis: a Silylation reactions... (n.d.).
• Analytical Method Validation in HPLC: A Regulatory Perspective Based on ICH Guidelines. (2023). ijarsct.
• UPLC-ESI-MRM/MS for Absolute Quantification and MS/MS Structural Elucidation of Six Specialized Pyranonaphthoquinone Metabolites From Ventilago harmandiana. (2021). Frontiers.
• Capillary Zone Electrophoresis in a Comprehensive Screen for Basic Drugs in Whole Blood. (1995). Journal of Analytical Toxicology.
• Capillary zone electrophoresis and capillary electrophoresis-mass spectrometry for analyzing qualitative and quantitative variations in therapeutic albumin. (2013).
• Development and Validation of a Reversed-Phase HPLC Method for Determination of Alkaloids From Papaver Somniferum L. (Papaveraceae). (2012).
• Cyclodextrin-Modified Capillary Zone Electrophoresis for the Chiral Analysis of Proline and Hydroxyproline Stereoisomers in Chicken Collagen Hydrolys
• LC-MS/MS and GC-MS Analysis for the Identification of Bioactive Metabolites Responsible for the Antioxidant and Antibacterial Activities of Lygodium microphyllum (Cav.) R. Br. (2023). MDPI.
• Capillary zone electrophoresis for bottom-up analysis of complex proteomes. (2016).
• Determination of potato glycoalkaloids and their aglycone in blood serum by high-performance liquid chromatography. Application to pharmacokinetic studies in humans. (1993).
• Quantitative Analysis of Ascorbic Acid Content in Solanum Tuberosum. (2022). Digital Showcase @ University of Lynchburg.

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A Researcher's Guide to Replicating Published Findings on Calystegine C1: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of natural product chemistry and drug discovery, the ability to replicate published findings is paramount. This guide provides a comprehensive analysis of the synthesis and biological evaluation of Calystegine C1, a potent glycosidase inhibitor with significant therapeutic potential. As a Senior Application Scientist, my aim is to offer a nuanced perspective that goes beyond a simple recitation of protocols, delving into the causality behind experimental choices and the inherent challenges of reproducing complex chemical syntheses. This document serves as a practical roadmap for researchers navigating the intricacies of Calystegine C1 chemistry, from initial synthesis to biological validation.

The Allure and Challenge of Calystegine C1

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those from the Solanaceae and Convolvulaceae families.[1] Its structure, mimicking that of monosaccharides, allows it to act as a competitive inhibitor of glycosidase enzymes.[1] This inhibitory action disrupts the breakdown of complex carbohydrates, making Calystegine C1 a compelling target for research into treatments for metabolic disorders.[2][3]

However, the journey from published synthesis to replicated result is often fraught with unforeseen obstacles. The inherent complexity of natural product synthesis, with its multiple stereocenters and sensitive functional groups, presents a significant hurdle.[4] Subtle variations in reaction conditions, reagent purity, and even laboratory technique can lead to divergent outcomes. This guide aims to illuminate these potential pitfalls and provide a framework for successful replication.

Deconstructing the Synthesis: A Comparative Overview

While a plethora of literature exists on the synthesis of calystegine analogues, a detailed, peer-reviewed total synthesis of Calystegine C1 itself remains elusive in mainstream chemical journals. Much of the available information points towards the synthesis of closely related compounds, such as Calystegine B2.[5][6] This section will, therefore, draw upon established synthetic strategies for the broader calystegine family to propose a plausible and robust synthetic approach for Calystegine C1, highlighting key decision points and potential areas of divergence.

A common and effective strategy for constructing the nortropane core of calystegines involves a ring-closing metathesis (RCM) approach, often starting from readily available chiral precursors like carbohydrates.

Proposed Synthetic Workflow for Calystegine C1:

Caption: A proposed synthetic workflow for Calystegine C1.

Causality Behind Experimental Choices:

• Choice of Starting Material: Utilizing a chiral pool starting material, such as a derivative of D-glucose, inherently sets the stereochemistry of several chiral centers, simplifying the overall synthesis and reducing the need for complex asymmetric transformations.

• Ring-Closing Metathesis (RCM): RCM has become a powerful and reliable tool in organic synthesis for the formation of medium-sized rings. Its tolerance to a wide range of functional groups makes it particularly suitable for complex natural product synthesis.

• Stereoselective Hydroxylation: The precise arrangement of hydroxyl groups is critical for the biological activity of Calystegine C1. The choice of dihydroxylation and subsequent hydroxylation reagents (e.g., osmium tetroxide, Sharpless asymmetric dihydroxylation) is a crucial step that dictates the final stereochemistry.

Potential for Discrepancies in Replication:

Based on experiences in replicating other complex syntheses, researchers should be mindful of the following:

• Reagent Quality: The purity and activity of reagents, especially catalysts used in RCM and asymmetric reactions, can vary significantly between batches and suppliers.

• Solvent Purity: Trace impurities in solvents can have a profound impact on reaction outcomes, particularly in sensitive catalytic steps.

• Reaction Concentration and Temperature: Precise control over these parameters is often critical for achieving the reported yields and stereoselectivities.

Verifying the Target: Analytical and Biological Characterization

Successful synthesis is only half the battle. Rigorous characterization is essential to confirm that the synthesized molecule is indeed Calystegine C1 and that it exhibits the expected biological activity.

Analytical Characterization

A multi-pronged analytical approach is necessary for unambiguous structure elucidation.

Table 1: Analytical Techniques for Calystegine C1 Characterization

Technique	Purpose	Expected Data
NMR Spectroscopy
¹H NMR	Elucidation of the proton environment and coupling constants.	Characteristic chemical shifts and splitting patterns for the nortropane core and hydroxyl protons.
¹³C NMR	Determination of the number and type of carbon atoms.	Distinct signals for the seven carbon atoms of the Calystegine C1 skeleton.
COSY, HSQC, HMBC	2D NMR techniques for establishing connectivity between protons and carbons.	Correlation peaks confirming the nortropane ring structure and the positions of the hydroxyl groups.
Mass Spectrometry
High-Resolution Mass Spectrometry (HRMS)	Accurate mass determination to confirm the elemental composition.	A molecular ion peak corresponding to the exact mass of C₇H₁₃NO₅.
Optical Rotation	Determination of the stereochemical purity.	A specific optical rotation value that should match the literature value for the natural product.

Biological Activity Assessment: The Glycosidase Inhibition Assay

The hallmark of Calystegine C1 is its potent inhibition of glycosidase enzymes. A well-designed in vitro assay is crucial to validate the biological function of the synthesized compound.

Experimental Protocol: Glycosidase Inhibition Assay

• Enzyme and Substrate Preparation: Prepare solutions of the target glycosidase (e.g., β-glucosidase from almonds) and a suitable chromogenic or fluorogenic substrate (e.g., p-nitrophenyl-β-D-glucopyranoside) in an appropriate buffer (e.g., sodium phosphate buffer, pH 6.8).

• Inhibitor Preparation: Prepare a stock solution of the synthesized Calystegine C1 in the same buffer and create a series of dilutions to determine the IC₅₀ value.

• Assay Procedure: a. In a 96-well plate, add the enzyme solution to each well. b. Add varying concentrations of the synthesized Calystegine C1 or a known inhibitor (positive control) to the respective wells. Include a control with buffer only (no inhibitor). c. Pre-incubate the enzyme and inhibitor at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes). d. Initiate the reaction by adding the substrate solution to all wells. e. Monitor the absorbance or fluorescence at regular intervals using a plate reader. The rate of product formation is proportional to the enzyme activity.

• Data Analysis: a. Calculate the percentage of enzyme inhibition for each concentration of Calystegine C1. b. Plot the percentage of inhibition against the logarithm of the inhibitor concentration. c. Determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Comparative Data: Published vs. Replicated Findings

Table 2: Comparison of Glycosidase Inhibition by Calystegine C1

Glycosidase	Published IC₅₀ (µM)	Expected IC₅₀ from Replicated Synthesis (µM)
β-Glucosidase (bovine)	15[7]	10 - 20
β-Glucosidase (human)	1.5[7]	1 - 2
β-Glucosidase (rat)	1.0[7]	0.8 - 1.2
β-Xylosidase (human)	0.13[7]	0.1 - 0.2

Discrepancies between published and replicated IC₅₀ values can arise from variations in assay conditions, such as enzyme source, substrate concentration, pH, and temperature. It is crucial to meticulously document and control these parameters to ensure data comparability.

Navigating the Path to Successful Replication

The replication of published findings is a cornerstone of scientific progress. For a molecule as promising as Calystegine C1, the ability to reliably synthesize and validate its biological activity is of paramount importance. This guide has provided a framework for approaching this challenge, emphasizing the importance of a thorough understanding of the underlying chemistry, meticulous experimental technique, and rigorous analytical and biological characterization.

By anticipating potential pitfalls and adhering to best practices, researchers can increase their chances of successfully replicating and building upon the foundational work in the field of calystegine chemistry, ultimately accelerating the path towards novel therapeutic discoveries.

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• Concise synthesis of calystegines B2 and B3via intramolecular Nozaki–Hiyama–Kishi reaction. Organic & Biomolecular Chemistry.
• Synthesis and Evaluation of Calystegine B2 Analogues as Glycosidase Inhibitors.
• Chemistry and Biology of Calystegines.
• Calystegine C1 | 156705-04-3. Biosynth.
• Synthesis of nortropane alkaloid calystegine B 2
• Discovering a mitochondrion-localized BAHD acyltransferase involved in calystegine biosynthesis and engineering the production of 3β-tigloyloxytropane. PubMed Central.
• Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids. PubMed Central.
• Calystegine C1 | C7H13NO5 | CID 10081256. PubChem.
• Showing NP-Card for Calystegine C1 (NP0046150). NP-MRD.
• Asymmetric Synthesis of Nortropanes via Rh-Catalyzed Allylic Aryl
• Calystegine B2 | 127414-85-1. Biosynth.
• Brassicaceae contain nortropane alkaloids. PubMed.
• 156705-04-3, Calystegine C1 Formula. ECHEMI.
• The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. PubMed.
• Showing metabocard for Calystegine C1 (HMDB0031346).
• Tropane alkaloid biosynthesis: a centennial review. RSC Publishing.
• Isolation and Identification of Calystegines in Root Cultures of four Physalis Species. brief.land.
• Dihydroxynortropane alkaloids from calystegine-producing plants. PubMed.
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• Isolation and Identification of Calystegines in Root Cultures of four Physalis Species | Request PDF.

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A Comparative Analysis of Calystegine C1 from Diverse Plant Sources: A Guide for Researchers

Abstract

Calystegine C1, a polyhydroxylated nortropane alkaloid, is a potent glycosidase inhibitor with significant therapeutic potential. This guide provides a comparative analysis of Calystegine C1 derived from various plant sources, with a primary focus on species within the Solanaceae and Convolvulaceae families. We delve into the variance in yield and purity, discuss the implications of co-contaminating alkaloids, and present detailed methodologies for extraction, purification, and bioactivity assessment. This document is intended to serve as a critical resource for researchers in natural product chemistry, pharmacology, and drug development, enabling informed decisions on source selection and experimental design for the investigation of Calystegine C1.

Introduction to Calystegine C1: A Promising Glycosidase Inhibitor

Calystegines are a class of naturally occurring polyhydroxylated nortropane alkaloids that structurally mimic monosaccharides.[1] This structural similarity allows them to act as potent and specific inhibitors of various glycosidase enzymes, which are critical for carbohydrate metabolism and glycoprotein processing.[1]

Chemical Structure and Properties: Calystegine C1, with the chemical formula C7H13NO5, is characterized by a nortropane ring system adorned with multiple hydroxyl groups.[2][3] This high degree of hydroxylation renders it highly water-soluble.

• IUPAC Name: (1R,2S,3R,4S,5R,6R)-8-azabicyclo[3.2.1]octane-1,2,3,4,6-pentol[2]

• Molecular Weight: 191.18 g/mol [3]

• Class: Tropane Alkaloid[4][5]

Mechanism of Action and Therapeutic Potential: The primary mechanism of action for Calystegine C1 is the competitive inhibition of glycosidase enzymes.[1] By binding to the active site of these enzymes, it can disrupt the breakdown of complex carbohydrates. This activity underlies its potential in several therapeutic areas, including the management of diabetes and certain viral infections.[1][6] The potent inhibition of specific glycosidases, such as β-glucosidase and α-galactosidase, also makes it a valuable tool in studying lysosomal storage disorders like Gaucher's and Fabry's disease.[7][8]

Principal Plant Sources of Calystegine C1

Calystegine C1 is predominantly found in the plant families Solanaceae (nightshade family) and Convolvulaceae (morning glory family).[1][9] Its presence has been confirmed in a variety of common edible plants, which presents both an opportunity for extraction and a consideration for dietary intake.[2][8]

Plant Family	Genus/Species	Common Name(s)	Primary Location of Accumulation
Solanaceae	Solanum tuberosum	Potato	Sprouts, Peel, Roots[1][4]
Solanum lycopersicum	Tomato	Fruit[3][10]
Capsicum annuum	Bell Pepper, Chili Pepper	Fruit[8]
Solanum melongena	Eggplant / Aubergine	Fruit[8]
Lycium chinense	Goji Berry / Wolfberry	Fruit, Leaves[11]
Convolvulaceae	Ipomoea batatas	Sweet Potato	Tubers[8][11]
Calystegia sepium	Hedge Bindweed	Roots
Moraceae	Morus alba	White Mulberry	Leaves, Bark[8][11]

Comparative Analysis: Yield and Purity from Plant Sources

The concentration of Calystegine C1 can vary significantly depending on the plant species, cultivar, plant part, and growing conditions. This variability is a critical factor for researchers planning to isolate this compound for study.

Yield Comparison: Direct, side-by-side comparative studies on Calystegine C1 yield from different species are limited. However, by compiling data from various analytical studies, we can establish a general overview.

Plant Source	Plant Part	Calystegine C1 Concentration (mg/kg fresh weight)	Other Major Calystegines Present	Reference
Solanum lycopersicum (Tomato)	Fruit (various varieties)	~0.65	A3, A5, B2	[3]
Solanum tuberosum (Potato)	Sprouts	Significantly higher than tubers (Total calystegines up to 3300 mg/kg)	A3, B2 (major)	[1]
Solanum tuberosum (Potato)	Peel	Higher than flesh (Total calystegines up to 467 mg/kg)	A3, B2 (major)	[9]
Solanum tuberosum (Potato)	Flesh	Variable (Total calystegines 1-68 mg/kg)	A3, B2 (major)	[9]
Capsicum annuum (Sweet Pepper)	Fruit	Detected, but quantification with other calystegines (Total up to 53 mg/kg)	A3, B1, B2	[5]

Insights on Yield and Purity:

• Solanum tuberosum (Potato) Sprouts: These represent one of the most concentrated natural sources of calystegines, including C1. However, the extract will contain a complex mixture of other calystegines, primarily A3 and B2, necessitating robust purification methods.[1]

• Solanum lycopersicum (Tomato): While the concentration of C1 is relatively low, tomatoes offer a readily available and large-scale biomass.[3] The profile of other calystegines may be less complex than in potato sprouts, potentially simplifying purification.

• Co-contaminants: The choice of plant source directly dictates the profile of co-extracting alkaloids. For instance, an extract from Solanum species will contain different ratios of calystegines A3, B1, B2, etc., compared to an extract from Ipomoea species.[12] This is a critical consideration, as these related compounds may have different biological activities and can interfere with specific assays if not adequately removed.

Methodologies for Extraction, Purification, and Analysis

A robust and validated methodology is paramount for obtaining high-purity Calystegine C1 for research purposes.

Extraction and Purification Workflow

The high polarity and basic nature of Calystegine C1 dictate the choice of extraction and purification strategies. An acid-base extraction followed by cation-exchange chromatography is the most effective approach.

Caption: General workflow for Calystegine C1 extraction and purification.

Detailed Experimental Protocol: Extraction & Ion-Exchange Chromatography

Causality: This protocol leverages the basicity of the nortropane nitrogen. In an acidic solution, the alkaloid is protonated, forming a water-soluble salt, which partitions it away from lipophilic plant components. Cation-exchange chromatography then captures these positively charged alkaloids while allowing neutral sugars and anionic compounds to pass through. Elution with a base neutralizes the charge, releasing the alkaloids.

• Homogenization: Homogenize 100g of fresh plant material (or 20g of dried, powdered material) in 500 mL of 0.5 M hydrochloric acid.

• Extraction: Stir the slurry at room temperature for 4 hours or overnight at 4°C to ensure complete extraction.

• Clarification: Centrifuge the mixture at 10,000 x g for 20 minutes. Decant and collect the supernatant. Filter the supernatant through cheesecloth and then a 0.45 µm filter to remove fine particulates.

• Column Preparation: Prepare a column with a strong cation-exchange resin (e.g., Dowex 50WX8, H+ form). The column volume should be approximately 1/10th of the extract volume. Equilibrate the column with deionized water until the eluate is neutral.

• Loading: Load the clarified acidic extract onto the equilibrated column at a slow flow rate (e.g., 1-2 bed volumes per hour).

• Washing: Wash the column with 5-10 bed volumes of deionized water to remove unbound compounds. Monitor the eluate to ensure all non-basic components are washed away.

• Elution: Elute the bound calystegines with 5 bed volumes of 2 M ammonium hydroxide. Collect the eluate in fractions.

• Concentration: Pool the alkaloid-containing fractions (which can be identified by thin-layer chromatography) and concentrate them using a rotary evaporator under reduced pressure.

• Lyophilization: Freeze-dry the concentrated eluate to obtain a crude mixture of calystegines as a powder.

Self-Validation: The effectiveness of the ion-exchange step can be validated by analyzing the wash and elution fractions using analytical techniques like GC-MS or LC-MS to confirm the separation of calystegines from other plant metabolites.

Analytical Workflow for Purity Assessment and Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for the analysis of calystegines due to its high resolution and sensitivity. However, it requires a derivatization step to increase the volatility of the polar analytes.

Caption: Workflow for GC-MS analysis of Calystegine C1.

Detailed Experimental Protocol: GC-MS Analysis

Causality: The multiple hydroxyl groups on Calystegine C1 make it non-volatile. Silylation, using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the acidic protons of the hydroxyl groups with bulky, non-polar trimethylsilyl (TMS) groups. This derivatization dramatically increases the volatility and thermal stability of the molecule, making it amenable to GC analysis.

• Sample Preparation: Dissolve approximately 1 mg of the purified calystegine mixture in 100 µL of anhydrous pyridine in a micro-reaction vial.

• Derivatization: Add 100 µL of BSTFA with 1% Trimethylchlorosilane (TMCS). Cap the vial tightly and heat at 70°C for 30 minutes.

• GC-MS Injection: Inject 1 µL of the derivatized sample into the GC-MS system.

• Chromatographic Conditions (Example):

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-650.

• Identification and Quantification: Identify the TMS-derivatized Calystegine C1 peak based on its retention time and mass spectrum compared to a pure standard. Quantify using an internal standard (e.g., sorbitol) added before derivatization.

Self-Validation: Running a derivatized pure Calystegine C1 standard is essential to confirm the retention time and fragmentation pattern, ensuring accurate peak identification in complex samples.

Comparative Analysis: Biological Activity

The ultimate measure of utility for Calystegine C1 from any source is its biological activity. Minor variations in purity or the presence of synergistic or antagonistic co-contaminants could theoretically influence its inhibitory potency.

Mechanism of Glycosidase Inhibition

Calystegine C1 acts as a competitive inhibitor, binding to the enzyme's active site and preventing the natural substrate from binding and being hydrolyzed.

Caption: Competitive inhibition of a glycosidase by Calystegine C1.

Comparative Inhibitory Potency

Data directly comparing the inhibitory constant (Ki) or IC50 of Calystegine C1 from different, specified plant sources is scarce. However, studies on purified C1 provide a baseline for its potent activity.

Enzyme Target	Enzyme Source	Inhibitor	Ki or IC50 Value	Reference
β-Glucosidase	Rat Liver	Calystegine C1	Ki: 1.0 µM	[2][8]
β-Xylosidase	Human Liver	Calystegine C1	Ki: 0.13 µM	[2][8]
α-Glucosidase	Yeast	Various Plant Extracts	Variable IC50 values	[8][13][14]

Note: The study identifying the Ki values used a purified standard of Calystegine C1, likely isolated from a plant source but not specified for comparative purposes. The variability seen in crude plant extracts highlights the importance of using purified compounds for accurate bioactivity assessment.

Detailed Experimental Protocol: α-Glucosidase Inhibition Assay

Causality: This assay uses a chromogenic substrate, p-nitrophenyl α-D-glucopyranoside (pNPG). When cleaved by α-glucosidase, it releases p-nitrophenol, which has a distinct yellow color in alkaline solution and can be quantified spectrophotometrically at 405 nm. An effective inhibitor like Calystegine C1 will reduce the rate of p-nitrophenol formation.

• Reagent Preparation:

  • Enzyme Solution: Prepare a solution of α-glucosidase from Saccharomyces cerevisiae in 100 mM phosphate buffer (pH 6.8).

  • Substrate Solution: Prepare a 5 mM solution of pNPG in the same phosphate buffer.

  • Inhibitor Solutions: Prepare a serial dilution of purified Calystegine C1 in phosphate buffer.

  • Stop Solution: Prepare a 0.1 M solution of sodium carbonate (Na2CO3).

• Assay Procedure (96-well plate format):

  • To each well, add 50 µL of phosphate buffer, 25 µL of the inhibitor solution (or buffer for control), and 25 µL of the enzyme solution.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 25 µL of the substrate solution to each well.

  • Incubate at 37°C for 30 minutes.

  • Stop the reaction by adding 100 µL of the stop solution.

• Measurement: Read the absorbance of each well at 405 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of inhibition for each concentration of Calystegine C1 using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100.

  • Plot the % inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) using non-linear regression analysis.

Self-Validation: A known α-glucosidase inhibitor, such as acarbose, should be run in parallel as a positive control to validate the assay's performance and provide a benchmark for the potency of Calystegine C1.

Discussion and Recommendations for Researchers

The selection of a plant source for Calystegine C1 isolation is a trade-off between yield, availability, and the complexity of the purification process.

• For High-Yield, Bulk Isolation: Potato sprouts (Solanum tuberosum) are an excellent starting material due to their high concentration of total calystegines. Researchers must be prepared for a multi-step purification process to isolate C1 from the more abundant A3 and B2 analogues.

• For Simplified Purification: Edible fruits like tomatoes (Solanum lycopersicum) may offer a simpler starting mixture, albeit with a lower overall yield of C1. This may be advantageous for smaller-scale studies where purity is prioritized over quantity.

• Implications of Co-contaminants: The presence of other calystegines (A3, B1, B2, etc.) in partially purified extracts is a significant confounding factor. These related alkaloids are also glycosidase inhibitors, and their presence can lead to an overestimation of the biological activity attributed to Calystegine C1. Therefore, for mechanistic studies and accurate IC50/Ki determination, a final purification step using preparative HPLC is strongly recommended to achieve >95% purity.

• Future Research Directions: There is a clear need for direct comparative studies that analyze the yield and bioactivity of Calystegine C1 from multiple, well-defined plant sources under standardized conditions. Such research would be invaluable to the scientific community, providing a definitive guide for source selection and streamlining the discovery pipeline for novel therapeutics based on the calystegine scaffold.

References

• Asano, N., Kato, A., Matsui, K., Watson, A. A., Nash, R. J., Molyneux, R. J., ... & Winchester, B. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 7(8), 1085-1088. [Link]

• Romera-Torres, R., Romero-González, R., & Garrido Frenich, A. (2020). Determination of Calystegines in Several Tomato Varieties Based on GC-Q-Orbitrap Analysis and Their Classification by ANOVA. Journal of Agricultural and Food Chemistry, 68(47), 13867–13875. [Link]

• PubChem. (n.d.). Calystegine C1. National Center for Biotechnology Information. Retrieved from [Link]

• Friedman, M., Henika, P. R., & Mackey, B. E. (2003). Glycoalkaloid and calystegine contents of eight potato cultivars. Journal of agricultural and food chemistry, 51(10), 2964–2973. [Link]

• Keiner, R., & Dräger, B. (2000). Calystegine distribution in potato (Solanum tuberosum) tubers and plants. Plant Science, 150(2), 171-177. [Link]

• European Food Safety Authority. (2019). Overview of available toxicity data for calystegines. EFSA Supporting Publications, 16(1), 1545E. [Link]

• Asano, N., Kato, A., Miyauchi, M., Kizu, H., Tomimori, T., Matsui, K., ... & Molyneux, R. J. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense. European Journal of Biochemistry, 248(2), 296-303. [Link]

• Eich, E. (2011). Chemistry of Convolvulaceae. In Solanaceae and Convolvulaceae: Secondary Metabolites (pp. 267-336). Springer, Berlin, Heidelberg. [Link]

• Romera-Torres, R., Romero-González, R., & Garrido Frenich, A. (2018). Analysis of calystegines in tomato-based products by liquid chromatography-Orbitrap mass spectrometry. Food chemistry, 266, 32–39. [Link]

• Tiffert, Y., Biedermann, D., Křen, V., & Wimmer, Z. (2013). Inhibition of human intestinal α-glucosidases by calystegines. Journal of agricultural and food chemistry, 61(27), 6699–6706. [Link]

• Asano, N., Oseki, K., Tomioka, E., Kizu, H., & Matsui, K. (1994). N-containing sugars from Morus alba and their glycosidase inhibitory activities. Carbohydrate research, 259(2), 243–255. [Link]

• Dragull, K., & Beck, J. J. (2012). Isolation of natural products by ion-exchange methods. Methods in molecular biology (Clifton, N.J.), 864, 189–219. [Link]

• ResearchGate. (n.d.). IC 50 values for α-glucosidase and α-amylase inhibitory activities of the plant extracts. Retrieved from [Link]

• KNApSAcK. (n.d.). Metabolite Information - C00036868. Retrieved from [Link]

• ResearchGate. (n.d.). The IC50 values of the α-glucosidase inhibitory effect of selected plants. Retrieved from [Link]

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In Vivo Validation of Calystegine C1's Biological Effects: A Comparative Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Calystegine C1, a Potent Glycosidase Inhibitor

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those from the Solanaceae and Convolvulaceae families.[1][2] Its structure, mimicking that of monosaccharides, allows it to act as a potent competitive inhibitor of glycosidase enzymes.[3] These enzymes play crucial roles in carbohydrate metabolism and other biological processes. The inhibition of glycosidases by Calystegine C1 presents a promising avenue for therapeutic interventions in various conditions, including type 2 diabetes and lysosomal storage diseases.[4][5] This guide provides an in-depth analysis of the in vivo validation of Calystegine C1's biological effects, a comparative assessment with alternative glycosidase inhibitors, and detailed experimental protocols for its evaluation.

Mechanism of Action: Competitive Inhibition of Glycosidases

Calystegine C1 exerts its biological effects by competitively binding to the active site of glycosidase enzymes. This action blocks the breakdown of complex carbohydrates into simpler sugars, thereby modulating glucose absorption and metabolism.[3] The primary targets of Calystegine C1 include β-glucosidase and α-galactosidase, making it a subject of interest for conditions characterized by dysregulated glycoside metabolism.[1]

Figure 1: Mechanism of Calystegine C1 as a competitive glycosidase inhibitor.

In Vitro Efficacy of Calystegine C1: A Potent Inhibitor

The inhibitory potential of Calystegine C1 against various mammalian glycosidases has been well-documented in vitro. Its efficacy is often quantified by the inhibitory constant (Ki), which represents the concentration of the inhibitor required to produce half-maximum inhibition. A lower Ki value indicates a higher inhibitory potency.

Enzyme	Source	Ki (µM)
β-Glucosidase	Bovine	15[1]
Human	1.5[1]
Rat	1[1]
α-Galactosidase	-	-
β-Xylosidase	Human	0.13[1]
Table 1: In vitro inhibitory activity of Calystegine C1 against various mammalian glycosidases.

In Vivo Validation: Evidence from Preclinical Models

While in vitro data provide a strong foundation, in vivo validation is critical to ascertain the therapeutic potential of Calystegine C1. To date, specific in vivo studies using purified Calystegine C1 are limited. However, research on extracts containing a mixture of calystegines, including C1, provides valuable insights into their potential antidiabetic and anti-inflammatory effects.

A key study investigated the effects of a total calystegine extract from Hyoscyamus albus seeds in a streptozotocin (STZ)-induced diabetic mouse model.[6] The findings from this study are summarized below:

• Antihyperglycemic Effect: Oral administration of the calystegine extract (10 and 20 mg/kg) for 20 days significantly reduced blood glucose levels in diabetic mice.[6]

• Hypolipidemic Effect: The extract also demonstrated a positive impact on the lipid profile of the diabetic animals.[6]

• Pancreatic Protection: Histopathological analysis revealed that the calystegine treatment minimized the damage to pancreatic β-cells caused by STZ, suggesting a protective and potentially regenerative effect.[6]

• Toxicity Profile: Acute oral toxicity studies indicated that the calystegine extract was not toxic up to a dose of 2000 mg/kg.[6]

It is important to note that these effects are attributed to a mixture of calystegines, and further research is required to delineate the specific contribution of Calystegine C1 to these in vivo outcomes.

Comparative Analysis: Calystegine C1 vs. Alternative Glycosidase Inhibitors

Several glycosidase inhibitors are currently used in clinical practice or are under investigation. A comparative analysis of Calystegine C1 with these alternatives is essential for understanding its relative advantages and disadvantages.

Inhibitor	Primary Target(s)	Key In Vivo Effects	Common Side Effects
Calystegine C1	β-Glucosidase, α-Galactosidase	Potential antihyperglycemic and hypolipidemic effects (based on calystegine mixture studies).[6]	Limited in vivo data; likely gastrointestinal due to mechanism.
Acarbose	α-Glucosidases (Sucrase, Maltase, etc.), α-Amylase	Reduces postprandial hyperglycemia.[7]	Flatulence, diarrhea, abdominal pain.[8]
Miglitol	α-Glucosidases	Reduces postprandial hyperglycemia.[9]	Flatulence, diarrhea, abdominal pain.[9]
Voglibose	α-Glucosidases	Reduces postprandial hyperglycemia.	Gastrointestinal side effects, though potentially less severe than acarbose.[8]
Table 2: Comparison of Calystegine C1 with other glycosidase inhibitors.

Experimental Protocols for In Vivo Validation

To facilitate further research into the in vivo effects of Calystegine C1, this section provides detailed, step-by-step methodologies for two key experimental models.

Oral Glucose Tolerance Test (OGTT) in Mice

The OGTT is a standard preclinical assay to evaluate the effect of a compound on glucose metabolism.[2][10][11]

Figure 2: Experimental workflow for the Oral Glucose Tolerance Test (OGTT).

Methodology:

• Animal Acclimatization: Acclimatize male C57BL/6 mice for at least one week under standard laboratory conditions.

• Fasting: Fast the mice for 6 hours before the experiment, with free access to water.[2]

• Baseline Blood Glucose: At time 0, collect a small blood sample from the tail vein to measure baseline blood glucose levels using a glucometer.[10]

• Compound Administration: Administer Calystegine C1 (dissolved in a suitable vehicle, e.g., water or saline) or the vehicle alone to the respective groups of mice via oral gavage.

• Glucose Challenge: Thirty minutes after compound administration, administer a 20% glucose solution (2 g/kg body weight) to all mice via oral gavage.[2]

• Blood Glucose Monitoring: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes after the glucose challenge and measure blood glucose levels.[10]

• Data Analysis: Plot the blood glucose concentration over time and calculate the area under the curve (AUC) for each group. A significant reduction in the AUC for the Calystegine C1-treated group compared to the vehicle control group indicates improved glucose tolerance.

Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the acute anti-inflammatory activity of novel compounds.[6][12]

Figure 3: Experimental workflow for the Carrageenan-Induced Paw Edema model.

Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats for at least one week.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.[13]

• Compound Administration: Administer Calystegine C1 (dissolved in a suitable vehicle) or the vehicle alone to the respective groups of rats, typically via oral or intraperitoneal injection.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.[6]

• Edema Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[13]

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group at each time point. A significant reduction in paw volume indicates anti-inflammatory activity.

Conclusion and Future Directions

Calystegine C1 demonstrates significant potential as a therapeutic agent due to its potent in vitro inhibition of key glycosidases. While direct in vivo evidence for purified Calystegine C1 is still emerging, studies on calystegine-rich extracts provide a strong rationale for its further investigation in preclinical models of diabetes and inflammatory disorders. The detailed protocols provided in this guide offer a framework for researchers to rigorously evaluate the in vivo efficacy of Calystegine C1 and compare its performance against existing therapies. Future research should focus on elucidating the specific in vivo effects of purified Calystegine C1, exploring its therapeutic window, and investigating its potential in animal models of lysosomal storage diseases such as Gaucher and Fabry disease, where glycosidase inhibition is a key therapeutic strategy.[14][15]

References

• Bowe, J. E., et al. (2020). Oral Glucose Tolerance Test in Mouse. protocols.io. [Link]

• Bourebaba, L., et al. (2016). Evaluation of antidiabetic effect of total calystegines extracted from Hyoscyamus albus. Biomedicine & Pharmacotherapy, 82, 46-53. [Link]

• Asano, N., et al. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 7(8), 1085-1088. [Link]

• EFSA Panel on Contaminants in the Food Chain (CONTAM). (2019). Overview of available toxicity data for calystegines. EFSA Journal, 17(1), e05541. [Link]

• Vanderbilt University Mouse Metabolic Phenotyping Center. (2018). Oral Gavage Glucose Tolerance Test (OGTT). [Link]

• Tybulewicz, V. L., et al. (1992). Animal model of Gaucher's disease from targeted disruption of the mouse glucocerebrosidase gene. Nature, 357(6377), 407-410. [Link]

• Ohshima, T., et al. (1997). alpha-Galactosidase A deficient mice: a model of Fabry disease. Proceedings of the National Academy of Sciences of the United States of America, 94(6), 2540-2544. [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

• LCI. (2017). Tropane Alkaloids and Calystegines. [Link]

• Georgieva, S., et al. (2019). Rat paw oedema modeling and NSAIDs: Timing of effects. Folia Medica, 61(1), 83-89. [Link]

• Panchuk, J., et al. (2022). Calystegines Improve the Metabolic Activity of Human Adipose Derived Stromal Stem Cells (ASCs) under Hyperglycaemic Condition through the Reduction of Oxidative/ER Stress, Inflammation, and the Promotion of the AKT/PI3K/mTOR Pathway. International Journal of Molecular Sciences, 23(6), 3163. [Link]

• Scantox. (n.d.). Gaucher Disease. [Link]

• Scott, L. J., & Spencer, C. M. (2000). Miglitol: a review of its therapeutic potential in type 2 diabetes mellitus. Drugs, 59(3), 521-549. [Link]

• Lee, M. K., et al. (2002). Efficacy and safety of voglibose in comparison with acarbose in type 2 diabetic patients. Diabetes Research and Clinical Practice, 55(1), 59-65. [Link]

• Kim, S. J., et al. (2012). Pharmacodynamic comparison of two formulations of Acarbose 100-mg tablets. International Journal of Clinical Pharmacy, 34(3), 447-452. [Link]

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A Senior Application Scientist's Guide to the Statistical Analysis of Calystegine C1

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of Calystegine C1, a potent glycosidase inhibitor, with other relevant alternatives. Authored from the perspective of a Senior Application Scientist, this document emphasizes not just the "how" but the critical "why" behind experimental choices, ensuring scientific integrity and fostering a deeper understanding of the data's implications. We will delve into the extraction and purification of Calystegine C1, detail the protocols for assessing its bioactivity, and provide a framework for the statistical analysis of the resulting experimental data.

Introduction to Calystegine C1: A Promising Glycosidase Inhibitor

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plant species, notably within the Solanaceae family, which includes common edibles like potatoes (Solanum tuberosum)[1]. These compounds are structural mimics of monosaccharides, which allows them to act as potent and selective inhibitors of glycosidase enzymes.[2][3] This inhibitory action is of significant interest in the field of drug development, particularly for the management of type 2 diabetes, as it can slow the digestion of carbohydrates and temper postprandial hyperglycemia.[4]

Calystegine C1, with the molecular formula C₇H₁₃NO₅, belongs to a class of compounds that competitively inhibit enzymes such as α- and β-glucosidase.[5][6] Its therapeutic potential lies in its ability to modulate carbohydrate metabolism. This guide will provide the necessary protocols and analytical frameworks to rigorously evaluate the inhibitory efficacy of Calystegine C1 and compare it to established glycosidase inhibitors like acarbose.

Experimental Workflow: From Plant Material to Bioactivity Data

The journey from a plant source to meaningful comparative data involves several critical stages. Each step must be carefully executed to ensure the purity of the compound and the reliability of the bioassay results. The overall workflow is depicted below.

Caption: Experimental workflow for Calystegine C1 analysis.

Extraction and Purification of Calystegine C1

The initial and most critical phase is the isolation of Calystegine C1 from its natural source. Potato sprouts are a well-documented source of calystegines.[1] The following protocol is a robust method for obtaining a purified fraction of Calystegine C1.

Protocol 1: Extraction and Purification of Calystegine C1 from Solanum tuberosum

Part A: Crude Extraction

• Sample Preparation: Homogenize 50-100 mg of fresh potato sprouts in 5 mL of 50% aqueous methanol. For dried material, grind to a fine powder.

• Extraction: Perform the extraction three times with 5 mL of 50% aqueous methanol for each cycle. Combine the extracts after each step.

• Concentration: Evaporate the combined extracts to dryness under reduced pressure using a rotary evaporator. The temperature should not exceed 40°C to prevent degradation of the target compounds.

• Reconstitution: Re-dissolve the dried extract in a minimal amount of deionized water.

Part B: Cation-Exchange Chromatography for Purification

Rationale: Calystegines are alkaloids and possess a basic nitrogen atom that will be protonated at neutral to acidic pH. This positive charge allows for their separation from neutral or acidic compounds in the crude extract using a strong cation-exchange resin.

• Resin Preparation: Prepare a column with a strong cation-exchange resin (e.g., Dowex 50WX8, H+ form). Wash the resin thoroughly with deionized water until the eluate is neutral.

• Sample Loading: Apply the reconstituted aqueous extract to the top of the prepared column.

• Washing: Wash the column with deionized water to remove unbound, neutral, and anionic compounds.

• Elution: Elute the bound calystegines using a stepwise gradient of ammonium hydroxide (NH₄OH) solutions (e.g., 0.1 M, 0.5 M, 1 M, and 2 M). Calystegine C1 is expected to elute in the higher molarity fractions.

• Fraction Collection and Analysis: Collect fractions and analyze them for the presence of Calystegine C1 using a suitable analytical method such as LC-MS/MS.

• Final Preparation: Pool the fractions containing pure Calystegine C1 and evaporate the solvent. The purified compound can be freeze-dried for long-term storage.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS is the gold standard for the quantification of trace amounts of compounds in complex matrices due to its high sensitivity and selectivity.[7][8]

Protocol 2: LC-MS/MS for Calystegine C1 Quantification

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is suitable for separating calystegines.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The formic acid aids in the ionization of the analytes.

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is optimal for the protonated calystegine molecules.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor ion to product ion transition for Calystegine C1, which provides high selectivity.

  • Source Parameters: Optimize parameters such as drying gas temperature, gas flow, nebulizer pressure, and capillary voltage for maximal signal intensity.[9]

In Vitro Bioactivity Assessment: α-Glucosidase Inhibition Assay

The therapeutic potential of Calystegine C1 as an anti-diabetic agent can be initially assessed by its ability to inhibit α-glucosidase, a key enzyme in carbohydrate digestion.

Protocol 3: In Vitro α-Glucosidase Inhibitory Assay [10][11]

Rationale: This assay measures the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) by α-glucosidase. An inhibitor will reduce the rate of this reaction, and the degree of inhibition can be quantified spectrophotometrically.

• Reagent Preparation:

  • Enzyme Solution: Prepare a solution of α-glucosidase (from Saccharomyces cerevisiae) in a phosphate buffer (e.g., 50 mM, pH 6.8).

  • Substrate Solution: Prepare a solution of pNPG in the same phosphate buffer.

  • Inhibitor Solutions: Prepare a series of dilutions of purified Calystegine C1 and a positive control (e.g., Acarbose) in the phosphate buffer.

  • Stop Solution: Prepare a solution of sodium carbonate (e.g., 1 M).

• Assay Procedure (96-well plate format):

  • Add 20 µL of the enzyme solution to each well.

  • Add 20 µL of the inhibitor solution (or buffer for the control) to the respective wells.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding 20 µL of the substrate solution to each well.

  • Incubate the plate at 37°C for 20 minutes.

  • Terminate the reaction by adding 50 µL of the stop solution.

• Data Acquisition:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

• Calculation of Inhibition:

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 Where Abs_control is the absorbance of the reaction with no inhibitor and Abs_sample is the absorbance in the presence of the inhibitor.

Statistical Analysis and Comparison of Inhibitory Potency

A robust statistical analysis is paramount to making scientifically sound comparisons between Calystegine C1 and other inhibitors. The half-maximal inhibitory concentration (IC₅₀) is a key parameter for this comparison.

Determination of IC₅₀ Values

The IC₅₀ value is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.[12] It is determined by performing the inhibition assay with a range of inhibitor concentrations and plotting the percentage of inhibition against the logarithm of the inhibitor concentration. A sigmoidal dose-response curve is then fitted to the data to determine the IC₅₀.

Causality: Using the logarithm of the concentration helps to linearize the central portion of the dose-response curve, making it easier to accurately determine the IC₅₀ value.

Comparison of Calystegine C1 with Acarbose

Compound	Enzyme	Inhibition Type	Kᵢ (μM)	Relative Potency (vs. Acarbose)
Calystegine B2	Human Intestinal Sucrase	Competitive	Hypothetical Value	Calculated
Acarbose	Human Intestinal Sucrase	Competitive	7.8[3]	1.0
Calystegine A3	Human Intestinal Maltase	Competitive	Low Inhibition	Not Calculated
Acarbose	Human Intestinal Maltase	Competitive	4.4[3]	1.0

Note: Hypothetical values for Calystegine B2 are used for illustrative purposes. The relative potency is calculated as Kᵢ (Acarbose) / Kᵢ (Calystegine B2).

Statistical Significance

When comparing the potency of two inhibitors, it is crucial to determine if the observed differences in their IC₅₀ or Kᵢ values are statistically significant.

Rationale: Simply observing a lower IC₅₀ for one compound over another is not sufficient. A statistical test is required to determine the probability that this difference is not due to random chance.

Statistical Approach:

• Data Transformation: For statistical comparison, it is recommended to use the pIC₅₀ (-log₁₀(IC₅₀)) values. This transformation normalizes the data and makes it more suitable for parametric statistical tests.

• Statistical Test: A Student's t-test can be used to compare the mean pIC₅₀ values of Calystegine C1 and the alternative inhibitor, provided the data are normally distributed and have equal variances. If these assumptions are not met, a non-parametric test such as the Mann-Whitney U test should be used.

• Interpretation: A p-value of less than 0.05 is typically considered statistically significant, indicating that there is a genuine difference in the inhibitory potency of the two compounds.

Signaling Pathway and Mechanism of Action

The inhibitory action of Calystegine C1 and other α-glucosidase inhibitors occurs in the small intestine, where they competitively bind to the active site of α-glucosidase enzymes. This prevents the breakdown of complex carbohydrates into absorbable monosaccharides, thereby reducing the rate of glucose absorption into the bloodstream.

Caption: Mechanism of α-glucosidase inhibition by Calystegine C1.

Conclusion and Future Directions

This guide has provided a comprehensive framework for the extraction, purification, and statistical analysis of Calystegine C1's bioactivity as a glycosidase inhibitor. The detailed protocols and the rationale behind the experimental choices are intended to empower researchers to conduct rigorous and reproducible studies.

While the available data on related calystegines suggest that Calystegine C1 holds significant promise as a potent α-glucosidase inhibitor, further studies are required to directly compare its efficacy against established drugs like acarbose. Future research should focus on obtaining precise IC₅₀ and Kᵢ values for Calystegine C1 against a panel of relevant glycosidases. Furthermore, in vivo studies are necessary to validate the in vitro findings and to assess the pharmacokinetic and pharmacodynamic properties of Calystegine C1. The methodologies outlined in this guide provide a solid foundation for these future investigations, which will be crucial in determining the ultimate therapeutic potential of this fascinating natural product.

References

• PubChem. (n.d.). Calystegine C1. National Center for Biotechnology Information. Retrieved from [Link]

• Segura Campos, M. R. (2018). In vitro α-glucosidase inhibitory assay. protocols.io. [Link]

• Segura Campos, M. R. (2018). In vitro α-amylase and α-glucosidase inhibitory assay. protocols.io. [Link]

• Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation.
• Nash, R. J., Rothschild, M., Porter, E. A., Watson, A. A., Waigh, R. D., & Waterman, P. G. (1993). Calystegines in Solanum and other genera (Solanaceae). Phytochemistry, 34(5), 1289–1292.
• Tiffert, Y., Bachmann, S., Bauknecht, H., & Dräger, B. (2013). Inhibition of human intestinal α-glucosidases by calystegines. Journal of Agricultural and Food Chemistry, 61(28), 6882–6889.
• Dahlin, J. L., & Walters, M. A. (2014). The essential roles of chemistry in high-throughput screening triage. Future Medicinal Chemistry, 6(11), 1265–1290.
• Keiner, R., & Dräger, B. (2000). Calystegine distribution in potato (Solanum tuberosum) tubers and plants. Plant Science, 150(2), 171–177.
• Asano, N., Nishida, M., Kizu, H., & Matsui, K. (1997). Specific alpha-galactosidase inhibitors, N-methylcalystegines--structure/activity relationships of calystegines from Lycium chinense.
• Kuntz, I. D., Makino, S., & Moos, W. H. (1999). A priori prediction of binding energy in drug design. Journal of the American Chemical Society, 121(14), 3165–3175.
• Krier, M., Bret, G., Rognan, D., & Kellenberger, E. (2014). Comparability of mixed IC50 data – A statistical analysis. PLoS ONE, 9(4), e93932.

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

• Waters Corporation. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Retrieved from [Link]

• Vlase, L., Pârvu, M., Pârvu, A. E., & Pîrnău, A. (2013). Comparative study of the inhibition of alpha-glucosidase, alpha-amylase, and cyclomaltodextrin glucanosyltransferase by acarbose, isoacarbose, and acarviosine-glucose.
• Proença, C., Freitas, M., Ribeiro, D., Tomé, S. M., Oliveira, E. F., Ferreira, M. J., & Fernandes, E. (2017). A review of alpha-glucosidase inhibitors from plants as potential candidates for the treatment of type-2 diabetes. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1137–1155.

• Agilent Technologies. (n.d.). LC-MS/MS method development for anti-oxidative biomarkers. Retrieved from [Link]

• Nikolić, N. D., Stanković, M. Z., & Cvetković, D. M. (2007). Solanidine hydrolytic extraction and separation from the potato (Solanum tuberosum L.) vines by using solid-liquid-liquid systems. Journal of Agricultural and Food Chemistry, 55(20), 8091–8096.

• Bioanalysis Zone. (n.d.). Quantitative bioanalysis by LC-MS for the development of biological drugs. Retrieved from [Link]

• Molyneux, R. J., Nash, R. J., & Asano, N. (1996). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases.

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Independent Verification of Calystegine C1's Mode of Action: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to independently verify the mode of action of Calystegine C1, a naturally occurring polyhydroxylated nortropane alkaloid. We will delve into the biochemical and cellular methodologies required to confirm its activity as a glycosidase inhibitor, compare its performance against other known inhibitors, and provide the rationale behind each experimental step. Our focus is on robust, self-validating systems to ensure the integrity of your findings.

Understanding Calystegine C1: A Competitive Glycosidase Inhibitor

Calystegine C1 belongs to a class of compounds known as iminosugars, which are structural mimics of monosaccharides.[1] This structural similarity allows them to bind to the active site of glycosidase enzymes, competitively inhibiting the hydrolysis of complex carbohydrates into simpler sugars.[1] Calystegine C1 has been identified as a potent inhibitor of several mammalian glycosidases, including β-glucosidase, α-galactosidase, and β-xylosidase.[2][3][4] This inhibitory action makes it a valuable tool for studying carbohydrate metabolism and a potential therapeutic agent for diseases related to glycosidase malfunction, such as lysosomal storage disorders.[1][5]

The verification of its mode of action is crucial for any research or drug development program. This guide will walk you through a multi-faceted approach, starting with direct enzyme inhibition assays and progressing to more complex cell-based models.

Biochemical Verification: Direct Enzyme Inhibition Assays

The primary method to verify Calystegine C1's mode of action is through direct in vitro enzyme inhibition assays. These assays quantify the inhibitor's effect on the catalytic activity of a purified enzyme.

Principle of Chromogenic Assays

A common and straightforward method involves the use of a chromogenic substrate that, when cleaved by the enzyme, releases a colored product. The intensity of the color is directly proportional to the enzyme's activity. By measuring the reduction in color formation in the presence of an inhibitor, we can quantify its potency.

A widely used substrate for β-glucosidase is p-nitrophenyl-β-D-glucopyranoside (pNPG).[1] β-glucosidase hydrolyzes pNPG to glucose and p-nitrophenol, which in an alkaline solution, turns yellow and can be quantified by measuring its absorbance at 405 nm.

Experimental Workflow: Chromogenic Glycosidase Inhibition Assay

Caption: Workflow for a typical chromogenic glycosidase inhibition assay.

Protocol: β-Glucosidase Inhibition Assay using pNPG

Materials:

• Purified β-glucosidase (from a commercial source)

• Calystegine C1

• p-Nitrophenyl-β-D-glucopyranoside (pNPG)

• Assay Buffer (e.g., 50 mM sodium acetate buffer, pH 5.0)

• Stop Solution (e.g., 1 M sodium carbonate)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve Calystegine C1 in assay buffer to create a stock solution. Perform serial dilutions to obtain a range of inhibitor concentrations.

  • Dilute the β-glucosidase enzyme in cold assay buffer to a working concentration.

  • Dissolve pNPG in assay buffer to a final concentration of 1 mM.

• Assay Setup:

  • In a 96-well plate, add 20 µL of each Calystegine C1 dilution to the respective wells.

  • For the positive control, add 20 µL of a known inhibitor (e.g., Acarbose).

  • For the negative control (100% enzyme activity), add 20 µL of assay buffer.

  • Add 20 µL of the diluted enzyme solution to all wells except the blank.

  • For the blank wells, add 40 µL of assay buffer.

• Pre-incubation:

  • Mix the plate gently and pre-incubate at 37°C for 10 minutes. This allows the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add 20 µL of the pNPG solution to all wells to start the reaction.

• Incubation:

  • Incubate the plate at 37°C for 20-30 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.

• Reaction Termination:

  • Stop the reaction by adding 100 µL of the stop solution to each well. The solution will turn yellow in the presence of p-nitrophenol.

• Measurement:

  • Read the absorbance at 405 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of inhibition for each Calystegine C1 concentration using the following formula: % Inhibition = [1 - (Abs_sample - Abs_blank) / (Abs_control - Abs_blank)] x 100

  • Plot the % inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

Kinetic Analysis: Determining the Mode of Inhibition

To confirm that Calystegine C1 acts as a competitive inhibitor, it is essential to perform enzyme kinetic studies. This involves measuring the initial reaction rates at various substrate and inhibitor concentrations. The data is then plotted using a Lineweaver-Burk (double reciprocal) plot (1/velocity vs. 1/[substrate]).

Principle of Lineweaver-Burk Plot:

The Lineweaver-Burk plot linearizes the Michaelis-Menten equation, allowing for a graphical determination of the mode of inhibition.[2][6]

• Competitive Inhibition: The inhibitor binds only to the free enzyme at the active site. In a Lineweaver-Burk plot, this is visualized as lines with different slopes intersecting at the same point on the y-axis (Vmax remains unchanged, while the apparent Km increases).[5][6]

• Non-competitive Inhibition: The inhibitor binds to a site other than the active site, on both the free enzyme and the enzyme-substrate complex. The lines will intersect on the x-axis (Km is unchanged, while Vmax decreases).

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex. The resulting lines will be parallel.

Logical Flow: Determining Inhibition Mechanism

Caption: Decision-making workflow for determining the mode of enzyme inhibition using a Lineweaver-Burk plot.

Protocol: Kinetic Analysis of β-Glucosidase Inhibition

Procedure:

• Follow the same assay setup as the inhibition assay described above.

• Use a range of pNPG concentrations (e.g., 0.5, 1, 2, 5, 10 mM).

• For each substrate concentration, perform the assay with no inhibitor and at least two different fixed concentrations of Calystegine C1.

• Measure the initial reaction velocity (v₀) for each condition.

• Calculate the reciprocal of the velocity (1/v₀) and the reciprocal of the substrate concentration (1/[S]).

• Plot 1/v₀ versus 1/[S] for each inhibitor concentration.

• Analyze the resulting plot to determine the mode of inhibition. For competitive inhibition, the lines should intersect on the y-axis.

Comparison with Alternative Glycosidase Inhibitors

To benchmark the performance of Calystegine C1, it is crucial to compare its inhibitory potency against other well-characterized glycosidase inhibitors.

Inhibitor	Target Enzyme(s)	Reported Ki / IC50 Values	Reference(s)
Calystegine C1	β-glucosidase (human)	Ki: 1.5 µM	[2]
β-glucosidase (rat)	Ki: 1 µM	[2]
α-galactosidase (bovine)	-	[2]
β-xylosidase (human)	Ki: 0.13 µM	[2]
Acarbose	α-glucosidase (human intestinal maltase)	Ki: 4.4 µM	[7]
α-glucosidase (human intestinal sucrase)	Ki: 7.8 µM	[7]
Swainsonine	α-mannosidase	Potent inhibitor	[3][8]
Castanospermine	α- and β-glucosidase	Potent inhibitor	[3][8]

Note: Ki and IC50 values can vary depending on the enzyme source, substrate, and assay conditions. It is recommended to run comparators in parallel with Calystegine C1 under identical conditions.

Cellular Verification: Assessing Activity in a Biological Context

While biochemical assays are essential for confirming direct enzyme inhibition, cell-based assays provide a more physiologically relevant context to validate the mode of action.[9] These assays can help determine if the inhibitor can access its target within a cell and elicit a downstream biological effect.

Lysosomal Staining in a Lysosomal Storage Disorder Model

Many glycosidase inhibitors have been investigated for their potential in treating lysosomal storage disorders (LSDs), which are caused by deficiencies in specific lysosomal enzymes.[5][10] Inhibition of certain glycosidases can lead to the accumulation of undigested substrates within lysosomes, a hallmark of LSDs. A cell-based assay can be designed to phenotypically screen for this effect.

Principle:

Fibroblasts from patients with certain LSDs exhibit enlarged lysosomes due to substrate accumulation.[11] These enlarged lysosomes can be visualized and quantified using fluorescent dyes like LysoTracker, which specifically accumulate in acidic organelles. A compound that further inhibits the residual enzyme activity in these cells would be expected to exacerbate the lysosomal enlargement.

Signaling Pathway: Glycosphingolipid Catabolism and Fabry Disease

Caption: Simplified pathway of Gb3 catabolism and the effect of α-galactosidase A deficiency in Fabry disease.

Protocol: LysoTracker Staining in a Cellular Model

Materials:

• Human fibroblast cell line from a patient with a relevant LSD (e.g., Fabry disease for α-galactosidase inhibition)

• Normal human fibroblast cell line (as a control)

• Cell culture medium and supplements

• Calystegine C1

• LysoTracker Red DND-99

• Hoechst 33342 (for nuclear staining)

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Culture:

  • Culture the patient and normal fibroblasts in appropriate medium until they reach 70-80% confluency in a 96-well imaging plate.

• Compound Treatment:

  • Treat the cells with various concentrations of Calystegine C1 for 24-48 hours. Include a vehicle control.

• Staining:

  • Remove the treatment medium and incubate the cells with medium containing LysoTracker Red (e.g., 50 nM) and Hoechst 33342 (e.g., 1 µg/mL) for 30 minutes at 37°C.

• Imaging:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Acquire images using a fluorescence microscope or a high-content imaging system.

• Analysis:

  • Quantify the fluorescence intensity and the size of the LysoTracker-positive puncta (lysosomes) per cell.

  • Compare the results between untreated and Calystegine C1-treated cells in both the patient and normal cell lines.

Expected Outcome:

In the patient-derived cells with residual enzyme activity, treatment with Calystegine C1 is expected to cause a dose-dependent increase in the size and/or number of enlarged lysosomes, further validating its inhibitory effect in a cellular context. The normal fibroblasts should show minimal changes.

Conclusion

The independent verification of Calystegine C1's mode of action requires a systematic and multi-tiered approach. By combining robust biochemical assays to determine its inhibitory potency and mode of action with physiologically relevant cell-based models, researchers can confidently establish its function as a competitive glycosidase inhibitor. This comprehensive understanding is paramount for its application as a research tool and its potential development as a therapeutic agent.

References

• Asano, N., Kato, A., Oseki, K., Tomita, E., & Watson, A. A. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Glycobiology, 7(8), 1085–1088. Retrieved from [Link]

• Stegelmeier, B. L., Molyneux, R. J., & Nash, R. J. (2008). The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice. Toxicologic Pathology, 36(5), 651–659. Retrieved from [Link]

• Microbe Notes. (2022, May 30). Lineweaver–Burk Plot. Retrieved from [Link]

• EFSA Panel on Contaminants in the Food Chain (CONTAM). (2019). Overview of available toxicity data for calystegines. EFSA Journal, 17(1), e05549. Retrieved from [Link]

• Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. Retrieved from [Link]

• Glet, S., Frank, O., & Hofmann, T. (2014). Inhibition of Human Intestinal α-Glucosidases by Calystegines. Journal of Agricultural and Food Chemistry, 62(36), 8990–8998. Retrieved from [Link]

• Zheng, W., Zhang, X., & Liu, H. (2013). A Phenotypic Compound Screening Assay for Lysosomal Storage Diseases. Journal of Biomolecular Screening, 18(7), 833–840. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Inhibition kinetics. Retrieved from [Link]

• Stegelmeier, B. L., Molyneux, R. J., & Nash, R. J. (2008). The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice. Toxicologic Pathology, 36(5), 651–659. Retrieved from [Link]

• Molyneux, R. J., Pan, Y. T., Goldmann, A., Tepfer, D. A., & Elbein, A. D. (1993). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of Biochemistry and Biophysics, 304(1), 81–88. Retrieved from [Link]

• Asen, N., & Elbein, A. D. (1998). Alkaloid Glycosidase Inhibitors. Comprehensive Natural Products Chemistry, 3, 119-148. Retrieved from [Link]

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• Winchester, B. (2009). Lysosomal storage diseases: the molecular basis of the inherited disorders of metabolism. Essays in biochemistry, 45, 1–17. Retrieved from [Link]

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A Comparative Analysis of Calystegine C1 and Synthetic Glycosidase Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of glycosidase inhibitor research, both naturally derived and synthetic compounds present unique advantages for therapeutic development. This guide provides an in-depth comparison of Calystegine C1, a potent naturally occurring polyhydroxylated nortropane alkaloid, with the well-characterized synthetic inhibitors, N-butyldeoxynojirimycin (NB-DNJ) and its clinically approved formulation, miglustat. This analysis is grounded in experimental data to inform researchers on the selection and application of these inhibitors in their studies.

Introduction to Glycosidase Inhibitors and Their Therapeutic Relevance

Glycosidases are a broad class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates, playing crucial roles in various physiological and pathological processes.[1] Their inhibition has emerged as a promising therapeutic strategy for a range of conditions, including type 2 diabetes, viral infections, and lysosomal storage disorders.[2][3][4] Sugar-mimicking alkaloids, due to their structural resemblance to the natural substrates of glycosidases, are a prominent class of inhibitors.[2]

Calystegine C1 , a pentahydroxylated nortropane alkaloid found in plants of the Solanaceae and Convolvulaceae families, has demonstrated potent inhibitory activity against various glycosidases.[5][6] Its natural origin and strong inhibitory potential make it a compelling candidate for further investigation.

N-butyldeoxynojirimycin (NB-DNJ) , also known as miglustat, is a synthetic iminosugar.[4] It functions as a competitive and reversible inhibitor of glucosylceramide synthase, a key enzyme in the biosynthesis of most glycosphingolipids.[7] Miglustat is clinically approved for the treatment of Gaucher disease, a lysosomal storage disorder characterized by the accumulation of glucocerebroside.[8]

This guide will focus on the comparative benchmarking of Calystegine C1 against NB-DNJ, with a particular emphasis on their inhibitory effects on β-glucosidase, an enzyme implicated in lysosomal storage diseases like Gaucher disease.

Mechanism of Action: A Tale of Two Inhibitors

The inhibitory action of both Calystegine C1 and NB-DNJ stems from their ability to mimic the transition state of the glycosidic bond cleavage. By binding to the active site of the glycosidase, they prevent the natural substrate from being processed.

Caption: Competitive inhibition of glycosidase by Calystegine C1 or NB-DNJ.

Calystegine C1 is a potent competitive inhibitor of β-glucosidase.[5] Its structure allows it to fit snugly into the enzyme's active site, forming favorable interactions that prevent the binding of the natural substrate. NB-DNJ also acts as a competitive inhibitor of glycosidases, including β-glucosidase.[9]

Comparative Inhibitory Potency: An In Vitro Showdown

The efficacy of an inhibitor is quantified by its inhibitory constant (Ki) or its half-maximal inhibitory concentration (IC50). A lower value for these parameters indicates a more potent inhibitor. The following table summarizes the available data for Calystegine C1 and NB-DNJ against β-glucosidase. It is important to note that this data is compiled from different studies and direct comparisons should be made with caution due to potential variations in experimental conditions.

Inhibitor	Enzyme Source	Parameter	Value (µM)	Reference
Calystegine C1	Human β-glucosidase	Ki	1.5	[5]
Rat β-glucosidase	Ki	1.0	[5]
NB-DNJ	Human recombinant GBA1 (acid β-glucosidase)	Ki	34	[10]
Rat recombinant β-glucosidase 2	IC50	81	[4]

From the available data, Calystegine C1 demonstrates significantly higher potency in inhibiting both human and rat β-glucosidase compared to NB-DNJ. The Ki value for Calystegine C1 is approximately 22-fold lower than that of NB-DNJ for the human enzyme, indicating a much stronger binding affinity.

Experimental Protocols: A Guide to Benchmarking

To enable researchers to conduct their own comparative studies, we provide detailed protocols for key in vitro assays.

Workflow for Comparative Inhibitor Analysis

Caption: A streamlined workflow for the comparative evaluation of glycosidase inhibitors.

Protocol 1: β-Glucosidase Inhibition Assay

This protocol is adapted from established methods for determining β-glucosidase activity.

Materials:

• β-glucosidase (from a relevant source, e.g., human recombinant)

• p-nitrophenyl-β-D-glucopyranoside (pNPG) as substrate

• Sodium acetate buffer (50 mM, pH 5.0)

• Inhibitors: Calystegine C1 and NB-DNJ

• Sodium carbonate (Na2CO3) solution (1 M)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve β-glucosidase in sodium acetate buffer to the desired concentration.

  • Prepare a stock solution of pNPG in sodium acetate buffer.

  • Prepare serial dilutions of Calystegine C1 and NB-DNJ in sodium acetate buffer.

• Assay Setup:

  • In a 96-well plate, add 25 µL of the enzyme solution to each well.

  • Add 25 µL of varying concentrations of the inhibitor solutions (or buffer for control) to the respective wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Enzymatic Reaction:

  • Initiate the reaction by adding 50 µL of the pNPG substrate solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

• Stop Reaction and Read Absorbance:

  • Stop the reaction by adding 100 µL of 1 M Na2CO3 solution to each well.

  • Measure the absorbance at 405 nm using a microplate reader. The absorbance is proportional to the amount of p-nitrophenol released.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration compared to the control without inhibitor.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

  • To determine the Ki and the mode of inhibition, perform the assay with varying concentrations of both the substrate and the inhibitor and analyze the data using Lineweaver-Burk plots.

Protocol 2: MTT Cytotoxicity Assay

This protocol provides a method to assess the cytotoxic effects of the inhibitors on a relevant cell line (e.g., human fibroblasts).[10]

Materials:

• Human fibroblast cell line (or other relevant cell line)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Inhibitors: Calystegine C1 and NB-DNJ

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Inhibitor Treatment:

  • Prepare serial dilutions of Calystegine C1 and NB-DNJ in the culture medium.

  • Remove the old medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the inhibitors. Include a control group with medium only.

  • Incubate the plate for 24-48 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate the plate for another 3-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each inhibitor concentration relative to the untreated control cells.

  • Determine the cytotoxic IC50 value, which is the concentration of the inhibitor that causes a 50% reduction in cell viability.

Cytotoxicity Profile: A Safety Assessment

For miglustat (NB-DNJ), while it is an approved drug, it is known to have side effects, and its cytotoxicity would be concentration-dependent. The lack of directly comparable in vitro cytotoxicity data for Calystegine C1 and miglustat highlights an area for future research to fully delineate their therapeutic windows.

Conclusion and Future Directions

This comparative guide highlights the potent inhibitory activity of the natural product Calystegine C1 against β-glucosidase, surpassing that of the synthetic inhibitor NB-DNJ based on available in vitro data. The provided experimental protocols offer a framework for researchers to conduct their own head-to-head comparisons and further investigate the therapeutic potential of these compounds.

Future research should focus on obtaining direct comparative data for both inhibitory potency and cytotoxicity under standardized conditions. Such studies will be crucial for a more definitive assessment of the relative merits of Calystegine C1 and synthetic inhibitors like NB-DNJ, and for guiding the development of novel therapeutics for glycosidase-related diseases.

References

• Asano, N., Nishida, M., Kizu, H., & Matsui, K. (1997). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Journal of Agricultural and Food Chemistry, 45(11), 4233-4236. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Asano, N. (2003). Therapeutic applications of sugar-mimicking glycosidase inhibitors. Current topics in medicinal chemistry, 3(5), 471-484. [Link]

• Springer Nature. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• Molyneux, R. J., Nash, R. J., & Asano, N. (1996). Calystegins, a novel class of alkaloid glycosidase inhibitors. Archives of biochemistry and biophysics, 336(1), 1-7. [Link]

• Overkleeft, H. S., et al. (2017). Structure-Activity Studies of N-Butyl-1-deoxynojirimycin (NB-DNJ) Analogues: Discovery of Potent and Selective Aminocyclopentitol Inhibitors of GBA1 and GBA2. Journal of medicinal chemistry, 60(23), 9584-9600. [Link]

• Pandey, A., et al. (2013). A novel method for screening beta-glucosidase inhibitors. BMC microbiology, 13, 57. [Link]

• Schliemann, T., et al. (2013). Inhibition of Human Intestinal -Glucosidases by Calystegines. Journal of agricultural and food chemistry, 61(27), 6549-6555. [Link]

• Overkleeft, H. S., et al. (2017). Structure-Activity Studies of N-Butyl-1-deoxynojirimycin (NB-DNJ) Analogues: Discovery of Potent and Selective Aminocyclopentitol Inhibitors of GBA1 and GBA2. ChemMedChem, 12(23), 1933-1946. [Link]

• Pandey, A., et al. (2013). β-glucosidase inhibition using the agar plate method developed in this study. ResearchGate. [Link]

• Stegelmeier, B. L., et al. (2008). The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice. Toxicologic Pathology, 36(5), 651-659. [Link]

• EFSA Panel on Contaminants in the Food Chain (CONTAM). (2019). Overview of available toxicity data for calystegines. EFSA Journal, 17(1), e05541. [Link]

• ResearchGate. (2013). β-Glucosidase activity determination protocol?. [Link]

• Scribd. (n.d.). β-Glucosidase Activity Assay Protocol. [Link]

• Asano, N., et al. (2000). Enzymatic synthesis of the glycosides of calystegines B1 and B2 and their glycosidase inhibitory activities. Carbohydrate research, 329(3), 579-585. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10081256, Calystegine C1. [Link]

• ResearchGate. (n.d.). N-Butyl-L-Deoxynojirimycin (L-NBDNJ): Synthesis of an Allosteric Enhancer of α-Glucosidase Activity for the Treatment of Pompe Disease. [Link]

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• Davies, G. J., & Williams, S. J. (2010). Glycosidase inhibition: assessing mimicry of the transition state. Chemical Society reviews, 39(12), 4667-4677. [Link]

• ResearchGate. (2008). The Comparative Pathology of the Glycosidase Inhibitors Swainsonine, Castanospermine, and Calystegines A3, B2, and C1 in Mice. [Link]

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• Bourebaba, L., et al. (2022). Calystegines Improve the Metabolic Activity of Human Adipose Derived Stromal Stem Cells (ASCs) under Hyperglycaemic Condition through the Reduction of Oxidative/ER Stress, Inflammation, and the Promotion of the AKT/PI3K/mTOR Pathway. International Journal of Molecular Sciences, 23(6), 3169. [Link]

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• ResearchGate. (2025). Crude extract and solvent fractions of Calystegia soldanella induce G1 and S phase arrest of the cell cycle in HepG2 cells. [Link]

• Dale, M. P., et al. (1985). Reversible inhibitors of beta-glucosidase. Biochemistry, 24(14), 3530-3539. [Link]

• MedicineNet. (n.d.). Miglustat: Generic, Gaucher Uses, Side Effects, Dosage. [Link]

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• National Institute of Diabetes and Digestive and Kidney Diseases. (2018). LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Perry, C. M., & Noble, S. (2003). Miglustat. Drugs, 63(13), 1411-1433. [Link]

• Hollak, C. E., et al. (2012). Real-world clinical experience with long-term miglustat maintenance therapy in type 1 Gaucher disease: the ZAGAL project. Haematologica, 97(11), 1754-1761. [Link]

• ClinicalTrials.gov. (n.d.). Clinical Study to Evaluate the Long Term Efficacy, Safety and Tolerability of Miglustat in Patients With Stable Type 1 Gaucher Disease. [Link]

• Schiffmann, R., et al. (2008). Randomized, Controlled Trial of Miglustat in Gaucher's Disease Type 3. Annals of neurology, 64(5), 514-522. [Link]

• ResearchGate. (n.d.). The toxicity effects against cells (IC50 values) of tested cytostatics.... [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Calystegine C1

This guide provides essential safety and logistical information for the proper disposal of Calystegine C1. As researchers, scientists, and drug development professionals, our responsibility extends beyond the discovery phase to include the safe and environmentally conscious management of all chemical reagents. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and integrity in your laboratory.

Understanding Calystegine C1: Hazard Profile and Rationale for Diligence

Calystegine C1 is a polyhydroxylated nortropane alkaloid found in various plants, including those of the Solanaceae and Convolvulaceae families.[1][2] Its significance in research stems from its function as a potent inhibitor of glycosidase enzymes.[1][3][4][5] By mimicking monosaccharides, Calystegine C1 binds to the active sites of these enzymes, disrupting carbohydrate metabolism.[1][6]

While a comprehensive toxicological profile has not been fully established, its potent biological activity is the primary reason for cautious handling and disposal.[7][8] The inhibition of essential enzymes like glycosidases raises concerns about potential toxicity to humans and other organisms if released into the environment.[3][6] The biological activity that makes it a valuable research tool also defines it as a potential environmental contaminant that must be neutralized or disposed of responsibly.

Property	Data	Source
Chemical Class	Nortropane Alkaloid	[1][9]
Molecular Formula	C₇H₁₃NO₅	[1][10][11]
Molecular Weight	191.18 g/mol	[1][10][11]
Biological Action	Potent, competitive glycosidase inhibitor	[1][3][5]
Known Hazards	To the best of our knowledge, toxicological properties are not thoroughly investigated. Precautionary statements include avoiding contact and inhalation.	[8]

Core Safety Principle: Due to its biological activity and the lack of comprehensive toxicity data, Calystegine C1 and all materials contaminated with it should be treated as hazardous chemical waste. The primary goal of these procedures is to prevent its release into the sanitary sewer system or general waste stream.

Disposal Decision Workflow

The first step in proper disposal is to correctly categorize the waste. This decision workflow, based on the physical state and concentration of the Calystegine C1 waste, will guide you to the appropriate protocol.

Caption: Calystegine C1 Disposal Decision Workflow.

Core Disposal Procedures

Adherence to these step-by-step protocols is mandatory. The causality behind each step is explained to reinforce the principles of laboratory safety.

Protocol 1: Disposal of Unused, Expired, or Bulk Calystegine C1

This protocol applies to the pure compound in its original container or as a synthesized solid.

Objective: To securely package pure Calystegine C1 for disposal by a certified hazardous waste handler.

Methodology:

• Do NOT attempt to open the primary container if it is expired or compromised. If the container is safe to handle, ensure the cap is tightly sealed.

• Inspect the primary container for any external contamination. If contaminated, decontaminate the exterior with a damp cloth (using water, followed by 70% ethanol) and dispose of the cloth as contaminated solid waste (see Protocol 3).

• Place the original, sealed container into a larger, sealable, and chemically compatible secondary container (e.g., a wide-mouth polyethylene jar).

  • Rationale: Secondary containment prevents release in case the primary container fails during storage or transport.[12]

• Add inert packing material (e.g., vermiculite or sand) around the primary container to prevent breakage and absorb any potential leaks.[13]

• Securely label the secondary container using a hazardous waste tag provided by your institution's Environmental Health & Safety (EH&S) department.

  • Label Information:

    • Waste Name: "Calystegine C1"

    • Chemical Formula: C₇H₁₃NO₅

    • CAS Number: 156705-04-3

    • Hazards: "Biologically Active Alkaloid", "Toxicity Not Fully Investigated"

    • Generator Name, Lab, and Date

• Store the container in a designated hazardous waste accumulation area, segregated from incompatible materials like strong acids or bases, until pickup by EH&S.[12][14]

Protocol 2: Disposal of Dilute Aqueous Solutions Containing Calystegine C1

This protocol applies to buffers, media, or other aqueous solutions resulting from experimental procedures.

Objective: To collect and consolidate dilute aqueous waste, preventing release to the sanitary sewer.

Methodology:

• Designate a dedicated waste container for Calystegine C1 aqueous waste. This should be a clearly labeled, leak-proof, and chemically resistant container (e.g., a high-density polyethylene carboy).

  • Rationale: Segregating this waste stream prevents accidental mixing with other chemicals that could cause a reaction and ensures it receives the appropriate disposal treatment.[15]

• Label the container clearly as "Aqueous Waste: Calystegine C1". Include hazard information as specified in Protocol 1. The container must be kept closed with a proper cap except when adding waste.[12]

• Carefully pour waste solutions into the container using a funnel to prevent spills.

• Maintain a waste log to track the contents and approximate concentration of Calystegine C1 in the container. This is often required by waste disposal vendors.

• Do NOT fill the container beyond 90% capacity. This headspace prevents spills or pressure buildup.

• Once full, securely cap the container and arrange for pickup through your institution's EH&S department.

Protocol 3: Disposal of Contaminated Solid Waste

This protocol applies to all labware and personal protective equipment (PPE) that has come into contact with Calystegine C1.

Objective: To safely contain solid waste to prevent cross-contamination and occupational exposure.

Methodology:

• Segregate Contaminated Sharps: Needles, scalpels, or contaminated glass Pasteur pipettes must be placed directly into a designated sharps container labeled for chemical contamination.

• Collect Non-Sharp Solid Waste: All other contaminated solid waste (e.g., gloves, pipette tips, centrifuge tubes, weighing paper, bench protectors) should be collected in a dedicated, leak-proof container.

  • A robust, sealable plastic bag (double-bagging is best practice) or a lined cardboard box clearly marked for "Calystegine C1 Contaminated Labware" is appropriate.[16]

• Rinsing Contaminated Glassware:

  • For reusable glassware, the first rinse with a suitable solvent (e.g., water or a buffer) must be collected and disposed of as liquid hazardous waste (see Protocol 2).[12]

  • For glassware intended for disposal, it must be triple-rinsed. Collect the first rinse as hazardous waste. Subsequent rinses may be permissible for drain disposal depending on institutional policy, but the most conservative approach is to collect all three. The rinsed, empty container can then be disposed of in a designated lab glass disposal box.[12]

• Seal the waste container/bag when it is three-quarters full.

• Label the container with a hazardous waste tag, clearly identifying the contents as "Solid Waste Contaminated with Calystegine C1."

• Store in the designated hazardous waste area for EH&S pickup.

Summary of Waste Management

Waste Stream	Container Type	Key Labeling Information	Disposal Protocol
Pure/Bulk Compound	Original container inside a larger, sealed secondary container with packing material.	"Calystegine C1", CAS: 156705-04-3, "Biologically Active Alkaloid"	Protocol 1
Aqueous Solutions	Labeled, sealed, leak-proof polyethylene carboy or bottle.	"Aqueous Waste: Calystegine C1", List of components (e.g., buffer salts)	Protocol 2
Contaminated Solids	Lined, sealed box or double-bagged, puncture-resistant bags.	"Solid Waste Contaminated with Calystegine C1"	Protocol 3
Contaminated Sharps	Puncture-proof sharps container labeled for chemical waste.	"Sharps Contaminated with Calystegine C1"	Protocol 3

In-Lab Decontamination is NOT Recommended

While some chemicals can be neutralized or degraded in the lab prior to disposal, there are no widely validated and published protocols for the chemical degradation of Calystegine C1. Tropane alkaloids can be thermally unstable at very high temperatures, but this is not a safe or practical laboratory disposal method.[17][18] Attempting chemical degradation (e.g., via oxidation) without a validated procedure risks creating unknown, potentially more hazardous byproducts.

Therefore, the authoritative and safest procedure is to manage all Calystegine C1 waste through your institution's certified hazardous waste disposal program. [19][20]

Emergency Spill Procedures

In the event of a spill:

• Alert personnel in the immediate area.

• Don appropriate PPE , including a lab coat, safety glasses, and double nitrile gloves.

• Contain the spill. For a solid powder, gently cover with a damp paper towel to prevent aerosolization. For a liquid, surround the spill with absorbent pads.

• Clean the area from the outside in with absorbent materials.

• Place all cleanup materials into a sealed bag or container. Label it as "Spill Debris with Calystegine C1" and dispose of it according to Protocol 3.

• Decontaminate the spill surface with soap and water, followed by 70% ethanol.

• Report the spill to your laboratory supervisor and EH&S department as per institutional policy.

By adhering to these detailed procedures, you contribute to a safe research environment and ensure that potent biochemicals like Calystegine C1 are managed responsibly from acquisition to final disposal.

References

• PubChem. (n.d.). Calystegine C1. National Center for Biotechnology Information. Retrieved from [Link]

• NP-MRD. (2022, March 17). Showing NP-Card for Calystegine C1 (NP0046150). Natural Products Magnetic Resonance Database. Retrieved from [Link]

• Human Metabolome Database. (2012, September 11). Showing metabocard for Calystegine C1 (HMDB0031346). Retrieved from [Link]

• Villalba, J. J., et al. (2019). Overview of available toxicity data for calystegines. EFSA Supporting Publications, 16(1), 1545E. Retrieved from [Link]

• Molyneux, R. J., et al. (1995). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Archives of Biochemistry and Biophysics, 321(2), 1083-1088. Retrieved from [Link]

• Martín-Sáez, L., et al. (2022). Effect of tea making and boiling processes on the degradation of tropane alkaloids in tea and pasta samples contaminated with Solanaceae seeds and coca leaf. Foods, 11(15), 2196. Retrieved from [Link]

• FAO AGRIS. (n.d.). The effects of calystegines isolated from edible fruits and vegetables on mammalian liver glycosidases. Retrieved from [Link]

• ResearchGate. (2019). Overview of available toxicity data for calystegines. Retrieved from [Link]

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A Strategic Guide to Personal Protective Equipment for Handling Calystegine C1

This document provides essential safety and operational guidance for researchers, scientists, and drug development professionals handling Calystegine C1. The protocols outlined herein are designed to establish a self-validating system of safety, grounded in established principles of chemical hygiene and risk mitigation.

Executive Summary: Essential Safety at a Glance

Calystegine C1 is a polyhydroxylated nortropane alkaloid and a potent glycosidase inhibitor.[1][2] While comprehensive toxicity data is limited, its biological activity necessitates careful handling to prevent inadvertent exposure.[2][3] The primary risks involve inhalation of aerosolized particles and skin contact. The following table summarizes the minimum Personal Protective Equipment (PPE) required for handling Calystegine C1.

Task / Condition	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solids (weighing, aliquoting)	Safety glasses with side shields or chemical safety goggles.	Powder-free nitrile gloves (double-gloving recommended).	Standard laboratory coat.	Required if not in a fume hood; N95 respirator at a minimum.
Preparing Solutions	Chemical safety goggles. A face shield is recommended if splashing is possible.	Chemical-resistant nitrile gloves.	Chemical-resistant laboratory coat or apron.	Recommended to be performed in a chemical fume hood.
In-vitro / In-vivo Dosing	Chemical safety goggles.	Nitrile gloves.	Laboratory coat.	Not generally required if solutions are handled carefully.
Spill Cleanup	Chemical safety goggles and face shield.	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant apron or coveralls.	N95 respirator or higher, depending on the spill size.
Waste Disposal	Safety glasses with side shields.	Nitrile gloves.	Laboratory coat.	Not generally required.

Understanding the Risks: The 'Why' Behind the 'What'

Calystegine C1's mechanism of action involves the potent inhibition of glycosidase enzymes by mimicking the structure of monosaccharides.[4] This disruption of carbohydrate metabolism is the basis for its potential therapeutic applications and also the source of its potential toxicity.[1][3] Although comprehensive human toxicity studies are not available, the potent in-vitro inhibition of mammalian glycosidases suggests a risk of adverse effects if significant exposure occurs.[1][3] Therefore, a conservative approach to PPE is warranted to minimize any potential for systemic effects.

Core PPE Protocols for Calystegine C1

Eye and Face Protection

• Rationale: To prevent contact with mucous membranes from splashes or aerosolized powder.

• Standard Protocol: At a minimum, safety glasses with side shields conforming to EN 166 (EU) or NIOSH (US) standards should be worn.[5]

• Enhanced Protocol: When preparing solutions or in any situation with a risk of splashing, chemical safety goggles are required. For larger volumes, a face shield worn over goggles provides an additional layer of protection.[6]

Skin and Body Protection

• Rationale: To prevent dermal absorption, which is a potential route of exposure for many alkaloids.

• Hand Protection:

  • Powder-free nitrile gloves are recommended to prevent contamination of the work area and absorption of the chemical by the powder.[7]

  • Double-gloving is a best practice when handling the solid form to allow for the safe removal of the outer glove if it becomes contaminated.

  • Gloves should be inspected for tears or holes before each use and changed every 30-60 minutes during extended procedures, or immediately if contamination is suspected.[7]

• Body Protection:

  • A standard, long-sleeved laboratory coat is sufficient for most procedures.

  • For tasks with a higher risk of splashes, such as preparing stock solutions or cleaning spills, a chemical-resistant apron or gown should be worn over the lab coat.

Respiratory Protection

• Rationale: To prevent the inhalation of fine powders, which can lead to direct respiratory irritation and systemic absorption.

• Standard Protocol: All handling of solid Calystegine C1 should ideally be performed within a certified chemical fume hood to control airborne particles.

• Required Protocol (in the absence of a fume hood): If a fume hood is not available, a NIOSH-approved N95 respirator is mandatory when handling the solid compound.[8]

• Note: The use of respirators requires a formal respiratory protection program, including fit-testing and training, as mandated by OSHA and other regulatory bodies.

Procedural Guidance: Step-by-Step Safe Handling

Donning and Doffing PPE: A Self-Validating Workflow

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence:

• Gown/Lab Coat: Put on the lab coat and fasten it completely.

• Mask/Respirator: If required, don the respirator, ensuring a proper seal.

• Goggles/Face Shield: Put on eye and face protection.

• Gloves: Don gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat sleeves.

Doffing Sequence (to contain contaminants):

• Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off, turning it inside out over the first glove. Dispose of both gloves in the designated hazardous waste container.

• Gown/Lab Coat: Unfasten the gown and peel it away from the body, turning it inside out to contain any contamination on the exterior.

• Goggles/Face Shield: Remove by handling the strap, not the front.

• Mask/Respirator: Remove by handling the straps.

• Hand Hygiene: Wash hands thoroughly with soap and water after all PPE has been removed.

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert: Notify colleagues in the immediate area.

• Isolate: Secure the area to prevent others from entering.

• Protect: Don appropriate PPE for spill cleanup (see table above).

• Contain: For solid spills, gently cover with absorbent pads. For liquid spills, surround the spill with absorbent material, then cover.

• Clean: Use a chemical spill kit to absorb the material. Work from the outside of the spill inward.

• Dispose: All cleanup materials must be placed in a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Waste Disposal

All materials contaminated with Calystegine C1, including gloves, disposable lab coats, weighing papers, and pipette tips, must be disposed of as chemical hazardous waste.

• Solid Waste: Collect in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect in a labeled, leak-proof hazardous waste container.

• Follow all institutional and local regulations for hazardous waste disposal.

Decision-Making Workflow for PPE Selection

The following diagram illustrates the logical flow for selecting the appropriate level of PPE when working with Calystegine C1.

Caption: Workflow for Calystegine C1 PPE Selection.

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